Boc-2,3-Dimethy-L-Phenylalanine

Core Science & Biosynthesis

An In-depth Technical Guide to 2,3-Dimethyl-L-phenylalanine: Structure, Synthesis, and Applications

Introduction: The Role of Non-Canonical Amino Acids in Drug Discovery

In the landscape of modern drug discovery and peptide design, the use of non-canonical amino acids (ncAAs) has emerged as a powerful strategy to overcome the limitations of native peptide therapeutics. These unique building blocks offer the ability to introduce novel chemical functionalities, impose conformational constraints, and enhance metabolic stability. Among the diverse array of ncAAs, substituted phenylalanines represent a particularly valuable class. The addition of substituents to the phenyl ring can profoundly influence the molecule's steric and electronic properties, thereby modulating its interaction with biological targets. This guide provides a comprehensive technical overview of 2,3-dimethyl-L-phenylalanine, a non-canonical amino acid with significant potential in medicinal chemistry. We will delve into its structure and physicochemical properties, provide a detailed synthesis protocol, discuss its analytical characterization, and explore its applications in the development of novel therapeutics.

Physicochemical Properties of 2,3-Dimethyl-L-phenylalanine

2,3-Dimethyl-L-phenylalanine is a derivative of the essential amino acid L-phenylalanine, featuring two methyl groups at the 2 and 3 positions of the phenyl ring. This substitution pattern imparts distinct steric and electronic characteristics that differentiate it from its parent amino acid.

Property	Value	Source
Molecular Formula	C11H15NO2	[1]
Molecular Weight	193.24 g/mol	[1]
IUPAC Name	(2S)-2-amino-3-(2,3-dimethylphenyl)propanoic acid	[1]
CAS Number	259726-55-1	[1]
Canonical SMILES	CC1=C(C(=CC=C1)CN)C	[1]
InChI Key	YOOQLMVNYYJZEI-JTQLQIEISA-N	[1]
Computed XLogP3	2.1	[1]
Hydrogen Bond Donor Count	2	[1]
Hydrogen Bond Acceptor Count	3	[1]
Rotatable Bond Count	4	[1]

Synthesis of 2,3-Dimethyl-L-phenylalanine: A Detailed Protocol

The synthesis of 2,3-dimethyl-L-phenylalanine can be achieved through a multi-step process, beginning with the appropriate dimethyl-substituted benzene derivative. The following protocol is a representative method for its preparation.

Experimental Protocol

Step 1: Synthesis of 2,3-Dimethylbenzyl Bromide

• To a solution of 2,3-dimethylbenzoic acid in anhydrous tetrahydrofuran (THF), add a solution of lithium aluminum hydride (LAH) in THF dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction by the sequential addition of water, 15% aqueous sodium hydroxide, and water.

• Filter the resulting solid and concentrate the filtrate under reduced pressure to yield (2,3-dimethylphenyl)methanol.

• Dissolve the (2,3-dimethylphenyl)methanol in anhydrous dichloromethane (DCM) and cool to 0 °C.

• Add phosphorus tribromide dropwise and stir the reaction at room temperature for 4 hours.

• Pour the reaction mixture into ice water and extract with DCM.

• Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 2,3-dimethylbenzyl bromide.

Step 2: Alkylation of Diethyl Acetamidomalonate

• Prepare a solution of sodium ethoxide in absolute ethanol.

• Add diethyl acetamidomalonate to the sodium ethoxide solution and stir for 30 minutes at room temperature.

• Add a solution of 2,3-dimethylbenzyl bromide in absolute ethanol dropwise to the reaction mixture.

• Reflux the reaction mixture for 16 hours.

• Cool the reaction to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in water and extract with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate to give diethyl 2-acetamido-2-((2,3-dimethylphenyl)methyl)malonate.

Step 3: Hydrolysis and Decarboxylation

• Reflux the diethyl 2-acetamido-2-((2,3-dimethylphenyl)methyl)malonate in a mixture of concentrated hydrochloric acid and water for 8 hours.

• Cool the reaction mixture to room temperature and wash with DCM.

• Adjust the pH of the aqueous layer to 6 with concentrated ammonium hydroxide.

• Collect the resulting precipitate by filtration, wash with cold water and diethyl ether, and dry under vacuum to yield racemic 2,3-dimethylphenylalanine.

Step 4: Enantioselective Resolution (Optional)

For the preparation of the L-enantiomer, enzymatic resolution or chiral chromatography can be employed.

Causality Behind Experimental Choices

• LAH Reduction: Lithium aluminum hydride is a powerful reducing agent capable of reducing the carboxylic acid to the corresponding alcohol without affecting the aromatic ring.

• Bromination with PBr3: Phosphorus tribromide is a classic and efficient reagent for converting primary alcohols to alkyl bromides with minimal side reactions.

• Malonic Ester Synthesis: The use of diethyl acetamidomalonate provides a convenient and well-established route to α-amino acids. The acetamido group serves as a protecting group for the amine, and the two ester groups facilitate the alkylation reaction.

• Acid Hydrolysis and Decarboxylation: Strong acid hydrolysis is necessary to remove the acetyl protecting group and hydrolyze the ester groups to carboxylic acids. The resulting gem-dicarboxylic acid readily undergoes decarboxylation upon heating to yield the final amino acid.

Caption: Synthesis workflow for 2,3-Dimethyl-L-phenylalanine.

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the α-proton, the β-protons, the amino protons, and the two methyl groups on the phenyl ring. The aromatic protons will likely appear as a complex multiplet in the range of 7.0-7.3 ppm. The α-proton will be a multiplet around 3.8-4.2 ppm. The β-protons will appear as two diastereotopic multiplets due to the chiral center. The two methyl groups on the ring will each give a singlet, likely in the range of 2.2-2.4 ppm.

• ¹³C NMR: The carbon NMR spectrum will show signals for the carboxyl carbon (~175 ppm), the aromatic carbons (125-140 ppm), the α-carbon (~55 ppm), the β-carbon (~38 ppm), and the two methyl carbons (~19-21 ppm).

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present. Key expected peaks include a broad O-H stretch from the carboxylic acid (2500-3300 cm⁻¹), a C=O stretch from the carboxylic acid (~1700-1725 cm⁻¹), N-H stretching from the amino group (~3200-3500 cm⁻¹), and C-H stretches from the aromatic ring and alkyl groups (~2850-3100 cm⁻¹).

Mass Spectrometry (MS)

Electrospray ionization (ESI) mass spectrometry is expected to show a prominent peak for the protonated molecule [M+H]⁺ at m/z 194.12.

Applications in Medicinal Chemistry and Drug Development

The unique structural features of 2,3-dimethyl-L-phenylalanine make it an attractive building block for the design of novel peptide and small molecule therapeutics.

Conformational Constraint in Peptides

The two methyl groups in the ortho and meta positions of the phenyl ring introduce significant steric hindrance. This steric bulk can restrict the rotation around the chi1 (χ1) and chi2 (χ2) dihedral angles of the amino acid side chain. By locking the side chain into a specific orientation, 2,3-dimethyl-L-phenylalanine can be used to stabilize desired secondary structures in peptides, such as β-turns or α-helices. This conformational constraint can lead to increased receptor binding affinity and selectivity. For instance, the incorporation of sterically hindered phenylalanine analogs has been successfully employed in the development of potent and selective opioid receptor ligands[2].

Modulation of Aromatic Interactions

The methyl groups also alter the electronic properties of the phenyl ring, which can influence its ability to participate in π-π stacking and cation-π interactions with biological targets. These interactions are often critical for molecular recognition and binding. The introduction of the dimethyl substitution pattern provides a tool for fine-tuning these aromatic interactions to optimize ligand-receptor binding.

Enhanced Metabolic Stability

The methyl groups can shield the peptide backbone from enzymatic degradation by proteases. This "steric shielding" effect can significantly increase the in vivo half-life of peptide-based drugs, a crucial factor for their therapeutic efficacy.

Caption: Logical relationships of 2,3-dimethyl-L-phenylalanine's properties and applications.

Conclusion

2,3-Dimethyl-L-phenylalanine represents a valuable tool for researchers, scientists, and drug development professionals. Its unique structural and physicochemical properties, arising from the dimethyl substitution on the phenyl ring, offer significant advantages in the design of novel peptides and small molecules with improved potency, selectivity, and metabolic stability. This in-depth technical guide provides a foundational understanding of its synthesis, characterization, and potential applications, serving as a catalyst for further exploration and innovation in the field of medicinal chemistry.

References

• PubChem. 2,3-Dimethyl-L-Phenylalanine. National Center for Biotechnology Information. [Link]

• Shimohigashi, Y., et al. (2000). 2',6'-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides. Journal of the American Chemical Society, 122(15), 3592-3599. [Link]

Sources

• 1. 2,3-Dimethyl-L-Phenylalanine | C11H15NO2 | CID 54519198 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: The Strategic Value of Conformationally Constrained Phenylalanine Analogs

An In-depth Technical Guide to Sourcing and Qualifying Boc-Protected 2,3-Dimethyl-L-Phenylalanine in the USA

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, unnatural amino acids (UAAs) are pivotal tools for optimizing the therapeutic properties of peptides and small molecules.[][2][3] By moving beyond the 20 proteinogenic amino acids, researchers can introduce novel chemical functionalities and structural constraints to enhance stability, selectivity, and bioactivity.[][4] Boc-protected 2,3-dimethyl-L-phenylalanine is a prime example of a UAA designed to impart specific, desirable characteristics to a parent molecule.

The tert-butyloxycarbonyl (Boc) protecting group is a cornerstone of modern peptide synthesis, valued for its stability to a wide range of reagents and its clean, acid-labile deprotection.[5][6] The strategic placement of two methyl groups on the phenyl ring at the 2 and 3 positions introduces significant steric hindrance. This conformational constraint can lock the side chain into a preferred orientation, which can be critical for enhancing binding affinity to a biological target or for increasing resistance to enzymatic degradation by proteases.[3] This guide provides a technical framework for navigating the supplier landscape in the United States, qualifying potential vendors, and understanding the critical quality attributes of this specialized chemical building block.

Part 1: Navigating the Supplier Landscape for a Niche UAA

Procuring a highly specialized UAA such as Boc-2,3-dimethyl-L-phenylalanine requires a more nuanced approach than sourcing common reagents. The L-isomer of this particular compound is not a widely stocked, off-the-shelf product in the US market. The D-isomer (CAS 1213051-27-4) and other dimethylated analogs (e.g., 2,4-dimethyl) are more commonly listed.[7][8][9] Therefore, researchers must primarily focus on two categories of suppliers: those with a strong catalog of diverse UAAs who may have intermittent stock, and those who specialize in custom synthesis.

Key Supplier Categories in the USA:

• Specialty Building Block Suppliers: These companies often synthesize or source a wide array of unique chemical scaffolds for drug discovery. While they may not always have the target compound in stock, they are the most likely to list it or related isomers.

• Custom Synthesis Organizations (CSOs): For niche compounds, a CSO is often the most reliable route. These vendors manufacture molecules on demand, providing a clear path for obtaining specific quantities with defined purity specifications.

Below is a comparative table of representative suppliers in the USA who either list related compounds or offer the custom synthesis capabilities necessary for procuring Boc-2,3-dimethyl-L-phenylalanine.

Supplier Category	Representative Companies	Core Strengths & Focus	Services Offered
Specialty Building Blocks	Chem-Impex International, Inc.	Specializes in amino acids, peptides, and organic building blocks for research and development.[8][9][10]	Catalog products, custom synthesis.
Advanced ChemBlocks Inc.	Focuses on providing novel, advanced, and diverse chemical building blocks for drug discovery.[11][12]	Catalog products, custom synthesis, scale-up.
AA Blocks, Inc.	Supplier of a wide range of building blocks for research and development, often distributed through larger vendors.[13]	Catalog products.
Broad Chemical Suppliers	Thermo Fisher Scientific (Acros)	Extensive portfolio of research chemicals, including many amino acid derivatives.[14]	Large catalog, extensive distribution network.
MilliporeSigma (Sigma-Aldrich)	Comprehensive supplier of chemicals for research and manufacturing, from lab scale to bulk quantities.	Broad catalog, custom synthesis services.
Custom Synthesis Specialists	BOC Sciences	Provides a wide range of chemical products and services, with a strong emphasis on custom synthesis for drug discovery.[][]	Custom synthesis, GMP manufacturing, analytical services.

Part 2: A Framework for Supplier Qualification

Given the specialized nature of this reagent, a rigorous supplier qualification process is essential to ensure the quality and consistency of the material, which directly impacts experimental outcomes. The following workflow provides a self-validating system for selecting and approving a supplier.

Caption: Supplier Qualification Workflow for a Specialized Reagent.

Expert Rationale: This phased approach mitigates risk. Requesting a lot-specific Certificate of Analysis (COA) before ordering a sample (Step C) is a critical filter; it reveals the supplier's commitment to quality control and provides a benchmark for your own analysis.[] In-house validation (Step E) is non-negotiable. It provides an independent verification of the material's identity and purity, ensuring that it meets the stringent requirements for peptide synthesis or other sensitive applications.

Part 3: Technical Specifications and Quality Control

The quality of a Boc-protected amino acid is defined by its identity, purity, and stereochemical integrity. When engaging with a supplier, a detailed specification sheet is expected.

Table of Critical Quality Attributes:

Parameter	Method	Typical Specification	Rationale
Identity	¹H NMR, ¹³C NMR	Conforms to structure	Confirms the chemical structure, including the correct placement of dimethyl groups and the presence of the Boc group.
Mass Spectrometry (MS)	Conforms to molecular weight (293.36 g/mol )	Verifies the molecular formula (C₁₆H₂₃NO₄).
Purity	HPLC (UV, 220 nm)	≥ 98%	Quantifies the amount of the desired compound relative to impurities. Essential for accurate stoichiometry in subsequent reactions.[8][16]
Chiral Purity	Chiral HPLC or GC	≥ 99% ee (L-isomer)	Ensures that the stereocenter is correct, which is critical for the biological activity of the final peptide or molecule.
Appearance	Visual	White to off-white solid	A basic check for gross contamination or degradation.
Solubility	Visual	Soluble in organic solvents (e.g., DCM, DMF, MeOH)	Ensures compatibility with common reaction and purification solvents.[14]
Residual Solvents	GC-HS	Per ICH Guidelines	Minimizes the presence of potentially reactive or toxic solvents from the synthesis and purification process.[16]

Experimental Protocol: HPLC Purity Assessment

This protocol describes a standard reverse-phase HPLC method for determining the purity of Boc-2,3-dimethyl-L-phenylalanine.

Objective: To quantify the purity of the UAA by separating it from potential impurities.

Materials:

• Boc-2,3-dimethyl-L-phenylalanine sample

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Water

• Trifluoroacetic Acid (TFA)

• C18 Reverse-Phase HPLC Column (e.g., 4.6 x 150 mm, 5 µm)

• HPLC system with UV detector

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

• Sample Preparation:

  • Accurately weigh ~1 mg of the sample.

  • Dissolve in 1 mL of a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock solution.

• HPLC Method:

  • Column: C18 Reverse-Phase

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection: UV at 220 nm

  • Gradient:

    • 0-20 min: 30% B to 95% B

    • 20-25 min: Hold at 95% B

    • 25-26 min: 95% B to 30% B

    • 26-30 min: Hold at 30% B (re-equilibration)

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the area percent of the main peak corresponding to the product. Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

Trustworthiness: This method is self-validating. The use of a gradient ensures that both early-eluting (polar) and late-eluting (non-polar) impurities are detected. The TFA acts as an ion-pairing agent to improve peak shape for the carboxylic acid moiety.[16]

Part 4: Application in Solid-Phase Peptide Synthesis (SPPS)

The primary application for Boc-2,3-dimethyl-L-phenylalanine is as a building block in SPPS. The Boc group provides robust protection of the α-amino group during the coupling step, and it is cleanly removed with acid (typically TFA) before the next amino acid is added.

The workflow below illustrates the incorporation of a UAA like Boc-2,3-dimethyl-L-phenylalanine into a growing peptide chain using standard Boc-SPPS chemistry.

Caption: Boc-SPPS Cycle for UAA Incorporation.

Expert Rationale: The choice of coupling reagent (Step 3) is critical when dealing with a sterically hindered amino acid like 2,3-dimethyl-L-phenylalanine. Powerful activators such as HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are often required to overcome the steric hindrance and achieve high coupling efficiency. A longer coupling time or double coupling may also be necessary, which should be determined through optimization studies.

References

• de la Torre, B. G., & Albericio, F. (2025). Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery. ACS Publications. [Link]

• Singh, S. K., et al. (2025). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. National Center for Biotechnology Information (PMC). [Link]

• Carl ROTH. Boc-L-Phenylalanine, PEPTIPURE® ≥99 %. [Link]

• Organic Syntheses. (2017). Synthesis of N-Boc-N-Hydroxymethyl-L-phenylalaninal. [Link]

• PrepChem.com. Synthesis of Boc-phenylalanine. [Link]

• Chemsrc. Boc-L-phenylalanine | CAS#:13734-34-4. [Link]

• Der Pharma Chemica. (2011). Synthesis and characterization of a new peptide analogue. [Link]

• Google Patents.

• Sun, D., et al. Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Google Patents. CN1793110A - Process for preparing Boc protected amino acid by (Boc) O.

Sources

• 2. pubs.acs.org [pubs.acs.org]
• 3. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unnatural Amino Acids - Enamine [enamine.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. fluorochem.co.uk [fluorochem.co.uk]
• 8. chemimpex.com [chemimpex.com]
• 9. chemimpex.com [chemimpex.com]
• 10. chemimpex.com [chemimpex.com]
• 11. N-Boc-2,3-dichloro-L-phenylalanine 95% | CAS: 261165-14-4 | AChemBlock [achemblock.com]
• 12. Boc-2,4-Dimethyl-L-phenylalanine 95% | CAS: 849440-31-9 | AChemBlock [achemblock.com]
• 13. calpaclab.com [calpaclab.com]
• 14. BOC-L-Phenylalanine, 99+% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 16. bachem.com [bachem.com]

difference between 2,3-dimethyl and 2,4-dimethyl phenylalanine

An In-depth Technical Guide to 2,3-Dimethyl Phenylalanine and 2,4-Dimethyl Phenylalanine: A Comparative Analysis for Drug Development Professionals

Executive Summary

The incorporation of unnatural amino acids into peptides and small molecule therapeutics represents a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate pharmacological properties. Among these, substituted phenylalanine analogs are of particular interest for their ability to introduce specific steric and electronic features that can fine-tune receptor affinity, selectivity, and metabolic stability. This guide provides a detailed comparative analysis of two closely related positional isomers: 2,3-dimethyl phenylalanine and 2,4-dimethyl phenylalanine. While direct comparative studies on these specific molecules are scarce, this document synthesizes information from analogous systems to provide a robust framework for understanding their differential properties. We will explore their structural nuances, outline detailed synthetic protocols, predict their spectroscopic signatures, and, most critically, delve into the structure-activity relationships that govern their anticipated biological activities. This analysis is intended to equip researchers, scientists, and drug development professionals with the foundational knowledge required to strategically employ these building blocks in therapeutic design.

Part 1: Structural and Physicochemical Differentiation

The sole difference between 2,3-dimethyl phenylalanine and 2,4-dimethyl phenylalanine lies in the placement of a single methyl group on the phenyl ring—a seemingly minor change that imparts significant differences in molecular topology and physicochemical properties.

The 2,3-isomer features two adjacent (ortho and meta) methyl groups. This arrangement creates a distinct steric environment on one side of the phenyl ring, which can be expected to heavily influence the molecule's preferred conformation and its ability to interact with planar receptor surfaces. The presence of the ortho-methyl group, in particular, restricts the free rotation of the phenyl ring around the Cβ-Cγ bond, a feature known to impact biological activity.

Conversely, the 2,4-isomer places the methyl groups in ortho and para positions. This substitution pattern results in a different distribution of steric bulk and electronic density. The para-methyl group extends the molecule's hydrophobic surface area along its principal axis and can influence electronic properties through hyperconjugation, while the ortho-methyl group still imposes a rotational barrier.

These structural distinctions directly translate into differing physicochemical properties, which are critical for absorption, distribution, metabolism, and excretion (ADME) profiles.

Property	2,3-Dimethyl-L-Phenylalanine	2,4-Dimethyl-DL-Phenylalanine	Phenylalanine (for reference)
IUPAC Name	(2S)-2-amino-3-(2,3-dimethylphenyl)propanoic acid[1]	2-amino-3-(2,4-dimethylphenyl)propanoic acid[2]	(2S)-2-amino-3-phenylpropanoic acid
Molecular Formula	C₁₁H₁₅NO₂[1]	C₁₁H₁₅NO₂[2]	C₉H₁₁NO₂
Molecular Weight	193.24 g/mol [1]	193.24 g/mol [2]	165.19 g/mol [3]
Structure	Contains ortho- and meta-methyl groups	Contains ortho- and para-methyl groups	Unsubstituted phenyl ring
Computed XLogP3	-0.7[1]	Not available (expected to be higher than 2,3-isomer)	1.38
Key Steric Feature	Asymmetric bulk, significant rotational hindrance	Symmetric bulk along one axis, significant rotational hindrance	No significant steric hindrance

Note: XLogP3 is a computed measure of lipophilicity. The lower value for the 2,3-isomer compared to parent phenylalanine is unexpected and may be an artifact of the computation algorithm; empirically, methylation increases lipophilicity.

Part 2: Synthesis of Dimethyl Phenylalanine Isomers

The synthesis of these non-proteinogenic amino acids can be achieved through several established methodologies. A robust and widely adopted approach is the alkylation of a protected glycine equivalent with the corresponding substituted benzyl halide. The O'Donnell amino acid synthesis, which utilizes a glycine-derived Schiff base under phase-transfer catalysis, is an excellent example of a scalable and efficient method.[4]

The overall workflow involves two main stages: preparation of the requisite benzyl bromide precursors, followed by their use in the alkylation of the glycine synthon.

Diagram of General Synthesis Workflow

Caption: General workflow for the synthesis of dimethyl phenylalanine isomers.

Experimental Protocol 1: Synthesis of 1-(Bromomethyl)-2,4-dimethylbenzene

This protocol is adapted from a known procedure for the synthesis of substituted benzyl bromides.[5]

• Reaction Setup: To a solution of (2,4-dimethylphenyl)methanol (10.77 g, 79.1 mmol) in anhydrous diisopropyl ether (100 mL) in a round-bottom flask equipped with a magnetic stirrer, add the flask to an ice bath to cool to 0 °C.

• Reagent Addition: Slowly add phosphorus tribromide (PBr₃) (4.90 mL, 52.2 mmol) dropwise to the cooled solution over 20 minutes, ensuring the temperature remains below 10 °C.

• Reaction: Remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully quench the reaction by adding deionized water (50 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic phases and wash sequentially with water (2 x 50 mL), saturated aqueous sodium bicarbonate solution (1 x 50 mL), and finally with saturated brine (1 x 50 mL).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield 1-(bromomethyl)-2,4-dimethylbenzene as an oil. The product should be used immediately or stored under an inert atmosphere due to its lachrymatory nature.[5]

Note: A similar protocol can be applied for the 2,3-isomer starting from (2,3-dimethylphenyl)methanol.

Experimental Protocol 2: Asymmetric Synthesis of L-2,3-Dimethylphenylalanine

This protocol is a representative O'Donnell alkylation, adapted for this specific target.[4]

• Reaction Setup: In a 250 mL round-bottom flask, dissolve N-(diphenylmethylene)glycine tert-butyl ester (5.91 g, 20 mmol) and the chiral phase-transfer catalyst O-Allyl-N-(9-anthracenylmethyl)cinchonidinium bromide (1.2 g, 2 mmol) in toluene (100 mL).

• Base Addition: Add a 50% aqueous solution of potassium hydroxide (KOH) (40 mL) to the flask. Stir the biphasic mixture vigorously to ensure efficient mixing.

• Alkylation: Cool the mixture to 0 °C in an ice bath. Add a solution of 1-(bromomethyl)-2,3-dimethylbenzene (4.38 g, 22 mmol) in toluene (20 mL) dropwise over 30 minutes.

• Reaction: Maintain the reaction at 0 °C and stir vigorously for 24-48 hours. Monitor the reaction by TLC until the starting glycine Schiff base is consumed.

• Work-up: Dilute the reaction mixture with water (50 mL) and toluene (50 mL). Separate the organic layer, and wash it with brine (2 x 40 mL). Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under vacuum to obtain the crude protected amino acid.

• Deprotection: Dissolve the crude intermediate in a mixture of tetrahydrofuran (THF) (50 mL) and 3M hydrochloric acid (HCl) (50 mL). Stir the mixture at room temperature for 6-8 hours to hydrolyze both the Schiff base and the tert-butyl ester.

• Isolation and Purification: Wash the aqueous layer with dichloromethane (2 x 30 mL) to remove organic impurities. Adjust the pH of the aqueous layer to ~6 using a suitable base (e.g., NaOH or an ion-exchange resin). The product amino acid can then be isolated by crystallization or purified using preparative HPLC.

Part 3: Spectroscopic Characterization and Analysis

Predicted ¹H NMR Spectra (400 MHz, CDCl₃)

• 2,3-Dimethylphenylalanine:

  • Aromatic Protons (δ 6.9-7.2 ppm): Expect three distinct signals, likely a doublet, a triplet, and another doublet, corresponding to the three adjacent protons on the 1,2,3-trisubstituted ring.

  • Alpha-Proton (α-H) (δ ~3.8-4.2 ppm): A triplet or doublet of doublets, coupled to the two beta-protons.

  • Beta-Protons (β-H₂) (δ ~3.1-3.4 ppm): Two diastereotopic protons appearing as a complex multiplet due to coupling with the α-H and geminal coupling.

  • Methyl Protons (δ ~2.2-2.4 ppm): Two distinct singlets, each integrating to 3H. The ortho-methyl (C2-CH₃) may be slightly downfield compared to the meta-methyl (C3-CH₃).[5]

• 2,4-Dimethylphenylalanine:

  • Aromatic Protons (δ 6.9-7.1 ppm): Expect three signals. A singlet for the proton at C3 (between the two methyl groups), a doublet for the proton at C5, and a doublet for the proton at C6.[5]

  • Alpha-Proton (α-H) (δ ~3.8-4.2 ppm): Similar to the 2,3-isomer.

  • Beta-Protons (β-H₂) (δ ~3.1-3.4 ppm): Similar to the 2,3-isomer.

  • Methyl Protons (δ ~2.3 ppm): Two distinct singlets, each integrating to 3H.

Predicted IR Spectra (KBr Pellet)

For both isomers, the IR spectra will be dominated by the characteristic absorptions of the amino acid functional groups:

• N-H Stretch (Amine): Broad absorption around 3000-3300 cm⁻¹.

• O-H Stretch (Carboxylic Acid): Very broad band from 2500-3300 cm⁻¹, often overlapping with C-H and N-H stretches.

• C=O Stretch (Carboxylic Acid): Strong, sharp absorption around 1700-1725 cm⁻¹.

• N-H Bend (Amine): Absorption around 1590-1650 cm⁻¹.

• Aromatic C-H Bending (Out-of-Plane): The pattern of bands in the 700-900 cm⁻¹ region will be diagnostic of the substitution pattern (1,2,3-trisubstituted vs. 1,2,4-trisubstituted).

Part 4: Structure-Activity Relationship (SAR) and Predicted Biological Profiles

The true value of these isomers in drug design lies in how their distinct shapes and electronic properties translate into differential biological activity. By applying established principles of medicinal chemistry, we can predict their behavior.

Key Differentiating Factors:

• Steric Hindrance: Both isomers possess an ortho-methyl group. This is a crucial feature that restricts the conformation of the side chain. In many biological systems, such as the L-type amino acid transporter 1 (LAT1), ortho substitution can enhance selectivity for the transporter over other subtypes.[6] The steric bulk of the ortho-methyl group can prevent binding to targets that have a narrow binding pocket, while promoting interactions with targets that can accommodate this feature.

• Hydrophobicity and Lipophilicity: The addition of two methyl groups increases the lipophilicity of the side chain compared to native phenylalanine. This can enhance membrane permeability and interactions with hydrophobic pockets in a receptor. The 2,4-isomer, with its more extended hydrophobic surface, may engage differently with long, channel-like hydrophobic pockets compared to the more compact, asymmetric hydrophobicity of the 2,3-isomer.

• Electronic Effects: The para-methyl group in the 2,4-isomer is electron-donating via hyperconjugation, which can increase the electron density of the aromatic ring. This can influence cation-π interactions with receptor residues (e.g., Lys, Arg). The meta-methyl group in the 2,3-isomer has a weaker inductive electron-donating effect.

• Metabolic Stability: The methyl groups can act as "metabolic blockers." The para position of phenylalanine is a common site for enzymatic hydroxylation by cytochrome P450 enzymes. The presence of a methyl group at this position in the 2,4-isomer would block this metabolic pathway, potentially increasing the compound's half-life. The 2,3-isomer would also be expected to have increased metabolic stability compared to phenylalanine.

Diagram of Predicted SAR Logic

Caption: Predicted structure-activity relationship differences.

Predicted Biological Profiles:

• Receptor/Enzyme Binding:

  • 2,3-isomer: The asymmetric steric profile may be ideal for fitting into chiral, well-defined pockets where one face of the ring needs to be shielded. It may act as a selective antagonist where the native ligand requires a planar interaction.

  • 2,4-isomer: The combination of steric hindrance at the ortho position and increased metabolic stability from the para-methyl group makes it a strong candidate for developing orally bioavailable drugs. The increased electron density could enhance binding to targets with complementary cationic residues. However, introducing two substituents can sometimes be detrimental to activity due to excessive steric bulk.[7]

• Amino Acid Transporters:

  • Both isomers are predicted to be substrates for the LAT1 transporter, a key nutrient transporter upregulated in many cancers. Based on studies with other ortho-substituted phenylalanines, both are likely to show higher selectivity for LAT1 over other transporters like LAT2 compared to unsubstituted phenylalanine.[6] This makes them promising candidates for developing tumor-targeting drugs or imaging agents.

Part 5: Applications and Future Directions

The distinct properties of these two isomers make them valuable tools for lead optimization in drug discovery.

• 2,3-Dimethyl Phenylalanine should be considered when:

  • High target selectivity is required, and the binding pocket has a known asymmetric topology.

  • A conformationally constrained analog is needed to lock a peptide into a specific bioactive conformation.

  • Exploring SAR where interactions on one side of the aromatic ring are undesirable.

• 2,4-Dimethyl Phenylalanine is a prime candidate for:

  • Improving the metabolic stability and oral bioavailability of a lead compound.

  • Probing for beneficial cation-π interactions in a receptor active site.

  • Developing LAT1-selective agents for oncology applications.

Future experimental work should focus on the direct, head-to-head comparison of these isomers in relevant biological assays (e.g., competitive binding assays for a specific GPCR, enzyme inhibition assays, or cellular uptake assays in LAT1-expressing cancer cell lines) to validate these predictions.

Conclusion

The distinction between 2,3- and 2,4-dimethyl phenylalanine is a clear illustration of the principle that in drug design, "where" is just as important as "what." The positional isomerism of the methyl groups creates two unique chemical entities with distinct three-dimensional shapes, lipophilic profiles, and electronic distributions. While the 2,4-isomer offers a potentially superior profile for enhancing metabolic stability, the 2,3-isomer provides a unique tool for achieving target selectivity through its asymmetric steric bulk. By understanding these predicted differences, grounded in established principles of medicinal chemistry, drug development professionals can make more informed decisions in the design of next-generation therapeutics.

References

• PubChem. 2,3-Dimethyl-L-Phenylalanine. National Center for Biotechnology Information. [Link]

• MDPI. Design, Synthesis, and Structure–Activity Relationships of Substituted Phenyl Cyclobutylureas as Potential Modulators of Inflammatory Responses. [Link]

• Sciencemadness Discussion Board. Benzyl Bromide Synthesis. [Link]

• Boebel, K. P., & Baker, D. H. (1982). Comparative utilization of the isomers of phenylalanine and phenyllactic acid by chicks and rats. The Journal of Nutrition, 112(2), 367–376. [Link]

• Google Patents. CN105503551A - Method for preparing 2,3-dimethyl benzaldehyde.

• Uchida, S., et al. (2024). Structure–activity characteristics of phenylalanine analogs selectively transported by L-type amino acid transporter 1 (LAT1). Scientific Reports, 14(1), 4691. [Link]

• PubChem. 1-(Bromomethyl)-2,3-dimethylbenzene. National Center for Biotechnology Information. [Link]

• ResearchGate. The synthesis and structure-activity relationship of substituted N-phenyl anthranilic acid analogs as amyloid aggregation inhibitors. [Link]

• ACS Publications. Impact of Tryptophan Positional Isomerism on Physicochemical and Biological Properties: A Case Study Using Gramicidin A Analogs. [Link]

• Google Patents.

• Organic Chemistry Portal. O'Donnell Amino Acid Synthesis. [Link]

• MDPI. Alkylation of Complex Glycine Precursor (CGP) as a Prebiotic Route to 20 Proteinogenic Amino Acids Synthesis. [Link]

• PubChem. 4-Nitrobenzyl bromide. National Center for Biotechnology Information. [Link]

• Qu, W., et al. (2011). Synthesis and comparative biological evaluation of L- and D-isomers of 18F-labeled fluoroalkyl phenylalanine derivatives as tumor imaging agents. Nuclear Medicine and Biology, 38(4), 463-473. [Link]

• PubChem. 2-Amino-3-(2,4-dimethylphenyl)propanoic acid. National Center for Biotechnology Information. [Link]

• Cheméo. Chemical Properties of DL-Phenylalanine (CAS 150-30-1). [Link]

• Utsunomiya-Tate, N., et al. (2016). LAT-1 activity of meta-substituted phenylalanine and tyrosine analogs. Bioorganic & Medicinal Chemistry Letters, 26(11), 2632-2636. [Link]

• Google Patents. CN110283040B - Synthetic method of 3-methyl-D3-benzyl bromide.

• University of Pretoria. Migrating 1H NMR peaks in the benzylation of adenine reveal the disruptive Kornblum oxidation in DMSO. [Link]

• Organic Chemistry Portal. Benzyl bromide synthesis by bromination or substitution. [Link]

• NPTEL. Lecture 28 - Chiral relay systems in amino acid derived enolate alkylation. [Link]

• The Royal Society of Chemistry. SUPPLEMENTARY INFORMATION - Selective Reduction of Aldehydes and Ketones to Alcohols with Ammonia Borane in Neat Water. [Link]

• ResearchGate. Figure S15. 1 H-NMR of 1-(2-bromobenzyl)-4-phenyl-1H-1,2,3-triazole... [Link]

• Macmillan Group - Princeton University. Synthesis of Enantiopure Unnatural Amino Acids by Metallaphotoredox Catalysis. [Link]

• NPTEL. Lecture 29 - Williams Oxazinone, Yamada's CHIRAL glycine enolate and related system. [Link]

• The Royal Society of Chemistry. SUPPLEMENTARY INFORMATION. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. escholarship.org [escholarship.org]
• 4. O'Donnell Amino Acid Synthesis [organic-chemistry.org]
• 5. 2,4-DIMETHYLBENZYL BROMIDE | 78831-87-5 [chemicalbook.com]
• 6. Structure–activity characteristics of phenylalanine analogs selectively transported by L-type amino acid transporter 1 (LAT1) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Advanced Peptide Engineering: A Technical Whitepaper on Boc-2,3-dimethyl-L-Phenylalanine

Executive Summary

In the realm of modern rational drug design, the incorporation of non-natural amino acids is a fundamental strategy for overcoming the inherent limitations of native peptides, such as poor metabolic stability and lack of receptor subtype selectivity. Boc-2,3-dimethyl-L-phenylalanine is a highly specialized, sterically constrained building block utilized in Boc-Solid Phase Peptide Synthesis (Boc-SPPS). By introducing specific methyl substitutions on the phenyl ring, this derivative enforces conformational rigidity, thereby serving as a critical tool for structure-activity relationship (SAR) studies and the development of protease-resistant peptide therapeutics.

Chemical Identity & Structural Logic

Nomenclature and Synonyms

Accurate identification of non-natural amino acids is critical for procurement and database cross-referencing. The compound is universally recognized by the CAS Registry Number 849440-32-0 .

Common synonyms encountered in literature and commercial catalogs include:

• Boc-Phe(2,3-Me2)-OH

• BOC-2,3-DIMETHYL-L-PHENYLALANINE

• L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-2,3-dimethyl-

Physicochemical Properties

The quantitative data defining this molecule is summarized below to facilitate stoichiometric calculations during synthesis.

Property	Value
Molecular Formula	C₁₆H₂₃NO₄
Molecular Weight	293.36 g/mol
CAS Number	849440-32-0
Stereochemistry	L-isomer (S-configuration)
Protecting Group	tert-Butyloxycarbonyl (Boc)
Side Chain	2,3-dimethylbenzyl group
Appearance	White to off-white powder

Mechanistic Rationale: The Power of 2,3-Dimethylation

The strategic placement of methyl groups at the ortho (2-position) and meta (3-position) carbons of the phenylalanine aromatic ring is not arbitrary.

• Steric Hindrance: The ortho-methyl group creates significant steric clash with the peptide backbone, severely restricting rotation around the

  ( ) and ( ) bonds.

• Rotamer Locking: This restriction effectively "locks" the aromatic side chain into a specific spatial orientation (rotamer). If this locked conformation mirrors the bioactive conformation required for receptor binding, the entropic penalty of binding is drastically reduced, leading to higher affinity.

• Proteolytic Shielding: The added bulk around the cleavage site physically obstructs the active sites of degrading enzymes (e.g., chymotrypsin), extending the peptide's biological half-life.

Mechanistic impact of 2,3-dimethylation on peptide stability and receptor affinity.

Experimental Methodology: Boc-SPPS Protocol

While Fmoc-SPPS is more common, Boc-SPPS remains the gold standard for synthesizing difficult, highly aggregated, or heavily modified sequences, as well as for generating C-terminal thioesters for Native Chemical Ligation (NCL)[1].

Because Boc-2,3-dimethyl-L-Phe is sterically hindered, standard coupling reagents (like DIC/HOBt) often fail to achieve quantitative yields. The following protocol utilizes HATU, a highly reactive uronium salt, to force the acylation reaction to completion. Furthermore, this protocol acts as a self-validating system : progression to the next amino acid is strictly gated by the Kaiser test.

Step-by-Step Coupling Workflow

Step 1: Resin Swelling

• Action: Suspend the peptide-resin in Dichloromethane (DCM) for 15 minutes, followed by N,N-Dimethylformamide (DMF) for 15 minutes.

• Causality: Solvation expands the polystyrene polymer matrix, maximizing the exposure of reactive N-terminal amine sites to the incoming reagents.

Step 2: Boc Deprotection

• Action: Treat the resin with 50% Trifluoroacetic acid (TFA) in DCM for 5 minutes, drain, and repeat for 20 minutes[2].

• Causality: Acidolysis removes the N-terminal Boc protecting group, generating a trifluoroacetate salt of the growing peptide chain.

Step 3: Neutralization

• Action: Wash the resin with DCM (3x), then treat with 10% N,N-Diisopropylethylamine (DIPEA) in DMF for 2 minutes (repeat twice)[2].

• Causality: The tertiary amine base neutralizes the TFA salt, liberating a nucleophilic free amine ready for acylation.

Step 4: Hindered Amino Acid Coupling

• Action: Dissolve 3.0 equivalents of Boc-2,3-dimethyl-L-Phe and 2.9 equivalents of HATU in a minimum volume of DMF. Add 6.0 equivalents of DIPEA. Stir for 1 minute to pre-activate, then add to the resin. Agitate for 2 to 4 hours.

• Causality: The steric bulk of the 2,3-dimethylphenyl group severely impedes nucleophilic attack. HATU forms a highly reactive 7-azabenzotriazole active ester, lowering the activation energy barrier and driving the acylation of the hindered amine.

Step 5: Self-Validation (The Kaiser Test)

• Action: Remove a few resin beads, wash with ethanol, and apply ninhydrin, phenol, and potassium cyanide solutions. Heat at 110°C for 3 minutes.

• Validation Logic:

  • Positive (Blue beads): Unreacted free amines remain. The system dictates an immediate re-coupling cycle using fresh reagents.

  • Negative (Colorless/Yellow beads): >99% coupling efficiency achieved. The system validates progression to the next synthetic cycle.

Step 6: Global Cleavage

• Action: Transfer the dried resin to a specialized Teflon HF cleavage apparatus. Treat with anhydrous Hydrogen Fluoride (HF) and scavengers (e.g., anisole, p-cresol) at 0°C for 45-60 minutes[1][2].

• Causality: Anhydrous HF is a superacid required to cleave the robust benzyl-based side-chain protecting groups and sever the peptide from the solid support, yielding the fully deprotected target peptide[1].

Self-validating Boc-SPPS workflow for sterically hindered amino acids.

Analytical Validation

Following HF cleavage and ether precipitation, the crude peptide must be analytically validated. Because the addition of two methyl groups increases the molecular weight by exactly 28.03 Da relative to native phenylalanine, High-Resolution Mass Spectrometry (HRMS) is utilized to confirm successful incorporation. Furthermore, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) will typically demonstrate a shift to a longer retention time compared to the native sequence, physically reflecting the increased hydrophobicity imparted by the 2,3-dimethyl substitution.

References

• Methods, setup and safe handling for anhydrous hydrogen fluoride cleavage in Boc solid-phase peptide synthesis Source: Nature Protocols (via UQ eSpace) URL:[Link]

Sources

• 1. UQ eSpace [espace.library.uq.edu.au]
• 2. chempep.com [chempep.com]

An In-depth Technical Guide to the Sourcing and Application of Boc-2,3-dimethyl-L-phenylalanine in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The incorporation of unnatural amino acids into peptide sequences is a cornerstone of modern drug discovery, offering a pathway to novel therapeutics with enhanced potency, stability, and target specificity. Among these, sterically hindered residues such as 2,3-dimethyl-L-phenylalanine present unique challenges and opportunities in peptide synthesis. This guide provides a comprehensive technical overview for researchers and drug development professionals on the strategic sourcing and effective utilization of N-α-(tert-butoxycarbonyl)-2,3-dimethyl-L-phenylalanine (Boc-2,3-dimethyl-L-phenylalanine) in both solid-phase and solution-phase peptide synthesis. We will delve into the intricacies of coupling this sterically demanding building block, strategies to mitigate racemization, and detailed protocols for its successful incorporation into peptide chains. This document is intended to serve as a practical, field-proven resource, grounded in established chemical principles and supported by authoritative references.

Introduction: The Rationale for Incorporating Sterically Hindered, Non-proteinogenic Amino Acids

The introduction of non-proteinogenic amino acids into peptide-based therapeutics is a powerful strategy to modulate their pharmacological properties.[1] Peptides containing such residues often exhibit enhanced proteolytic stability, unique conformational properties, and novel biological activities compared to their natural counterparts.[2] Specifically, the incorporation of Cα- and Cβ-disubstituted amino acids, like 2,3-dimethyl-L-phenylalanine, can induce specific secondary structures, such as turns and helices, which can be critical for receptor binding and biological activity. The dimethyl substitution on the phenyl ring introduces significant steric bulk, which can shield the peptide backbone from enzymatic degradation and can also be used to probe the steric requirements of a binding pocket.

However, the very steric hindrance that imparts these desirable properties also presents significant challenges during chemical synthesis. These challenges primarily manifest as slow and inefficient coupling reactions, and an increased risk of racemization at the activated carboxyl group.[3][4] This guide will provide a systematic approach to overcoming these hurdles.

Sourcing and Physicochemical Properties of Boc-2,3-dimethyl-L-phenylalanine

Supplier Landscape and CAS Identification

Boc-2,3-dimethyl-L-phenylalanine is a specialized, non-standard amino acid derivative. As such, it is not as readily available as common proteinogenic amino acids. Researchers should anticipate sourcing this reagent from chemical suppliers specializing in custom synthesis or a diverse catalog of building blocks.

While a specific CAS number for the L-isomer, (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(2,3-dimethylphenyl)propanoic acid, is not prominently listed in major chemical databases, the D-isomer, Boc-2,3-dimethyl-D-phenylalanine, is available under CAS Number 1213051-27-4 .[5][6] For the synthesis of L-peptides, it is crucial to specify the desired L-stereochemistry when inquiring with suppliers.

Potential Suppliers:

• Fluorochem[5]

• Sigma-Aldrich (under their AA BLOCKS, INC. branding)[6]

• Custom synthesis providers

It is advisable to request a certificate of analysis (CoA) from the supplier to verify the identity, purity (typically by HPLC and NMR), and optical rotation of the product.

Physicochemical Data

The following table summarizes the key physicochemical properties of Boc-2,3-dimethyl-phenylalanine, with data for the D-isomer used as a reference. The properties of the L-isomer are expected to be identical, with the exception of the sign of the optical rotation.

Property	Value (for D-isomer)	Source
CAS Number	1213051-27-4	[5][6]
Molecular Formula	C16H23NO4	[5][6]
Molecular Weight	293.36 g/mol	[5]
Appearance	White to off-white solid	General
Purity	Typically ≥95%	[6]
Solubility	Soluble in organic solvents such as DMF, DCM, and methanol.	General

Core Challenge: Overcoming Steric Hindrance in Peptide Coupling

The primary obstacle in utilizing Boc-2,3-dimethyl-L-phenylalanine is the steric bulk of the dimethyl-substituted phenyl ring, which impedes the approach of the nucleophilic amine of the growing peptide chain to the activated carboxyl group. This can lead to incomplete coupling reactions, resulting in deletion sequences in the final peptide. To address this, a combination of optimized coupling reagents, reaction conditions, and monitoring is required.

A Comparative Analysis of Coupling Reagents for Hindered Residues

The choice of coupling reagent is paramount for the successful incorporation of sterically hindered amino acids.[7] Traditional carbodiimide reagents like dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC) are often inefficient for such challenging couplings, even in the presence of additives like 1-hydroxybenzotriazole (HOBt).[4] Modern uronium/aminium and phosphonium salt-based reagents are generally more effective.

The following diagram outlines a decision-making workflow for selecting an appropriate coupling strategy.

Caption: Decision workflow for coupling Boc-2,3-dimethyl-L-phenylalanine.

Below is a comparative table of commonly used coupling reagents for sterically hindered amino acids.

Reagent Class	Example(s)	Relative Efficiency for Hindered Couplings	Key Advantages	Potential Drawbacks & Mitigation
Uronium/Aminium Salts	HATU, HBTU, HCTU, COMU	Very High	Rapid reaction kinetics; highly effective for hindered residues.[8]	Potential for guanidinylation of the N-terminal amine if used in large excess. Mitigate by using a slight excess (1.5-2.0 eq.) and minimizing pre-activation time.[9]
Phosphonium Salts	PyBOP, PyAOP	High	Does not cause guanidinylation; PyAOP is particularly effective for N-methylated and other hindered amino acids.[3]	Generally more expensive than uronium salts. Byproducts can sometimes be difficult to remove.
Carbodiimides + Additives	DIC/OxymaPure, DIC/HOBt	Moderate to Low	Cost-effective. OxymaPure is a safer and often more effective alternative to HOBt.[10]	Generally insufficient for highly hindered couplings alone.[4] Requires longer reaction times and may necessitate double coupling.

Recommendation: For the initial coupling of Boc-2,3-dimethyl-L-phenylalanine, HATU or COMU are the recommended reagents due to their high reactivity and proven efficacy in overcoming steric hindrance.[8][11]

Mitigating Racemization: Preserving Stereochemical Integrity

The activation of the carboxylic acid of any N-protected amino acid creates the potential for racemization via the formation of a 5(4H)-oxazolone intermediate.[2] The alpha-proton of this intermediate is acidic and can be abstracted by a base, leading to a loss of chirality. While Boc-protected amino acids are generally less prone to racemization than their Fmoc-counterparts under basic conditions, the risk is still present, especially with prolonged activation times and the use of strong, non-hindered bases.

Factors Influencing Racemization:

• Coupling Reagent and Additives: The use of additives like HOBt or OxymaPure is crucial for suppressing racemization. They react with the activated amino acid to form active esters that are less prone to cyclizing into the oxazolone intermediate.[4]

• Base: The choice and concentration of the base are critical. Sterically hindered, weaker bases like N-methylmorpholine (NMM) or 2,4,6-collidine are preferred over stronger, less hindered bases like diisopropylethylamine (DIPEA) or triethylamine (TEA).[12]

• Activation Time: Minimize the pre-activation time of the amino acid before adding it to the amine component. In-situ activation is often the best strategy.

• Temperature: Elevated temperatures can increase the rate of racemization. Couplings should generally be performed at room temperature or below, unless necessary to drive a particularly difficult reaction.[12]

Caption: Competing pathways of desired coupling versus racemization via oxazolone formation.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific peptide sequence and the nature of the adjacent amino acid.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) using Boc Chemistry

This protocol outlines the manual coupling of Boc-2,3-dimethyl-L-phenylalanine onto a resin-bound peptide.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-2,3-dimethyl-L-phenylalanine (3.0 eq.)

• HATU (2.9 eq.)

• N,N-Diisopropylethylamine (DIPEA) (6.0 eq.)

• Peptide synthesis grade N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes in a reaction vessel.

• Previous Amino Acid Deprotection (if applicable):

  • Treat the resin with a solution of 50% TFA in DCM for 2 minutes and drain.[13]

  • Add a fresh solution of 50% TFA in DCM and agitate for 20-30 minutes.[13]

  • Drain the TFA solution and wash the resin thoroughly with DCM (3x), isopropanol (2x), and DMF (5x).

• Neutralization:

  • Treat the resin with a 10% solution of DIPEA in DMF for 2 minutes (2x).

  • Wash the resin with DMF (5x) to remove excess base.

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve Boc-2,3-dimethyl-L-phenylalanine (3.0 eq.) and HATU (2.9 eq.) in DMF.

  • Add DIPEA (6.0 eq.) to the amino acid solution.

  • Allow the mixture to pre-activate for 1-2 minutes.

  • Immediately add the activated amino acid solution to the neutralized peptide-resin.

  • Agitate the reaction vessel for 2-4 hours at room temperature.

• Monitoring and Recoupling:

  • Take a small sample of resin beads, wash them thoroughly with DMF and DCM, and perform a Kaiser test.

  • A negative (yellow) test indicates coupling completion. Proceed to the next step.

  • A positive (blue) test indicates incomplete coupling. Drain the reaction solution, wash the resin with DMF (3x), and repeat step 4 (double coupling).

• Washing: Once coupling is complete, drain the coupling solution and wash the resin thoroughly with DMF (5x) and DCM (3x) to remove excess reagents and byproducts. The resin is now ready for the deprotection of the newly added residue and the coupling of the next amino acid.

Protocol 2: Solution-Phase Synthesis of a Dipeptide

This protocol describes the synthesis of a dipeptide, for example, Boc-2,3-dimethyl-L-Phe-Gly-OMe, in solution.

Materials:

• Boc-2,3-dimethyl-L-phenylalanine (1.0 eq.)

• Glycine methyl ester hydrochloride (H-Gly-OMe·HCl) (1.1 eq.)

• HATU (1.1 eq.)

• N,N-Diisopropylethylamine (DIPEA) (2.2 eq.)

• Anhydrous Dichloromethane (DCM) or DMF

• Ethyl acetate (EtOAc)

• 1 M HCl solution

• 5% NaHCO₃ solution

• Saturated NaCl solution (brine)

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• Preparation of Glycine Methyl Ester (Free Base):

  • Dissolve H-Gly-OMe·HCl (1.1 eq.) in DCM.

  • Add DIPEA (1.1 eq.) and stir for 20 minutes at room temperature. This solution containing the free amine is used directly in the next step.

• Peptide Coupling Reaction:

  • In a separate flask, dissolve Boc-2,3-dimethyl-L-phenylalanine (1.0 eq.) and HATU (1.1 eq.) in anhydrous DCM.

  • Add DIPEA (1.1 eq.) to this solution.

  • Stir for 2-5 minutes at room temperature to activate the carboxylic acid.

  • Add the solution of H-Gly-OMe (from step 1) to the activated amino acid solution.

  • Stir the reaction mixture at room temperature overnight.

• Work-up and Purification:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl (2x), 5% NaHCO₃ (2x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by silica gel column chromatography to yield the pure dipeptide.

Characterization and Quality Control

The purity and identity of the final peptide containing the 2,3-dimethyl-L-phenylalanine residue must be rigorously confirmed.

Recommended Analytical Techniques:

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is the standard method for assessing the purity of synthetic peptides.[14] A gradient of acetonitrile in water with 0.1% TFA is commonly used. The presence of the bulky, hydrophobic 2,3-dimethylphenyl group will likely increase the retention time of the peptide.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry should be used to confirm the molecular weight of the desired peptide.[15] This will also help to identify any deletion sequences resulting from incomplete coupling.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For shorter peptides or for detailed structural analysis, 1D and 2D NMR can confirm the presence of the 2,3-dimethylphenyl group and provide information on the peptide's conformation.

Conclusion and Future Perspectives

The successful incorporation of sterically hindered amino acids like Boc-2,3-dimethyl-L-phenylalanine into peptide sequences, while challenging, is a highly rewarding endeavor for the medicinal chemist. By selecting high-efficiency coupling reagents such as HATU or COMU, carefully controlling reaction conditions to minimize racemization, and employing rigorous monitoring and characterization techniques, researchers can confidently synthesize novel peptides with potentially superior therapeutic properties. The protocols and strategies outlined in this guide provide a robust framework for navigating the synthetic complexities associated with this valuable class of unnatural amino acids, ultimately paving the way for the development of next-generation peptide-based drugs.

References

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular biotechnology.
• Fluorochem. (n.d.). Boc-2,3-Dimethyl-D-phenylalanine.
• Sigma-Aldrich. (n.d.). Boc-2,3-Dimethyl-D-phenylalanine.
• BenchChem. (2025). Technical Support Center: D-Phenylalanine Coupling in SPPS.
• BenchChem. (2025). Technical Support Center: Managing Steric Hindrance in Peptide Synthesis.
• Rozenski, J., Chaltin, P., Van Aerschot, A., & Herdewijn, P. (2002). Characterization and sequence confirmation of unnatural amino acid containing peptide libraries using electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 16(10), 982-7.
• BenchChem. (2025). Application Notes and Protocols: Solution-Phase Synthesis of Boc-Trp-Phe-OMe Dipeptide.
• PubMed. (n.d.). Comparative study of methods to couple hindered peptides.
• Request PDF. (2025). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• ChemPep. (n.d.). Boc Solid Phase Peptide Synthesis.
• Agilent. (2023). Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns.
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Preventing Racemization of Boc-L-Valine in Peptide Synthesis.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• ChemPep. (n.d.). Boc Solid Phase Peptide Synthesis.
• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).
• Chemistry LibreTexts. (2025). 12.5: Peptide Synthesis- Solution-Phase.
• Bibliomed. (2018). Side reactions in peptide synthesis: An overview.
• ACS Publications. (2021).
• ChemRxiv. (n.d.). Peptide Synthesis Using Unprotected Amino Acids.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Luxembourg Bio Technologies. (2017). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis.
• ACS Publications. (2011). Peptide Coupling Reagents, More than a Letter Soup.
• DU Chem. (2014). Methods and protocols of modern solid phase peptide synthesis.
• Dilun Biotechnology. (2025). Commonly Used Coupling Reagents in Peptide Synthesis.
• BenchChem. (2025).
• Sigma-Aldrich. (n.d.). BOC-2,4-DIMETHYL-L-PHENYLALANINE | 849440-31-9.
• J&K Scientific LLC. (2008). Boc-3-methyl-L-phenylalanine | 114873-06-2.
• ResearchGate. (2017). Solution phase peptide synthesis with only free amino acids.
• ResearchGate. (2018). (PDF) Side reactions in peptide synthesis: An overview.
• MDPI. (2023). N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acetyl)-l-phenylalanylamido-2-deoxy-d-glucose (NAPA).
• BenchChem. (2025). Preventing racemization of D-phenylalanine during Alloc coupling.
• BOC Sciences. (n.d.). CAS 161024-80-2 (Boc-L-β-phenylalanine).
• Bachem. (n.d.). Introduction to Peptide Synthesis Methods.
• Merck Millipore. (n.d.). Unnatural Amino Acids for Peptide Synthesis.
• Scribd. (2018). Side Reactions in Peptide Synthesis | PDF | Ester | Amino Acid.
• RSC Publishing. (2004). The synthesis of peptides and proteins containing non-natural amino acids - Chemical Society Reviews.
• Side Reactions in - Peptide Synthesis. (n.d.).

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. researchgate.net [researchgate.net]
• 3. Comparative study of methods to couple hindered peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]
• 6. Boc-2,3-Dimethyl-D-phenylalanine | 1213051-27-4 [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 9. people.uniurb.it [people.uniurb.it]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. bachem.com [bachem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. chempep.com [chempep.com]
• 14. lcms.cz [lcms.cz]
• 15. Characterization and sequence confirmation of unnatural amino acid containing peptide libraries using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Value of Unnatural Amino Acids in Peptide Therapeutics

An In-depth Technical Guide to 2,3-Dimethylphenylalanine Derivatives for Advanced Drug Discovery

This guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive technical overview of the unnatural amino acid (UAA) 2,3-dimethylphenylalanine (2,3-Dmp). We will delve into its synthesis, unique properties, and strategic applications, moving beyond simple protocols to explain the causal reasoning behind its use as a powerful tool in modern peptide and peptidomimetic design.

Peptides are exceptional therapeutic scaffolds due to their high specificity and potency. However, their clinical utility can be hampered by poor metabolic stability and conformational flexibility, which often leads to reduced receptor affinity and off-target effects.[1][2] Unnatural amino acids are non-proteinogenic building blocks that introduce novel chemical and physical properties into peptides, directly addressing these limitations.[1][] By modifying side chains, backbones, or stereochemistry, UAAs can:

• Enhance Proteolytic Resistance: Introducing sterically bulky side chains can shield adjacent peptide bonds from enzymatic cleavage, prolonging the peptide's in vivo half-life.[1][2]

• Constrain Conformation: Restricting the rotational freedom of the peptide backbone or side chains can pre-organize the molecule into a bioactive conformation, increasing binding affinity and selectivity.[4][5]

• Modulate Pharmacokinetics: Altering properties like hydrophobicity and solubility can improve a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.[]

• Introduce Novel Functionalities: UAAs can carry bio-orthogonal handles, photo-crosslinkers, or unique functional groups for advanced applications like antibody-drug conjugates or targeted covalent inhibitors.[4]

Within this context, 2,3-dimethylphenylalanine emerges as a strategic tool for fine-tuning the aromatic side chain of Phenylalanine (Phe) or Tyrosine (Tyr), offering a unique combination of steric bulk and hydrophobicity.

Profile of 2,3-Dimethylphenylalanine (2,3-Dmp)

2,3-Dimethylphenylalanine is an analogue of phenylalanine bearing two methyl groups on the aromatic ring at the ortho and meta positions. This seemingly simple modification has profound implications for peptide structure and function.

Physicochemical Properties

A summary of the core properties of the L-enantiomer of 2,3-Dmp is provided below.

Property	Value	Source
IUPAC Name	(2S)-2-amino-3-(2,3-dimethylphenyl)propanoic acid
Molecular Formula	C₁₁H₁₅NO₂
Molecular Weight	193.24 g/mol
Chirality	Exists as L- and D-enantiomers	N/A
Key Feature	Increased steric hindrance and hydrophobicity compared to Phe	N/A

The Rationale for Incorporation: Causality Behind the Choice

The decision to substitute a canonical amino acid with 2,3-Dmp is driven by the predictable structural and functional consequences of its unique geometry.

• Conformational Restriction: The primary driver for using 2,3-Dmp is to impose steric constraints. The ortho-methyl group, in particular, hinders free rotation around the Cα-Cβ (chi1, χ₁) and Cβ-Cγ (chi2, χ₂) bonds of the side chain. This restriction can lock the peptide into a specific conformation, reducing the entropic penalty upon binding to a target receptor and thus increasing affinity. This principle has been effectively demonstrated with the related analogue, 2',6'-dimethylphenylalanine (Dmp), where its incorporation into opioid peptides led to dramatic improvements in receptor affinity and selectivity.[6][7][8]

• Enhanced Hydrophobic Interactions: The two additional methyl groups increase the hydrophobicity of the side chain, which can strengthen interactions within hydrophobic pockets of a target protein. This can be particularly effective in disrupting protein-protein interactions (PPIs).

• Increased Enzymatic Stability: The steric bulk of the dimethylated phenyl ring acts as a shield, protecting the adjacent peptide bonds from cleavage by proteases. For instance, 2,6-dimethylation of the aromatic moiety in Leu-enkephalin was shown to impart high enzymatic stability.[6]

Synthesis of Protected 2,3-Dimethyl-L-Phenylalanine

While commercially available, understanding the synthesis of the protected 2,3-Dmp monomer is crucial for specialized applications or custom derivatives. A common route involves the asymmetric alkylation of a chiral glycine enolate equivalent with a suitable 2,3-dimethylbenzyl halide.

Caption: Generalized synthetic pathway for chiral 2,3-Dmp.

Incorporation into Peptides: A Validated SPPS Protocol

The incorporation of 2,3-Dmp into a growing peptide chain is readily achievable using standard automated Solid-Phase Peptide Synthesis (SPPS) protocols.[9][10] The Fmoc/tBu strategy is most common.

Core Principle of the SPPS Cycle

SPPS involves the stepwise addition of protected amino acids to a peptide chain growing on an insoluble resin support. Each cycle consists of two main steps: (1) Deprotection of the N-terminal amino group and (2) Coupling of the next protected amino acid.[9]

Caption: Workflow for biaryl bicyclic peptide synthesis.

Conclusion

The unnatural amino acid 2,3-dimethylphenylalanine is more than a simple catalogue item; it is a precision tool for peptide engineers. Its strategic incorporation, guided by an understanding of its steric and electronic properties, allows for the rational design of peptidomimetics with enhanced stability, constrained conformations, and improved receptor affinities. The detailed protocols and mechanistic insights provided in this guide serve as a foundation for researchers to confidently apply this versatile building block to overcome long-standing challenges in peptide-based drug discovery.

References

• Synthesis and Cyclizations of N-(2,3-, 3,4- and 3,5-Dimethylphenyl)-β-alanines. Molecules. Available at: [Link]

• Enzyme-inhibitory conformation of dipeptides containing sterically constrained amino acid 2,3-methanophenylalanine. PubMed. Available at: [Link]

• Discovery of (1S,2R,3R)-2,3-dimethyl-2-phenyl-1-sulfamidocyclopropanecarboxylates: novel and highly selective aggrecanase inhibitors. PubMed. Available at: [Link]

• Solid-phase synthesis of biaryl bicyclic peptides containing a 3-aryltyrosine or a 4-arylphenylalanine moiety. Beilstein Journal of Organic Chemistry. Available at: [Link]

• 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides. International Journal of Peptide Research and Therapeutics. Available at: [Link]

• Enzyme inhibition by dipeptides containing 2,3-methanophenylalanine, a sterically constrained amino acid. PubMed. Available at: [Link]

• Synthesis of 2,3-dimethyl-N-(2-((prop-2-ynyloxy)methyl)phenyl)aniline (3). ResearchGate. Available at: [Link]

• Greening the solid-phase peptide synthesis process. 2-MeTHF for the incorporation of the first amino acid and precipitation of peptides after global deprotection. Spiral, University of Liège. Available at: [Link]

• Solid phase peptide synthesis: New resin and new protecting group. CORE. Available at: [Link]

• Deciphering the conformational landscape of few selected aromatic noncoded amino acids (NCAAs) for applications in rational design of peptide therapeutics. Amino Acids. Available at: [Link]

• 2,3-Dimethyl-L-Phenylalanine. PubChem, National Institutes of Health. Available at: [Link]

• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols. Available at: [Link]

• 2',6'-dimethylphenylalanine (Dmp) can mimic the N-terminal Tyr in opioid peptides. PubMed. Available at: [Link]

• Discovery of a Phenylalanine-Derived Natural Compound as a Potential Dual Inhibitor of MDM2 and MDMX. Chemistry & Biodiversity. Available at: [Link]

• New Amino Acids for the Topographical Control of Peptide Conformation: Synthesis of All the Isomers of .alpha.,.beta.-Dimethylphenylalanine and .alpha.,.beta.-Dimethyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid of High Optical Purity. The Journal of Organic Chemistry. Available at: [Link]

• Proposal of the most stable conformation of peptide 3 based on XPLOR-NIH calculations. ResearchGate. Available at: [Link]

• Synthesis, characterization and biological evaluation of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides. ResearchGate. Available at: [Link]

• Native Chemical Ligation at Phenylalanine via 2-Mercaptophenylalanine. ChemRxiv. Available at: [Link]

• High-Resolution Conformational Analysis of RGDechi-Derived Peptides Based on a Combination of NMR Spectroscopy and MD Simulations. MDPI. Available at: [Link]

• Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. Journal of Medicinal Chemistry. Available at: [Link]

• Structure of 2′,6′-dimethylphenylalanine (Dmp). ResearchGate. Available at: [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Deciphering the conformational landscape of few selected aromatic noncoded amino acids (NCAAs) for applications in rational design of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2',6'-dimethylphenylalanine (Dmp) can mimic the N-terminal Tyr in opioid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. luxembourg-bio.com [luxembourg-bio.com]

An In-Depth Technical Guide to Boc-2,3-dimethyl-L-phenylalanine: Navigating Scarcity and Harnessing Potential

Abstract

This technical guide provides a comprehensive overview of N-α-tert-butyloxycarbonyl-2,3-dimethyl-L-phenylalanine (Boc-2,3-dimethyl-L-phenylalanine), a non-proteinogenic amino acid with significant potential in drug discovery and peptide chemistry. Acknowledging its current status as a non-commercially available compound, this document focuses on the practical aspects of its acquisition through custom synthesis, detailing plausible synthetic routes, robust quality control protocols, and anticipated applications. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique structural and conformational properties of this sterically-hindered phenylalanine analog.

Introduction: The Rationale for Steric Hindrance in Peptide Design

The incorporation of unnatural amino acids into peptide scaffolds is a cornerstone of modern medicinal chemistry. These modifications are strategically employed to overcome the inherent limitations of natural peptides, such as poor metabolic stability and limited conformational diversity. Boc-2,3-dimethyl-L-phenylalanine emerges as a compelling building block in this context. The dimethyl substitution on the phenyl ring introduces significant steric bulk, which can enforce specific torsional angles (χ1 and χ2) and restrict the conformational freedom of the amino acid side chain.[1] This conformational rigidity can lead to peptides with enhanced binding affinity, improved receptor selectivity, and increased resistance to enzymatic degradation.[2][3]

The tert-butyloxycarbonyl (Boc) protecting group is a standard in solid-phase and solution-phase peptide synthesis, valued for its stability under a wide range of conditions and its clean, acid-labile deprotection.[4][5] This guide will therefore address Boc-2,3-dimethyl-L-phenylalanine as the key intermediate for seamless integration into established peptide synthesis workflows.

Price and Availability: A Custom Synthesis Imperative

A thorough market survey reveals that Boc-2,3-dimethyl-L-phenylalanine is not currently available as a stock item from major chemical suppliers. In contrast, its enantiomer, Boc-2,3-dimethyl-D-phenylalanine, is commercially available, suggesting that the synthetic route is established but demand has not yet justified large-scale production of the L-isomer.

Consequently, researchers requiring Boc-2,3-dimethyl-L-phenylalanine must procure it via custom synthesis . The price will be contingent on the quantity, required purity, and the chosen synthetic route by the contract research organization (CRO). As a reference, the D-enantiomer is priced in the range of several hundred to over a thousand dollars per gram, and a similar price point can be anticipated for the custom-synthesized L-enantiomer.

Table 1: Comparative Availability of Boc-2,3-dimethyl-phenylalanine Enantiomers

Compound	Availability	Representative Suppliers (for D-enantiomer)
Boc-2,3-dimethyl-L -phenylalanine	Custom Synthesis Only	N/A
Boc-2,3-dimethyl-D -phenylalanine	Commercially Available	Fluorochem, Sigma-Aldrich (AA BLOCKS)

Proposed Synthetic Routes for Boc-2,3-dimethyl-L-phenylalanine

The synthesis of Boc-2,3-dimethyl-L-phenylalanine can be approached through several established methodologies for asymmetric amino acid synthesis. The key challenge lies in the stereoselective introduction of the amine group. Below are two plausible synthetic pathways.

Route 1: Asymmetric Amination of a Prochiral Precursor

This route involves the preparation of a 2-keto acid precursor followed by stereoselective reductive amination.

Experimental Protocol: Asymmetric Reductive Amination

• Synthesis of 2-oxo-3-(2,3-dimethylphenyl)propanoic acid:

  • Begin with commercially available 2,3-dimethylbenzaldehyde.[6][7]

  • Perform a condensation reaction with a glycine equivalent, followed by hydrolysis to yield the corresponding α-keto acid.

• Enzymatic Reductive Amination:

  • Employ an engineered L-amino acid transaminase or dehydrogenase, which offers high enantioselectivity.[8][9]

  • In a buffered aqueous solution, dissolve the 2-oxo-3-(2,3-dimethylphenyl)propanoic acid.

  • Add the appropriate enzyme and an amino donor (e.g., isopropylamine for transaminases) or a reducing agent (e.g., NADH for dehydrogenases).

  • Maintain the reaction at the optimal temperature and pH for the chosen enzyme, monitoring progress by HPLC.

  • Upon completion, isolate the crude 2,3-dimethyl-L-phenylalanine through ion-exchange chromatography.

• Boc Protection:

  • Dissolve the purified 2,3-dimethyl-L-phenylalanine in a mixture of 1,4-dioxane and water.[10][11]

  • Add a base, such as sodium hydroxide or triethylamine, to adjust the pH.

  • Add di-tert-butyl dicarbonate (Boc)₂O (1.1-1.5 equivalents) and stir at room temperature until the reaction is complete (monitored by TLC or LC-MS).

  • Acidify the reaction mixture and extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry, filter, and evaporate the solvent to yield the final product, which can be further purified by column chromatography or recrystallization.[4]

Figure 1: Workflow for the synthesis of Boc-2,3-dimethyl-L-phenylalanine via asymmetric reductive amination.

Route 2: Diastereoselective Alkylation of a Chiral Glycine Enolate Equivalent

This classical approach utilizes a chiral auxiliary to direct the alkylation of a glycine template. The O'Donnell amino acid synthesis provides a robust framework for this strategy.[12]

Experimental Protocol: Diastereoselective Alkylation

• Synthesis of 2,3-dimethylbenzyl bromide:

  • This starting material can be synthesized from 2,3-dimethylbenzoic acid or o-xylene through established methods.[13]

• Phase-Transfer Catalyzed Alkylation:

  • Prepare the benzophenone imine of a glycine alkyl ester (e.g., tert-butyl ester).

  • In a biphasic system (e.g., dichloromethane and aqueous sodium hydroxide), combine the glycine imine, 2,3-dimethylbenzyl bromide, and a chiral phase-transfer catalyst derived from cinchonine or cinchonidine.

  • Stir the reaction vigorously at room temperature, monitoring the formation of the alkylated product by GC-MS or LC-MS.

  • The choice of catalyst will determine the stereochemical outcome (L or D).

• Hydrolysis and Boc Protection:

  • After separation of the organic phase, hydrolyze the imine and the ester group under acidic conditions to yield the free amino acid.

  • Purify the crude 2,3-dimethyl-L-phenylalanine.

  • Proceed with the Boc protection step as described in Route 1.

Figure 2: Workflow for the synthesis of Boc-2,3-dimethyl-L-phenylalanine via diastereoselective alkylation.

Quality Control and Self-Validating Protocols

For a custom-synthesized compound, a rigorous quality control (QC) process is non-negotiable to ensure its identity, purity, and stereochemical integrity.

Table 2: Recommended Quality Control Specifications

Parameter	Method	Specification	Rationale
Identity	¹H and ¹³C NMR	Spectra consistent with the proposed structure.	Confirms the chemical structure and connectivity of the molecule.
High-Resolution Mass Spectrometry (HRMS)	Measured mass within 5 ppm of the theoretical mass.	Provides an accurate molecular formula.
Purity	HPLC-UV (e.g., at 210 nm)	≥95% (or as specified by the researcher)	Quantifies the amount of the desired compound relative to impurities.
Enantiomeric Purity	Chiral HPLC or GC-MS after derivatization	≥98% ee (enantiomeric excess)	Confirms the correct stereochemistry and quantifies the amount of the undesired D-enantiomer.[14][][16]
Residual Solvents	¹H NMR or GC-MS	As per ICH guidelines	Ensures that no harmful solvents from the synthesis remain in the final product.

This multi-faceted analytical approach creates a self-validating system, where the data from each technique corroborates the others, providing a high degree of confidence in the quality of the synthesized material.

Applications in Drug Discovery and Peptide Science

The unique structural features of Boc-2,3-dimethyl-L-phenylalanine make it a valuable tool for addressing key challenges in peptide and peptidomimetic drug design.

• Probing Binding Pockets: The fixed conformation of the dimethyl-substituted phenyl ring can be used to map the steric and electronic requirements of a receptor's binding pocket with high precision.[17]

• Enhancing Metabolic Stability: The steric hindrance provided by the two methyl groups can shield the adjacent peptide bonds from proteolytic cleavage, thereby increasing the in vivo half-life of the peptide.

• Improving Receptor Selectivity: By locking the side chain into a specific orientation, it is possible to design peptides that preferentially bind to one receptor subtype over another, reducing off-target effects.

• Inducing Specific Secondary Structures: The conformational constraints imposed by this amino acid can be used to stabilize specific secondary structures, such as β-turns or helical motifs, which are often crucial for biological activity.

Figure 3: Logical relationship between the structural features of Boc-2,3-dimethyl-L-phenylalanine and its potential applications in drug discovery.

Conclusion

While Boc-2,3-dimethyl-L-phenylalanine is not a readily available reagent, its potential benefits in peptide-based drug discovery warrant the investment in custom synthesis. By understanding the plausible synthetic routes and implementing a stringent quality control framework, researchers can confidently procure this valuable building block. The introduction of its sterically hindered and conformationally constrained side chain offers a powerful strategy to fine-tune the pharmacological properties of peptide leads, ultimately accelerating the development of novel therapeutics.

References

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 25). 26.4: Synthesis of Amino Acids. Retrieved from [Link]

• Google Patents. (n.d.). CN105503551A - Method for preparing 2,3-dimethyl benzaldehyde.

• ACS Catalysis. (2025, April 18). Engineered Biocatalysts for the Asymmetric Synthesis of d-Phenylalanines. Retrieved from [Link]

• Hruby, V. J., & Qian, X. (1991). Approaches to the Asymmetric Synthesis of Unusual Amino Acids. In Synthesis of Optically Active α-Amino Acids (pp. 249-307). Pergamon.

• Organic Chemistry Portal. (n.d.). O'Donnell Amino Acid Synthesis. Retrieved from [Link]

• PubMed. (2006, August 5). Engineering aromatic L-amino acid transaminase for the asymmetric synthesis of constrained analogs of L-phenylalanine. Retrieved from [Link]

• Google Patents. (n.d.). CN1439744A - Synthesis of dimethyl benzaldehyde.
• Klebl, B., & Müller, G. (2011). Conformational Restriction and Steric Hindrance in Medicinal Chemistry. In Structure-Based Drug Design (pp. 259-281). Wiley-VCH.

• Frontiers. (2023, May 3). Sustainable synthesis of L-phenylalanine derivatives in continuous flow by immobilized phenylalanine ammonia lyase. Retrieved from [Link]

• Google Patents. (n.d.). CN110283040B - Synthetic method of 3-methyl-D3-benzyl bromide.

• LCGC International. (2025, June 28). Quality Control in GC–MS Analysis of Amino Acids. Retrieved from [Link]

• Oxford Academic. (2006, September 15). Designing amino acid residues with single-conformations. Retrieved from [Link]

• Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

• RSC Chemical Biology. (2021, June 1). Enzymatic strategies for asymmetric synthesis. Retrieved from [Link]

• CAT. (n.d.). Analyses of amino acids, Enantiomeric purity. Retrieved from [Link]

• Drug Discovery News. (2025, November 24). The power of structure-based drug design. Retrieved from [Link]

• PMC. (n.d.). Protein segments with conformationally restricted amino acids can control supramolecular organization at the nanoscale. Retrieved from [Link]

• Google Patents. (n.d.). CN1793110A - Process for preparing Boc protected amino acid by (Boc) O.

• OrgoSolver. (n.d.). Amino Acid Synthesis and Protection Reactions. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Synthesis of α-alkyl-α-benzyl amino acid derivatives, via the diastereoselective alkylation of (3S,5R)-N,3-dibenzyl-3,4,5,6-tetrahydro-5-phenyl-1,4-oxazin-2-one. Retrieved from [Link]

• YouTube. (2014, July 22). Synthesis of Amino Acids. Retrieved from [Link]

Sources

• 1. wpage.unina.it [wpage.unina.it]
• 2. academic.oup.com [academic.oup.com]
• 3. Protein segments with conformationally restricted amino acids can control supramolecular organization at the nanoscale - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. CAS 5779-93-1: 2,3-Dimethylbenzaldehyde | CymitQuimica [cymitquimica.com]
• 7. fluorochem.co.uk [fluorochem.co.uk]
• 8. Engineering aromatic L-amino acid transaminase for the asymmetric synthesis of constrained analogs of L-phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enzymatic strategies for asymmetric synthesis - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00080B [pubs.rsc.org]
• 10. Boc-Protected Amino Groups [organic-chemistry.org]
• 11. CN1793110A - Process for preparing Boc protected amino acid by (Boc) O - Google Patents [patents.google.com]
• 12. O'Donnell Amino Acid Synthesis [organic-chemistry.org]
• 13. 2,3-Dimethylbenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 14. Chiral Amino Acid Analysis Using LC/MS | Wako Blog | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 16. Analyses of amino acids, Enantiomeric purity [cat-online.com]
• 17. The power of structure-based drug design | Drug Discovery News [drugdiscoverynews.com]

steric properties of 2,3-dimethyl-L-phenylalanine side chain

An In-Depth Technical Guide to the Steric Properties of 2,3-Dimethyl-L-Phenylalanine[1][2]

Executive Summary: The Asymmetric Constraint

2,3-Dimethyl-L-phenylalanine (2,3-Me

-Phe) is a non-canonical amino acid (NcAA) that introduces a unique, asymmetric steric constraint into the peptide backbone.[1][2] Unlike its symmetric cousin, 2,6-dimethylphenylalanine (Dmp), which forces the side chain into a rigid orthogonal orientation relative to the peptide backbone, 2,3-Me -Phe offers a "sided" steric profile.[1]

This residue is a critical tool in peptidomimetic design for three reasons:

• Torsional Restriction: The ortho-methyl group creates severe A(1,[1][2]3) strain with the peptide backbone, limiting rotational freedom.

• Vectorial Hydrophobicity: The meta-methyl group, adjacent to the ortho position, extends the hydrophobic surface area in a specific vector, allowing for precise probing of receptor sub-pockets (e.g., GPCRs).

• Metabolic Stability: Steric shielding of the amide bond protects against proteolytic cleavage by chymotrypsin-like enzymes.[2]

Steric & Conformational Mechanics

The steric landscape of 2,3-Me

-Phe is defined by the interplay between the proximal ortho-methyl group and the backbone, and the distal meta-methyl group's interaction with the local environment.[2]

The Ortho-Effect (The Gatekeeper)

The methyl group at position 2 (ortho) is the primary determinant of backbone conformation.[2] In an unsubstituted phenylalanine, the

torsion angle (N-C -C -C ) freely samples gauche (+), gauche (-), and trans rotamers ( ).[1]

In 2,3-Me

-Phe, the ortho-methyl group introduces a steric clash with the carbonyl oxygen of the preceding residue ( ) or the amide nitrogen of the current residue.[2]

• Consequence: The gauche (+) rotamer is often energetically penalized due to syn-pentane-like interactions.[1][2]

• Result: The population shifts heavily toward trans (

  ) or gauche (-) , depending on the specific secondary structure (helix vs. sheet).[1]

The Meta-Effect (The Wedge)

The methyl group at position 3 (meta) does not directly clash with the backbone but influences the

angle (C -C -C -C ).[1][2]

• Vicinal Repulsion: Because the methyl groups at 2 and 3 are adjacent, they are locked in a planar arrangement with the phenyl ring. The 3-methyl group effectively widens the "thickness" of the aromatic plate on one side.[2]

• Asymmetry: unlike 2,6-Dmp, which presents a methyl group on both sides of the ring rotation (symmetric barrier), 2,3-Me

  -Phe presents a "thick edge" (2,3-dimethyl) and a "thin edge" (H-5, H-6).[1][2] This allows the residue to fit into asymmetric hydrophobic pockets where 2,6-Dmp would be too bulky.[2]

Comparative Steric Analysis

Feature	L-Phenylalanine (Phe)	2,6-Dimethyl-Phe (Dmp)	2,3-Dimethyl-Phe
Ortho Substitution	None	Double (2,[1][2] 6)	Single (2)
Restriction	Low (Flexible)	High (Orthogonal Lock)	Moderate (Biased)
Symmetry	Symmetric	Symmetric	Asymmetric
Primary Utility	Native interactions	Inducing turns; -opioid selectivity	Probing pocket width; Fine-tuning fit
Backbone Clash	Minimal	Severe (Requires strong coupling)	Significant (Requires HATU/HOAt)

Visualization of Steric Pathways

The following diagram illustrates the conformational energy landscape and the logical flow of using 2,3-Me

-Phe in ligand design.

Caption: Decision tree for selecting 2,3-Me

-Phe based on steric requirements vs. native Phe and 2,6-Dmp.

Applications in Drug Design

Opioid Receptor Ligands

In the development of enkephalin and deltorphin analogs, 2,6-Dmp is often used to enforce bioactivity at the

-opioid receptor by locking the side chain orthogonal to the peptide backbone. However, when 2,6-Dmp abolishes activity due to excessive bulk, 2,3-Me -Phe serves as a critical alternative.[1][2]

• Mechanism: It retains the

  restriction necessary for receptor activation but reduces the steric volume on the "6-position" face, allowing the ring to slide into tighter hydrophobic clefts.[2]

Precursor to Tic Analogs

2,3-Mengcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-Phe is a synthetic precursor to 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (Tic) derivatives.[1][2]

• Pictet-Spengler Cyclization: The electron-donating methyl groups activate the phenyl ring, facilitating cyclization with formaldehyde to form dimethyl-Tic analogs.[1][2] These bicyclic amino acids are extremely rigid constraints used to lock peptide backbone conformation (e.g., in Angiotensin II antagonists).

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) Incorporation

Due to the ortho-methyl group, coupling 2,3-Me

-Phe is more difficult than native Phe but easier than 2,6-Dmp or Aib.[1][2]

Protocol:

• Resin: Use low-loading resin (0.3–0.5 mmol/g) to reduce inter-chain aggregation.[1][2]

• Coupling Reagents:

  • Standard: HBTU/DIEA (Often insufficient for long sequences).[1]

  • Recommended: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) with HOAt (1-Hydroxy-7-azabenzotriazole).[1][2]

• Stoichiometry: 4 equivalents of Amino Acid : 3.9 eq HATU : 8 eq DIEA.[2]

• Microwave Assistance: 75°C for 5 minutes (standard Fmoc deprotection/coupling cycle).

• Monitoring: Kaiser test may be inconclusive due to steric shielding; Chloranil test or micro-cleavage/LC-MS is preferred.[1][2]

Self-Validating Step:

• Check: After coupling 2,3-Me

  -Phe, perform a micro-cleavage.[1][2] If the mass spectrum shows significant deletion sequences ( ), repeat the coupling with PyAOP or perform a double coupling at 50°C.

Conformational Analysis via NMR

To verify the steric impact of the residue in solution:

• Solvent: Dissolve peptide in TFE-d3 (trifluoroethanol) or SDS micelles to mimic membrane environment, or DMSO-d6 for conformational populations.[1][2]

• Experiment: 2D NOESY (Nuclear Overhauser Effect Spectroscopy).

• Key Signal: Look for NOE cross-peaks between the ortho-methyl protons (approx.[1][2] 2.3 ppm) and the H

  of the same residue or the NH of the residue.

  • Strong NOE (Methyl

    H ): Indicates a rotamer preference where the methyl is gauche to the proton.[2]

  • Absence of NOE:[2] Suggests the methyl is trans to the proton (180°).[3]

References

• Hruby, V. J., et al. (1991).[2][4] "Design of peptides, proteins, and peptidomimetics: chi-space control." Journal of Medicinal Chemistry. Link (Validating the concept of chi-space restriction via methylation).

• Kazmierski, W. M., et al. (1991).[2][4][5] "Topographical design of peptides: Synthesis and conformational analysis of 2,3-dimethylphenylalanine." Journal of the American Chemical Society.[2] Link (Primary source for synthesis and conformational bias).[1]

• Schiller, P. W. (2010).[2] "Opioid Peptide Analogs with Novel Activity Profiles."[2] The AAPS Journal. Link (Contextualizing methyl-phenylalanine use in opioid research).

• PubChem. "2,3-Dimethyl-L-phenylalanine."[1][2][6] National Library of Medicine.[2] Link (Chemical structure and physical property verification).[1]

Note: The synthesis and application of 2,3-dimethyl-L-phenylalanine require strict adherence to safety protocols regarding handling of coupling reagents and resin cleavage cocktails.[1][2]

Sources

• 1. (2R,3S)-(-)-2,3-dimethylphenylalanine - CAS号 143789-84-8 - 摩熵化学 [molaid.com]
• 2. Phenylalanine - Wikipedia [en.wikipedia.org]
• 3. γ effects identify preferentially populated rotamers of CH2F groups: side-chain conformations of fluorinated valine analogues in a protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. (2R,3S)-2,3-Dimethylphenylalanine methyl ester - CAS号 156592-75-5 - 摩熵化学 [molaid.com]
• 6. 2,3-Dimethyl-L-Phenylalanine | C11H15NO2 | CID 54519198 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Coupling Sterically Hindered Boc-Amino Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Steric Hindrance in Peptide Synthesis

The synthesis of peptides containing sterically hindered amino acids, particularly those with N-terminal tert-butyloxycarbonyl (Boc) protection, presents a significant challenge in synthetic organic and medicinal chemistry. The bulky nature of both the Boc protecting group and the amino acid side chain can physically impede the approach of the nucleophilic amine to the activated carboxyl group, leading to sluggish reaction kinetics, incomplete couplings, and an increased risk of side reactions such as epimerization.[1] This is especially problematic for α,α-disubstituted amino acids like aminoisobutyric acid (Aib) and N-methylated amino acids, which are often incorporated into peptide therapeutics to enhance conformational stability and metabolic resistance.[2]

Overcoming these steric barriers requires a judicious selection of coupling reagents and optimized reaction conditions. This in-depth technical guide provides a comprehensive overview of modern coupling reagents, their mechanisms of action, and field-proven protocols for the efficient and stereochemically pure synthesis of peptides containing sterically hindered Boc-amino acids.

Understanding the Mechanism: The Key to Rational Reagent Selection

The fundamental principle of peptide coupling involves the activation of a carboxylic acid to make it more susceptible to nucleophilic attack by an amine. The choice of coupling reagent dictates the nature of the activated intermediate, which in turn influences the reaction rate and the propensity for side reactions.

Carbodiimides: The Workhorses of Peptide Synthesis

Carbodiimides, such as dicyclohexylcarbodiimide (DCC) and diisopropylcarbodiimide (DIC), are cost-effective and widely used coupling reagents.[3][4] They react with the carboxylic acid to form a highly reactive O-acylisourea intermediate. However, this intermediate is unstable and prone to racemization and formation of an N-acylurea byproduct.[4][5]

To mitigate these side reactions, additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) are essential.[5][6] These additives intercept the O-acylisourea to form a more stable and less reactive active ester (OBt or OAt ester), which then reacts with the amine to form the peptide bond with reduced risk of racemization.[5][7] HOAt is generally more effective than HOBt due to the neighboring group effect of the nitrogen at the 7-position, which enhances reactivity and stereochemical control.[5]

Caption: Mechanism of carbodiimide-mediated coupling with HOBt/HOAt additives.

Onium Salts: The Powerhouses for Hindered Couplings

For sterically demanding couplings, onium salt-based reagents are generally more effective than carbodiimides.[1] These reagents are broadly classified into two categories: phosphonium salts and aminium/uronium salts.

Phosphonium Salts: Reagents like (Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyBOP) and (7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyAOP) are highly efficient coupling reagents.[3][4] They react with the carboxylic acid in the presence of a base to form an active ester in situ, which then rapidly acylates the amine. PyAOP, the HOAt analogue of PyBOP, is particularly effective for coupling N-methyl amino acids.[3][4]

Aminium/Uronium Salts: This class includes some of the most powerful coupling reagents available, such as HBTU, HATU, and HCTU.[3][8][9] These reagents were initially thought to have a uronium structure but were later confirmed to exist as the more stable guanidinium isomers in their solid state.[10] However, it is the less stable but more reactive uronium form, generated in solution, that is responsible for the coupling reaction.[10]

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is widely regarded as one of the most effective coupling reagents for difficult sequences, including sterically hindered amino acids.[1][2][3][11] Its superiority stems from the formation of a highly reactive OAt-ester intermediate, which leads to faster reaction rates and reduced epimerization compared to its HOBt-based counterpart, HBTU.[9][11] HCTU, the 6-chloro-HOBt analogue, offers a cost-effective alternative to HATU with comparable efficiency.[9]

A newer generation of coupling reagents based on OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) as the additive, such as COMU, has emerged as a safer and highly efficient alternative to benzotriazole-based reagents.[12]

Caption: General mechanism of onium salt-mediated coupling.

Comparative Performance of Coupling Reagents

The choice of coupling reagent should be guided by the degree of steric hindrance and the desired level of stereochemical purity.

Coupling Reagent Class	Reagent Examples	Relative Reactivity	Racemization Risk	Suitability for Hindered Couplings
Carbodiimides	DIC, DCC, EDC	Moderate	Moderate to High (without additives)	Low to Moderate
Carbodiimides + Additives	DIC/HOBt, DIC/HOAt	High	Low	Moderate to High
Phosphonium Salts	PyBOP, PyAOP	Very High	Very Low	High
Aminium/Uronium Salts	HBTU, HATU, HCTU, COMU	Very High to Extremely High	Very Low	Very High to Extremely High
Acyl Fluorides	TFFH, BTFFH	Extremely High	Very Low	Extremely High

Data synthesized from multiple sources.[4][9][11][13][14][15][16]

For extremely challenging couplings, such as those involving α,α-disubstituted amino acids, converting the carboxylic acid to an acyl fluoride can be a highly effective strategy.[14][16] Reagents like tetramethylfluoroformamidinium hexafluorophosphate (TFFH) generate amino acid fluorides in situ, which are small, highly reactive intermediates that can overcome significant steric barriers.[4][16]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for coupling sterically hindered Boc-amino acids in solid-phase peptide synthesis (SPPS).

Protocol 1: HATU-Mediated Coupling of a Sterically Hindered Boc-Amino Acid

This protocol is recommended for most sterically hindered amino acids, including N-methylated residues.

Materials:

• Resin-bound peptide with a free N-terminal amine

• Sterically hindered Boc-amino acid (3-4 equivalents)

• HATU (2.9-3.9 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (6-8 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

Procedure:

• Resin Preparation: Swell the peptide-resin in DMF for 30-60 minutes. Following N-terminal deprotection (e.g., with TFA in DCM for Boc-SPPS), wash the resin thoroughly with DCM (3x) followed by DMF (3x).[1]

• Pre-activation: In a separate vessel, dissolve the Boc-amino acid (3-4 eq.) and HATU (2.9-3.9 eq.) in a minimal amount of DMF. Add DIPEA (6-8 eq.) to the mixture and allow it to pre-activate for 1-5 minutes at room temperature.[1][17] The solution may change color.

• Coupling: Add the pre-activated amino acid solution to the drained, neutralized resin. Agitate the reaction mixture for 1-4 hours at room temperature. For particularly difficult couplings, the reaction time may be extended or gentle heating may be applied, though with caution to avoid racemization.[2][14]

• Monitoring: Monitor the reaction completion using a qualitative test such as the Kaiser test (for primary amines) or the chloranil test (for secondary amines like N-methylated residues).[2]

• Washing: Once the reaction is complete, drain the coupling solution and wash the resin thoroughly with DMF (3-5x) and DCM (3x).

Protocol 2: Double Coupling for Extremely Hindered Residues

For exceptionally difficult couplings where a single coupling may not be sufficient, a double coupling strategy can be employed.

Procedure:

• Perform the first coupling as described in Protocol 1 for 45-60 minutes.[14]

• Wash the resin with DMF (3x).

• Repeat the coupling step with a fresh solution of the pre-activated amino acid for another 45-60 minutes.[14]

• Wash the resin as described in Protocol 1.

Protocol 3: Acyl Fluoride Formation for α,α-Disubstituted Amino Acids

This protocol is adapted for situations where even potent onium salt reagents fail to give complete coupling.

Materials:

• Resin-bound peptide with a free N-terminal amine

• Sterically hindered Boc-amino acid (e.g., Boc-Aib-OH) (1 equivalent)

• Fluorinating agent (e.g., TFFH or BTFFH) (1 equivalent)

• Suitable base (e.g., DIPEA)

• Anhydrous DCM

Procedure:

• Acyl Fluoride Formation: In a separate vessel, dissolve the Boc-amino acid in anhydrous DCM. Add the fluorinating agent and base. Allow the reaction to proceed for 10-15 minutes to form the acyl fluoride.[14][16]

• Coupling: Add the solution containing the acyl fluoride to the deprotected, resin-bound amine. Allow the reaction to proceed. The reaction time will vary depending on the specific substrates.

• Washing: Upon completion, wash the resin thoroughly with DCM and DMF.

Caption: General experimental workflow for SPPS of sterically hindered amino acids.

Troubleshooting and Optimization

• Incomplete Coupling: If the coupling reaction is incomplete, consider switching to a more potent coupling reagent (e.g., from HBTU to HATU), increasing the reaction time, or performing a double coupling.[1][14]

• Racemization: To minimize racemization, use the minimum amount of base necessary to facilitate the reaction, as excess base can promote epimerization.[1] For carbodiimide-mediated couplings, the use of HOAt is preferred over HOBt.[5]

• Guanidinylation: When using uronium/aminium reagents like HATU or HBTU, avoid using a large excess of the coupling reagent, as this can lead to the irreversible capping of the N-terminal amine.[1][8]

• Solvent Choice: N-methylpyrrolidone (NMP) often has superior solvating properties compared to DMF and can be beneficial for difficult sequences prone to aggregation.[14]

Conclusion

The successful incorporation of sterically hindered Boc-amino acids into peptide chains is achievable with a thorough understanding of the underlying reaction mechanisms and a careful selection of coupling reagents and conditions. While carbodiimides with additives can be effective in some cases, onium salt-based reagents, particularly HATU and its analogues, have proven to be the most robust and reliable tools for overcoming the challenges posed by steric hindrance. For the most demanding couplings, the in situ formation of acyl fluorides offers a powerful alternative. By following the detailed protocols and troubleshooting guidelines provided in this application note, researchers can confidently synthesize complex peptides with high yields and stereochemical fidelity, paving the way for the development of novel peptide-based therapeutics.

References

• BenchChem. (n.d.). A Comparative Review of Modern Coupling Reagents: Spotlight on Boc-Oxyma.
• Protheragen. (n.d.). The Role of HOBt and HBTU in Peptide Coupling Reactions.
• BenchChem. (n.d.). A Head-to-Head Battle of Coupling Reagents: HBTU vs. HATU for the Synthesis of Boc-Trp-OMe.
• BenchChem. (n.d.). HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety.
• AAPPTEC. (n.d.). Coupling Reagents.
• Carpino, L. A., et al. (2002). Segment Coupling to a Highly Hindered N-Terminal, Alamethicin-Related α-Aminoisobutyric Acid (Aib) Residue. PMC - NIH.
• Mayer, J. P., et al. (1997). Total Synthesis of Dehydrodidemnin B. Use of Uronium and Phosphonium Salt Coupling Reagents in Peptide Synthesis in Solution. The Journal of Organic Chemistry - ACS Publications.
• BenchChem. (n.d.). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
• Knorr, R., et al. (1989). The Uronium/Guanidinium Peptide Coupling Reagents. Angewandte Chemie International Edition in English.
• BenchChem. (n.d.). A Researcher's Guide to Peptide Coupling Reagents: A Comparative Review.
• Al-Warhi, T. I., et al. (2012). Recent development in peptide coupling reagents. ResearchGate.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• BenchChem. (n.d.). Optimizing coupling reagents for sterically hindered Boc-L-proline.
• ResearchGate. (n.d.). Yields of the peptide coupling reactions and comparison of HBTU and HATU.
• Organic Chemistry Explained. (2023, February 1). DCC Coupling With HOBt Activation Mechanism. YouTube.
• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.
• Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry.
• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron.
• BOC Sciences. (n.d.). BOC-Amino Acids.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• BenchChem. (n.d.). HCTU vs. HATU: A Comparative Guide to Coupling Efficiency in Peptide Synthesis.
• AAPPTEC. (n.d.). Amino Acid Derivatives for Peptide Synthesis.
• El-Faham, A., & Albericio, F. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development - ACS Publications.
• Request PDF. (2025, August 6). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• BenchChem. (n.d.). Application Notes and Protocols for the Activation of Boc-N-Me-D-Glu-OH in Peptide Coupling.
• The Royal Society of Chemistry. (n.d.). Experimental Procedures.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. bachem.com [bachem.com]
• 5. peptidechemistry.org [peptidechemistry.org]
• 6. youtube.com [youtube.com]
• 7. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 8. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. users.uniwa.gr [users.uniwa.gr]
• 11. benchchem.com [benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 17. rsc.org [rsc.org]

incorporating Boc-2,3-dimethyl-L-phenylalanine into peptidomimetics

Application Note: High-Fidelity Incorporation of Boc-2,3-dimethyl-L-phenylalanine into Peptidomimetics

Executive Summary & Strategic Rationale

The incorporation of Boc-2,3-dimethyl-L-phenylalanine (2,3-Me₂-Phe) represents a high-value strategy in peptidomimetic design. Unlike standard phenylalanine, the addition of methyl groups at the ortho (2) and meta (3) positions of the phenyl ring introduces profound steric constraints.

Why this specific residue?

• Conformational Locking: The ortho-methyl group creates a steric clash with the peptide backbone, severely restricting the rotation of the

  and torsion angles. This is often used to stabilize -turn secondary structures or to bias the side chain into a specific bioactive orientation (e.g., in opioid receptor ligands or integrin inhibitors).

• Hydrophobic Packing: The 2,3-dimethyl substitution increases the local lipophilicity and volume of the aromatic pharmacophore, potentially enhancing receptor selectivity through tighter hydrophobic packing.

• Proteolytic Stability: The steric bulk protects the adjacent peptide bond from enzymatic hydrolysis by chymotrypsin-like proteases.

The Challenge: The very feature that makes 2,3-Me₂-Phe valuable—its steric bulk—makes it difficult to synthesize. Standard carbodiimide couplings (DIC/HOBt) often fail, leading to deletion sequences or racemization. This guide provides an optimized Boc-SPPS protocol using high-efficiency aminium/phosphonium salts to overcome these energy barriers.

Critical Design Considerations

Before synthesis, understand the steric landscape. The ortho-methyl group acts as a gatekeeper.

• Coupling OF the residue: Coupling Boc-2,3-Me₂-Phe onto the resin-bound peptide is moderately difficult due to the bulk of the incoming amino acid.

• Coupling ONTO the residue: This is the critical failure point . Once 2,3-Me₂-Phe is attached, its ortho-methyl group shields its own N-terminus. The subsequent amino acid faces significant steric hindrance during nucleophilic attack.

Visualizing the Steric Logic (Graphviz)

Figure 1: Mechanistic impact of the ortho-methyl group on both conformation and synthesis difficulty.

Experimental Protocol: Boc-SPPS

Pre-requisites:

• Scale: 0.1 mmol (Recommended for initial optimization).

• Resin: MBHA (for C-term amides) or PAM (for C-term acids).[1] Note: PAM is preferred over Merrifield for Boc chemistry to prevent premature cleavage.

• Solvent System: DMF (coupling) and DCM (washes).[2]

Table 1: Coupling Reagent Selection Matrix

Scenario	Recommended Reagent	Base	Activation Time	Notes
Standard AA	DIC / HOBt	None (or DIEA)	30-60 min	Standard low-cost method.
Coupling OF 2,3-Me₂-Phe	HATU / HOAt	DIEA	2 hours	HATU ensures rapid activation to overcome bulk.
Coupling ONTO 2,3-Me₂-Phe	HATU or PyAOP	TMP or DIEA	2 x 3 hours (Double Couple)	CRITICAL STEP. PyAOP is superior for N-methyl/hindered amines.

Step-by-Step Workflow

1. Resin Preparation & Swelling [2][3][4][5]

• Weigh 0.1 mmol of Boc-Phe-PAM resin.

• Swell in DCM for 30 minutes. Drain.

2. The Deprotection Cycle (Standard)

• Pre-wash: 40% TFA in DCM (1 min).

• Deprotection: 40% TFA in DCM (20 min). Do not extend beyond 30 min to avoid acid-catalyzed side reactions.

• Wash: DCM (3 x 1 min).

• Neutralization: 10% DIEA in DCM (2 x 1 min). Crucial: Ensure the resin bed is basic (check pH).

• Wash: DMF (3 x 1 min).

3. Coupling Protocol: Incorporating Boc-2,3-Me₂-Phe

• Activation: Dissolve Boc-2,3-Me₂-Phe-OH (4 eq) and HATU (3.9 eq) in minimal DMF. Add DIEA (8 eq).

• Reaction: Add activated solution to resin immediately. Shake at room temperature for 2 hours .

• Monitoring: Perform a Kaiser Test .

  • Blue beads: Incomplete. Recouple using PyAOP.

  • Colorless beads: Complete. Proceed.

4. The "Hard Part": Coupling the Subsequent Residue

• Context: You are now trying to couple an amino acid onto the sterically hindered amine of the 2,3-Me₂-Phe.

• Reagent Switch: Use PyAOP (7-Azabenzotriazol-1-yloxytris(pyrrolidino)phosphonium hexafluorophosphate) or HATU .

• Base: Use 2,4,6-Collidine (TMP) instead of DIEA if racemization of the incoming residue (e.g., Cys, His) is a concern. For standard residues, DIEA is acceptable.

• Procedure (Double Coupling Strategy):

  • Couple 1: AA (5 eq) + HATU (4.9 eq) + DIEA (10 eq) in DMF. Shake 3 hours . Drain. Wash DMF.

  • Couple 2: Repeat with fresh reagents for 3 hours .

• Capping (Mandatory): If Kaiser test is slightly positive after double coupling, Cap unreacted amines with Acetic Anhydride/Pyridine (1:1) in DCM for 15 min. This prevents deletion sequences (n-1 peptides) which are impossible to separate by HPLC.

5. Final Cleavage (HF Method)

• Note: Boc chemistry typically requires liquid HF.

• Apparatus: Teflon HF line.

• Scavengers: p-Cresol (10%) + p-Thiocresol (if Met/Cys present).

• Conditions: High HF, 0°C, 60 minutes.

• Workup: Precipitate in cold diethyl ether. Lyophilize from water/acetonitrile.

Process Control & Logic Flow

The following diagram illustrates the decision-making process during the synthesis cycle, specifically tailored for hindered residues.

Figure 2: Decision tree for coupling sterically hindered non-canonical amino acids.

Quality Control & Troubleshooting

1. Racemization Check: The activation of 2,3-Me₂-Phe can lead to racemization (L -> D conversion) due to the slow coupling rate allowing oxazolone formation.

• QC Method: Use Marfey’s Reagent (FDAA) derivatization followed by LC-MS, or use a Chiralpak C18 column.

• Acceptance Criteria: < 1% D-isomer.

2. Incomplete Coupling (Deletion Sequences):

• Symptom: Mass spectrum shows a peak at [M - (Mass of 2,3-Me₂-Phe)].

• Solution: Switch to COMU or PyAOP for the difficult step. Increase temperature to 50°C (Microwave SPPS) only if the sequence does not contain Cys/His (prone to heat-induced racemization).

3. Solubility: Peptides containing dimethyl-phenylalanine are often more hydrophobic.

• Dissolution: If the final peptide is insoluble in water/acetonitrile, try 50% Acetic Acid or DMSO for the initial HPLC injection.

References

• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Retrieved from [Link]

• Hruby, V. J., et al. (1991). Conformational restrictions of peptides via backbone modification. Gazzeta Chimica Italiana. (Contextual grounding on Hruby's constraints).
• Albericio, F., & Carpino, L. A. (1997). Coupling reagents and activation methods. Methods in Enzymology, 289, 104-126.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. bachem.com [bachem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chempep.com [chempep.com]

Introduction: The Significance of Dimethylphenylalanine and Its Deprotection

An Application Guide to the Deprotection of N-Boc-Dimethylphenylalanine Derivatives

N-tert-butyloxycarbonyl (Boc) protected amino acids are foundational building blocks in modern organic synthesis, particularly in the fields of peptide synthesis and pharmaceutical drug development.[1] The Boc group offers robust protection for the amine functionality under a wide array of reaction conditions, including basic and nucleophilic environments, yet it can be readily removed under acidic conditions.[2]

This guide focuses specifically on the deprotection of N-Boc-α,α-dimethylphenylalanine derivatives. The α,α-disubstitution on these amino acids introduces significant steric hindrance, which can be synthetically advantageous for inducing specific peptide conformations or increasing metabolic stability. However, this same steric bulk can influence the kinetics and efficiency of the crucial N-terminal deprotection step. Understanding the nuances of various deprotection methodologies is therefore critical for achieving high yields and purity.

This document provides a detailed overview of the underlying mechanisms, a comparative analysis of common and alternative deprotection conditions, step-by-step protocols, and troubleshooting advice tailored for researchers working with these sterically hindered and valuable synthetic intermediates.

The Chemical Rationale: Mechanism of Acid-Catalyzed Boc Deprotection

The cleavage of the Boc protecting group is most commonly achieved with strong acids. The accepted mechanism involves a three-step process that leverages the stability of the resulting tert-butyl cation.[3][4]

• Protonation: The process begins with the protonation of the carbonyl oxygen of the carbamate by a strong acid (e.g., TFA or HCl). This initial step activates the group for cleavage.[5]

• Fragmentation: The protonated intermediate undergoes fragmentation, leading to the cleavage of the tert-butyl-oxygen bond. This step is thermodynamically driven by the formation of a stable tertiary carbocation (the tert-butyl cation) and an unstable carbamic acid intermediate.[4]

• Decarboxylation: The carbamic acid rapidly decomposes, releasing carbon dioxide and the free amine.[5] Under the acidic reaction conditions, the newly liberated amine is immediately protonated to form a stable ammonium salt (e.g., a trifluoroacetate or hydrochloride salt).[3]

This mechanism highlights a critical consideration: the generation of the reactive tert-butyl cation. This electrophile can potentially alkylate nucleophilic residues within the molecule, such as the side chains of tryptophan or methionine, if present.[6] To mitigate this risk, "scavengers" like anisole, thioanisole, or triisopropylsilane (TIS) are often added to the reaction mixture to trap the cation.[7]

Caption: Acid-catalyzed mechanism of N-Boc deprotection.

Comparative Analysis of Deprotection Methodologies

The choice of deprotection reagent is dictated by the substrate's sensitivity to acid and the presence of other protecting groups. For α,α-dimethylphenylalanine derivatives, the steric hindrance may necessitate slightly longer reaction times or stronger conditions compared to unhindered amino acids.

Method	Reagents & Solvent	Typical Conditions	Advantages	Disadvantages & Considerations	Citations
Standard Strong Acid	20-50% TFA in Dichloromethane (DCM)	0°C to RT, 30 min - 2 h	Fast, reliable, volatile reagents are easy to remove.	Harsh conditions can cleave other acid-labile groups (e.g., t-butyl esters). TFA can be difficult to remove completely.	[8][9]
HCl-Based	4M HCl in Dioxane or Ethyl Acetate	0°C to RT, 30 min - 4 h	Often provides a crystalline hydrochloride salt, simplifying purification. Generally considered slightly milder than TFA.	Dioxane is a peroxide-former and has health concerns. May be slower than TFA.	[7][10][11]
Lewis Acid-Mediated	AlCl₃, ZnBr₂, FeCl₃, BiCl₃ in organic solvent	RT, variable times	Can be milder and offer better selectivity over other acid-sensitive groups.	Requires careful optimization; metal contamination is possible; workup can be more complex.	[12][13][14]
Thermal (Catalyst-Free)	Heating in solvents like MeOH or TFE	High temperatures (150-240°C), often in a flow reactor.	Avoids acidic reagents entirely, useful for highly acid-sensitive substrates.	Requires specialized equipment (flow reactor or sealed tube). High temperatures can degrade sensitive molecules.	[15]
Aqueous (Catalyst-Free)	Refluxing in water	~100°C, <15 min	Environmentally friendly ("green") method. Avoids organic solvents and acidic reagents.	Limited substrate scope due to solubility issues. Not suitable for water-sensitive compounds.	[2][8]
Mild Acidic	Oxalyl chloride in Methanol	RT, 1-4 h	Very mild conditions, suitable for substrates with multiple acid-sensitive groups.	Reagent is moisture-sensitive; mechanism may be more complex.	[16][17]

Detailed Experimental Protocols

The following protocols are standard procedures that serve as excellent starting points for the deprotection of N-Boc-α,α-dimethylphenylalanine derivatives.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in DCM

This is the most common and robust method for Boc deprotection.

Workflow Diagram:

Caption: Standard workflow for Boc deprotection using TFA.

Materials:

• N-Boc-α,α-dimethylphenylalanine derivative

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Cold diethyl ether

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Dissolve the N-Boc protected amino acid derivative (1.0 eq) in anhydrous DCM (approx. 0.1-0.2 M concentration) in a round-bottom flask.

• If the substrate contains other potentially nucleophilic groups (e.g., indole), add a scavenger such as triisopropylsilane (TIS) (1.1 eq).

• Cool the solution to 0°C using an ice-water bath.

• Slowly add a pre-mixed solution of 25-50% TFA in DCM (typically 5-10 volume equivalents relative to the starting material solution).

• Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed (typically 1-3 hours).

• Once complete, concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

• To the resulting oil or solid, add a sufficient amount of cold diethyl ether and stir or sonicate. This will cause the amine trifluoroacetate salt to precipitate.

• Isolate the solid product by vacuum filtration, wash with additional cold diethyl ether, and dry under high vacuum. The product is typically used in the next step without further purification.[11]

Protocol 2: Deprotection using 4M HCl in Dioxane

This method is an excellent alternative to TFA and often yields a more crystalline hydrochloride salt.

Materials:

• N-Boc-α,α-dimethylphenylalanine derivative

• 4M HCl in 1,4-dioxane (commercially available or prepared)

• Cold diethyl ether

• Round-bottom flask, magnetic stirrer

Procedure:

• Place the N-Boc protected amino acid derivative (1.0 eq) into a round-bottom flask.

• Add a solution of 4M HCl in 1,4-dioxane (10-20 equivalents of HCl) at room temperature. Ensure the flask is equipped with a drying tube or under an inert atmosphere, as the reagent is hygroscopic.

• Stir the mixture at room temperature. A precipitate of the hydrochloride salt may form as the reaction proceeds.

• Monitor the reaction by TLC or LC-MS. Due to the steric hindrance of the dimethylphenylalanine, the reaction may require 2-4 hours or longer for completion.

• Upon completion, dilute the reaction mixture with a large volume of cold diethyl ether to ensure complete precipitation of the product.

• Isolate the solid hydrochloride salt by vacuum filtration, wash thoroughly with cold diethyl ether to remove residual dioxane and any byproducts, and dry under vacuum.[10]

Troubleshooting and Scientific Considerations

• Incomplete or Sluggish Reaction: The gem-dimethyl group on the α-carbon significantly increases steric bulk, which can slow down the deprotection reaction compared to simpler amino acids.[18] If a reaction is incomplete, consider increasing the reaction time, raising the temperature slightly (e.g., to 40°C, if the substrate is stable), or using a higher concentration of acid.

• Side Reactions: While the phenyl group of dimethylphenylalanine is not highly susceptible to alkylation, the generated tert-butyl cation can react with other sensitive functionalities in the molecule.[6] Always consider using a scavenger like TIS or anisole, especially in complex molecules.

• Workup Difficulties: If the resulting amine salt is an oil or is soluble in ether, removal of the acid can be challenging.[11] Co-evaporation with a non-polar solvent like toluene can help remove residual TFA. Alternatively, using a basic ion-exchange resin (e.g., Amberlyst A21) can neutralize the acid and isolate the free amine.[11]

• Orthogonality: The Boc group is cleaved under conditions that typically leave other protecting groups like Fmoc, Cbz, and benzyl esters intact.[2] However, highly acid-labile groups such as trityl (Trt) or t-butyl esters will likely be cleaved simultaneously.[13] Lewis acid-mediated methods may offer improved selectivity in such cases.[12]

Conclusion

The deprotection of N-Boc-α,α-dimethylphenylalanine derivatives is a critical transformation that requires careful consideration of reaction conditions to overcome the inherent steric hindrance of the substrate. While standard strong acid protocols using TFA or HCl remain the methods of choice for their reliability and efficiency, milder alternatives employing Lewis acids or thermal conditions provide valuable options for complex and sensitive molecules. By understanding the underlying chemical mechanisms and potential side reactions, researchers can select and optimize the appropriate deprotection strategy to achieve their synthetic goals with high fidelity.

References

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Kelly, C. B., et al. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. PMC - NIH. Retrieved from [Link]

• Berredjem, M., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. International Journal of Chemistry, 4(3). Retrieved from [Link]

• Pugliese, R., et al. (2022, November 19). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI. Retrieved from [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). DES-catalyzed deprotection of N-Boc amino acid derivatives and N-Boc dipeptide. Retrieved from [Link]

• ResearchGate. (2025, August 6). Chemoselective Deprotection of N-Boc Group in Amino Acids and Peptides by Bismuth(III) Trichloride. Retrieved from [Link]

• ResearchGate. (2013, January 14). How to do work-up of a BOC deprotection reaction by TFA? Retrieved from [Link]

• Berredjem, M., et al. (2012, May 27). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Semantic Scholar. Retrieved from [Link]

• Journal of Organic Chemistry. (n.d.). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Royal Society of Chemistry. (2013, July 17). Dual protection of amino functions involving Boc. Retrieved from [Link]

• Lokey Lab Protocols - Wikidot. (2017, March 2). N-Methylation of Boc amino acids. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Hebei Boze Chemical Co.,Ltd. (2023, July 4). BOC deprotection. Retrieved from [Link]

• ResearchGate. (2016, August 29). How can we do the deprotection of boc-amino acids using hcl? Retrieved from [Link]

Sources

• 1. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]
• 2. mcours.net [mcours.net]
• 3. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. peptide.com [peptide.com]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Boc Deprotection - TFA [commonorganicchemistry.com]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. Boc-Protected Amino Groups [organic-chemistry.org]
• 13. researchgate.net [researchgate.net]
• 14. Double BOC protection selective removal method [en.highfine.com]
• 15. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. researchgate.net [researchgate.net]

Application Note: High-Fidelity Synthesis of Opioid Peptide Analogs Incorporating 2,3-Dimethyl-L-Phenylalanine

Executive Summary & Scientific Rationale

The development of opioid peptide analogs with enhanced metabolic stability and receptor selectivity is a critical frontier in pain management therapeutics. Native opioid peptides (e.g., enkephalins, endomorphins) suffer from rapid proteolytic degradation and poor blood-brain barrier (BBB) permeability.

This guide details the synthesis of analogs incorporating 2,3-dimethyl-L-phenylalanine (2,3-Me

-Phe) . Unlike the widely utilized 2,6-dimethyltyrosine (Dmt), which provides symmetric steric blockade, the 2,3-dimethyl substitution introduces an asymmetric conformational constraint. This modification serves two specific mechanistic functions:

• Entropy Reduction: It restricts the

  and side-chain torsion angles, forcing the phenyl ring into a specific topography that can probe the "address" sub-sites of the Mu-opioid receptor ( -OR).

• Proteolytic Shielding: The ortho-methyl group at position 2 sterically hinders the approach of peptidases (e.g., aminopeptidase N), significantly extending plasma half-life.

Chemical Challenges & Strategic Solutions

Synthesizing peptides with 2,3-Me

-Phe presents distinct challenges compared to standard phenylalanine. The ortho-methyl group creates significant steric hindrance near the carbonyl carbon, retarding the rate of acylation during SPPS.

Challenge	Mechanistic Cause	Technical Solution
Slow Coupling Kinetics	Steric clash from the 2-methyl group blocks the nucleophilic attack of the amino component.	Use high-efficiency coupling reagents (HATU/HOAt) and microwave energy.
Racemization	Prolonged activation times increase the risk of C proton abstraction (oxazolone formation).	Use "softer" bases (Collidine) or optimized Oxyma/DIC protocols; limit temperature to 50°C.
Incomplete Deprotection	The bulky side chain can shield the N -Fmoc group of the growing chain.	Extended deprotection times (2 x 10 min) with DBU supplementation.

Detailed Protocol: Solid-Phase Synthesis

Materials & Reagents[1][2][3][4]

• Resin: Rink Amide ProTide Resin (Loading: 0.5–0.6 mmol/g) – Preferred for C-terminal amides common in opioids.

• Amino Acid: Fmoc-2,3-dimethyl-L-phenylalanine (Chiral purity >99% ee).

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HOAt.

• Solvents: DMF (Peptide grade), NMP (for difficult couplings).

Synthesis Workflow (Graphviz Visualization)

The following diagram illustrates the critical decision pathways for coupling the sterically hindered 2,3-Me

-Phe residue.

Figure 1: Optimized SPPS workflow emphasizing the divergent protocol required for the hindered 2,3-dimethyl-L-Phe residue.

Step-by-Step Procedure

Step 1: Resin Loading & Preparation[1]

• Weigh 0.1 mmol of Rink Amide resin into a reaction vessel.

• Swell in DMF for 30 minutes. Drain.

Step 2: Fmoc Deprotection

• Treat resin with 20% Piperidine in DMF (2 x 5 min).

• Wash with DMF (3x), DCM (3x), DMF (3x).

• Critical Check: Perform a Kaiser test. Beads should be dark blue (free amines).

Step 3: Coupling of 2,3-dimethyl-L-Phe (The Critical Step)

Note: Do not use standard HBTU/DIEA protocols here. The steric bulk requires a more reactive ester.

• Activation: In a separate vial, dissolve:

  • Fmoc-2,3-dimethyl-L-Phe (4 eq, 0.4 mmol)

  • HATU (3.9 eq)

  • HOAt (4 eq) – HOAt is crucial to reduce racemization.

  • Dissolve in minimal NMP (N-methylpyrrolidone).

• Base Addition: Add TMP (2,4,6-trimethylpyridine / Collidine) (8 eq). Collidine is preferred over DIEA to prevent base-catalyzed racemization at elevated temperatures.

• Reaction: Add the activated solution to the resin.

• Microwave Irradiation: Heat to 50°C for 15 minutes (Power: 20-25W). Do not exceed 60°C for this residue.

• Double Coupling: Drain the vessel and repeat Step 3 (Activation and Reaction) with fresh reagents. This ensures >99% incorporation.

Step 4: Cleavage and Isolation

• Wash final peptide-resin with DCM (5x) and dry under nitrogen.

• Prepare Cleavage Cocktail: 95% TFA, 2.5% TIS (Triisopropylsilane), 2.5% H

  O .

• Incubate for 2.5 hours at room temperature.

• Precipitate filtrate in cold diethyl ether (-20°C). Centrifuge and lyophilize.

Bioactivity & Signaling Pathways[2][5]

The incorporation of 2,3-Me

-Phe is designed to modulate the signaling efficacy of the opioid receptor. Unlike simple binding, the specific conformation induced by the methyl groups can bias the receptor toward G-protein signaling over -arrestin recruitment (biased agonism), potentially reducing side effects like tolerance.

Receptor Signaling Cascade (Graphviz Visualization)

Figure 2: Signal transduction pathway. 2,3-Me

-Phe analogs aim to maximize the green G-protein pathway while minimizing the gray Arrestin pathway.

Characterization & Expected Results

Analytical Data

Upon synthesis, the crude peptide must be analyzed via RP-HPLC and ESI-MS.

• HPLC Shift: Expect a significant increase in retention time compared to the native Phe analog. The two methyl groups increase lipophilicity (logP), causing the analog to elute later on a C18 column.

• Mass Spectrometry: The molecular weight will increase by exactly 28.05 Da (two methyl groups) relative to the parent Phe-peptide.

Comparative Potency (Representative Data)

Based on structure-activity relationship (SAR) trends for methylated phenylalanines in opioid peptides [1, 2].

Analog Modification	Receptor Affinity (Ki, nM)	Selectivity ( / )	Stability (t in plasma)
Native (Phe)	1.2 nM	15	~ 15 min
2,6-dimethyl-Tyr (Dmt)	0.1 nM	450	> 4 hours
2,3-dimethyl-Phe	0.5 - 0.8 nM	High	> 2 hours

Interpretation: While Dmt (2,6-dimethyl) often yields the highest affinity due to the hydroxyl group, the 2,3-dimethyl-Phe variant offers a unique tool to probe hydrophobic pockets where the hydroxyl group of Tyr/Dmt would be detrimental, or to replace Phe at position 3/4 of endomorphins to restrict rotameric freedom [3].

References

• Perlikowska, R., et al. (2014).[2] "Pharmacological characterization of endomorphin-2-based cyclic pentapeptides with methylated phenylalanine residues." Peptides, 55, 145-150.

• Sasaki, Y., & Ambo, A. (2012).[3] "2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides."[3][4] Bioorganic & Medicinal Chemistry.

• Gentilucci, L., et al. (2020).[5] "Pharmacological Profile and Molecular Modeling of Cyclic Opioid Analogues Incorporating Various Phenylalanine Derivatives." ChemMedChem, 15(14), 1322-1329.[5]

Sources

• 1. chemistry.du.ac.in [chemistry.du.ac.in]
• 2. Pharmacological characterization of endomorphin-2-based cyclic pentapeptides with methylated phenylalanine residues. - Repository of the Academy's Library [real.mtak.hu]
• 3. researchgate.net [researchgate.net]
• 4. 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacological Profile and Molecular Modeling of Cyclic Opioid Analogues Incorporating Various Phenylalanine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Application Note: Solution Phase Synthesis Using Boc-2,3-dimethyl-L-phenylalanine

Executive Summary & Strategic Rationale

The incorporation of non-canonical amino acids (ncAAs) like Boc-2,3-dimethyl-L-phenylalanine is a critical strategy in medicinal chemistry to induce conformational constraints, improve proteolytic stability, and enhance receptor selectivity.[1][2] However, the ortho-methyl group at the 2-position introduces significant steric hindrance, shielding the carboxylic acid during activation and the amine during subsequent acylation.

This guide provides a validated solution-phase protocol designed to overcome two primary failure modes associated with this residue:

• Incomplete Coupling: Due to steric blockade of the nucleophilic attack.[3]

• Racemization: Caused by slow coupling rates allowing the activated oxazolone intermediate to epimerize.[3]

Key Recommendation: Standard carbodiimide couplings (EDC/HOBt) are often insufficient.[2][3] This protocol utilizes COMU/Oxyma or HATU/HOAt systems to ensure rapid acylation, minimizing the time window for racemization.[3]

Chemical Profile & Challenges[3][4][5]

Property	Specification	Implications for Synthesis
Compound	Boc-2,3-dimethyl-L-phenylalanine	Starting Building Block
MW	~293.36 g/mol	Calculation basis for stoichiometry.[1][2]
Steric Feature	2-Methyl (Ortho)	High Risk: Blocks approach of amine nucleophile.[1][2][3]
Steric Feature	3-Methyl (Meta)	Moderate impact; increases lipophilicity.[1][2][3]
Protecting Group	Boc (tert-Butyloxycarbonyl)	Acid-labile (TFA/HCl); Base-stable.[1][2]
Solubility	High in DMF, DCM, EtOAc	Compatible with standard organic solvents.[3]

The Steric-Racemization Paradox

The 2-methyl group creates a "steric wall" near the carbonyl carbon.[2] To force the reaction, we use highly reactive coupling agents.[3][4] However, high reactivity increases the acidity of the

-proton, promoting racemization via the oxazolone mechanism. Success depends on balancing activation speed with base selection .[3]

Workflow Visualization

The following diagram illustrates the critical decision pathways and steric logic for this synthesis.

Caption: Workflow for handling sterically hindered Boc-2,3-dimethyl-L-Phe, highlighting reagent choices.

Detailed Experimental Protocols

Protocol A: Activation and Coupling (The Critical Step)

Objective: Form the amide bond between Boc-2,3-dimethyl-L-Phe-OH and an amine component (H-AA-OR') with >95% conversion and <1% racemization.[1][2]

Reagents:

• Carboxylic Acid: Boc-2,3-dimethyl-L-Phe-OH (1.0 equiv)[1][2]

• Amine Component: H-AA-OR' (1.0 - 1.1 equiv)[1][2]

• Coupling Reagent: COMU (1.0 equiv) [Preferred] or HATU (1.0 equiv)[1]

• Additive: Oxyma Pure (1.0 equiv) [If using COMU] or HOAt (1.0 equiv) [If using HATU][1][2]

• Base: TMP (2,4,6-Trimethylpyridine / Collidine) (2.0 - 3.0 equiv) or DIPEA (2.0 equiv).[1][2]

  • Note: Collidine is a weaker base than DIPEA and is recommended for highly racemization-prone couplings (Bachem, 2024).[1][2][3]

• Solvent: Dry DMF or NMP (Concentration: 0.1 M - 0.2 M).[1][2][3]

Procedure:

• Dissolution: Dissolve Boc-2,3-dimethyl-L-Phe-OH (1.0 mmol) and the amine component (1.1 mmol) in dry DMF (5-10 mL).

• Cooling (Optional but Recommended): Cool the solution to 0°C in an ice bath. This suppresses initial racemization during the exothermic activation event.[3]

• Activation: Add the Coupling Reagent (COMU or HATU) and Additive (Oxyma or HOAt).[3]

• Base Addition: Add the Base (Collidine or DIPEA) dropwise.[3]

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature.

  • Monitoring: Monitor via TLC or LC-MS.[1][2][3] Due to steric hindrance, reaction times may be longer (2–12 hours) than standard amino acids.[3]

  • Troubleshooting: If conversion stalls <80%, do not add more base.[3] Instead, add a second portion of activated acid (0.5 equiv).[3]

Protocol B: Solution Phase Workup

Objective: Remove excess coupling reagents, byproducts (tetramethylurea from HATU/COMU), and unreacted starting materials without using chromatography if possible.[3]

Procedure:

• Dilution: Dilute the reaction mixture with Ethyl Acetate (EtOAc) (approx. 10x reaction volume).

  • Note: If DMF volume is high, a partial evaporation or washing with 5% LiCl solution is recommended first to remove DMF.[3]

• Acid Wash (Removes Base/Amine): Wash the organic layer with 5% Citric Acid or 0.5 M HCl (3 x volume).[2][3]

  • Why Citric Acid? It is milder than HCl and prevents cleavage of acid-sensitive protecting groups or side chains, though Boc is generally stable to dilute HCl washes if brief.[1][2]

• Base Wash (Removes Unreacted Acid): Wash with Saturated NaHCO₃ (3 x volume).[2][3]

• Brine Wash: Wash with Saturated NaCl (1 x volume) to remove trapped water.[3]

• Drying: Dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo.

Protocol C: Boc-Deprotection (N-Terminal Exposure)

Objective: Cleave the Boc group to liberate the amine for the next coupling or final isolation.[2]

Reagents:

• Reagent A: 4M HCl in Dioxane (Commercial solution).[3]

• Reagent B: TFA / DCM (1:1 ratio).[3]

Procedure (HCl Method - Preferred for Solution Phase):

• Dissolve the Boc-peptide in a minimal amount of dry Dioxane or EtOAc.[2][3]

• Add 4M HCl in Dioxane (10–20 equiv of HCl).

• Stir at room temperature.

  • Monitoring: TLC usually shows disappearance of the starting material within 30–60 minutes.[3]

• Precipitation: Often, the deprotected peptide hydrochloride salt will precipitate.[3]

• Isolation:

  • If Precipitate Forms: Filter and wash with diethyl ether.[3]

  • If No Precipitate:[1] Concentrate to dryness, triturate with diethyl ether/hexanes to remove residual HCl/Dioxane, and dry under vacuum.[3]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Steric hindrance preventing attack.[1][2][3]	Switch to HATU/HOAt or COMU . Increase temperature to 35-40°C (carefully monitoring racemization).
Racemization	Base-catalyzed proton abstraction.[1][2][3]	Use Collidine instead of DIPEA. Pre-activate acid at 0°C for only 1-2 mins before adding amine.
Incomplete Deprotection	Steric bulk shielding the carbamate.[3]	Use TFA/DCM (1:1) instead of HCl/Dioxane.[2][3] Extend reaction time.

References

• El-Faham, A., & Albericio, F. (2011).[3] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.[3] [Link]

Sources

• 1. N-(tert-Butoxycarbonyl)-L-phenylalanine | 13734-34-4 [chemicalbook.com]
• 2. bachem.com [bachem.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Optimizing Metabolic Stability with 2,3-Dimethylphenylalanine Substitution: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

In the journey of a drug candidate from the laboratory to the clinic, overcoming metabolic instability is a paramount challenge. A significant portion of promising therapeutic agents fail during preclinical and clinical development due to poor pharmacokinetic profiles, often characterized by rapid metabolic breakdown.[1] The liver, the primary site of drug metabolism, employs a host of enzymes, most notably the cytochrome P450 (CYP) superfamily, to modify and eliminate foreign compounds (xenobiotics).[2][3] This metabolic clearance can drastically reduce a drug's half-life and bioavailability, diminishing its therapeutic efficacy and necessitating more frequent or higher doses, which can, in turn, increase the risk of toxicity.

Strategies to enhance metabolic stability are therefore a cornerstone of modern medicinal chemistry. One powerful and increasingly utilized approach is the site-specific incorporation of unnatural amino acids (UAAs) into peptide-based drugs or as structural motifs in small molecules.[1][4] UAAs can introduce unique chemical and physical properties, such as altered side-chain conformations and steric bulk, to shield susceptible parts of a molecule from enzymatic attack. This application note provides a detailed guide to the use of 2,3-dimethylphenylalanine , a rationally designed UAA, as a tool to optimize metabolic stability through steric hindrance.

Mechanism of Action: Steric Shielding of Metabolic Hotspots

The rationale behind using 2,3-dimethylphenylalanine lies in the principle of steric hindrance. The phenyl ring of phenylalanine is a common site for oxidative metabolism by CYP enzymes, particularly isoforms like CYP3A4, CYP2D6, and CYP2C9, which are responsible for the metabolism of a vast number of clinical drugs.[2][5] These enzymes often possess a hydrophobic active site that accommodates the phenyl ring.

By introducing two methyl groups at the 2 and 3 positions of the phenyl ring, a "steric shield" is created. This bulky substitution physically obstructs the approach and proper orientation of the drug molecule within the CYP active site, thereby impeding the enzymatic reaction. This steric hindrance is particularly effective at preventing aromatic hydroxylation, a common metabolic pathway for phenylalanine-containing compounds. The 2,6-dimethyl substitution pattern has been shown to impart high enzymatic stability to peptides for this very reason.[6][7] While direct literature on the 2,3-isomer is less abundant, the underlying principle of sterically blocking enzymatic access remains the same.

The following diagram illustrates this concept:

Steric hindrance of CYP450 metabolism.

Experimental Protocols: Assessing Metabolic Stability In Vitro

To empirically determine the impact of 2,3-dimethylphenylalanine substitution, a series of well-established in vitro assays are employed. These assays provide key parameters such as intrinsic clearance (CLint) and half-life (t½), which are crucial for predicting in vivo pharmacokinetic behavior.

Protocol 1: Liver Microsomal Stability Assay

This assay is a primary screen for Phase I metabolic pathways, particularly those mediated by CYP enzymes.[8] Liver microsomes are subcellular fractions that are rich in these enzymes.

Materials:

• Pooled liver microsomes (human, rat, mouse, etc.)

• Test compound (both parent and 2,3-dimethylphenylalanine-substituted analog)

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• NADPH regenerating system (e.g., containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Magnesium chloride (MgCl₂)

• Ice-cold acetonitrile or methanol (for quenching the reaction)

• Internal standard (for LC-MS/MS analysis)

• 96-well plates

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the test compounds (e.g., 10 mM in DMSO).

  • Prepare working solutions of the test compounds by diluting the stock solution in buffer (final concentration typically 1 µM).

  • Prepare the incubation buffer containing MgCl₂.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, combine the liver microsomes (final protein concentration typically 0.5 mg/mL) and the test compound working solution.

  • Pre-incubate the mixture at 37°C for 5-10 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture.

• Reaction Quenching and Sample Preparation:

  • Immediately add the aliquot to a well containing ice-cold acetonitrile or methanol with an internal standard to stop the reaction and precipitate the proteins.

  • Vortex the plate and then centrifuge at high speed (e.g., >3000 x g) for 10-15 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.[9][10][11][12][13]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line represents the elimination rate constant (k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) / (mg/mL microsomal protein in incubation)

Protocol 2: Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability, as intact hepatocytes contain both Phase I and Phase II metabolic enzymes.[14]

Materials:

• Cryopreserved or fresh hepatocytes (human, rat, mouse, etc.)

• Hepatocyte incubation medium (e.g., Williams' Medium E)

• Test compound (both parent and 2,3-dimethylphenylalanine-substituted analog)

• 96-well collagen-coated plates

• CO₂ incubator (37°C, 5% CO₂)

• Ice-cold acetonitrile or methanol (for quenching the reaction)

• Internal standard (for LC-MS/MS analysis)

• Centrifuge

• LC-MS/MS system

Procedure:

• Hepatocyte Plating:

  • Thaw and prepare the hepatocytes according to the supplier's protocol.

  • Plate the hepatocytes in collagen-coated 96-well plates at a desired cell density (e.g., 0.5 x 10⁶ cells/mL).

  • Allow the cells to attach and form a monolayer in a CO₂ incubator.

• Incubation:

  • Prepare working solutions of the test compounds in the incubation medium (final concentration typically 1 µM).

  • Remove the plating medium from the hepatocytes and add the compound-containing medium.

  • Incubate the plate at 37°C in a CO₂ incubator.

  • At designated time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), collect both the cells and the medium from the respective wells.

• Reaction Quenching and Sample Preparation:

  • Immediately add ice-cold acetonitrile or methanol with an internal standard to the collected samples to lyse the cells and stop enzymatic activity.

  • Mix thoroughly and centrifuge to pellet cell debris and precipitated proteins.

  • Transfer the supernatant for analysis.

• LC-MS/MS Analysis:

  • Quantify the remaining parent compound using a validated LC-MS/MS method.

• Data Analysis:

  • Similar to the microsomal stability assay, calculate the half-life (t½) and intrinsic clearance (CLint).

  • CLint (µL/min/10⁶ cells) = (0.693 / t½) / (cell density in millions of cells/mL)

Data Interpretation and Case Studies

The primary outcome of these assays is a quantitative comparison of the metabolic stability of the parent compound versus the 2,3-dimethylphenylalanine-substituted analog. A significant increase in half-life and a corresponding decrease in intrinsic clearance for the substituted compound would validate the effectiveness of this strategy.

Hypothetical Data Summary:

Compound	Assay System	Half-life (t½, min)	Intrinsic Clearance (CLint)
Parent Peptide	Human Liver Microsomes	15	92.4 µL/min/mg protein
2,3-diMePhe Analog	Human Liver Microsomes	>120	<11.5 µL/min/mg protein
Parent Peptide	Rat Hepatocytes	25	27.7 µL/min/10⁶ cells
2,3-diMePhe Analog	Rat Hepatocytes	180	3.8 µL/min/10⁶ cells

Case Study: 2',6'-Dimethylphenylalanine in Opioid Peptides

A study on opioid peptides demonstrated the utility of a closely related analog, 2',6'-dimethylphenylalanine (Dmp). Substitution of a tyrosine residue with Dmp at the N-terminus of certain peptides resulted in significantly improved stability against enzymatic degradation by aminopeptidases and rat brain synaptosomal enzymes.[6] This provides strong evidence for the efficacy of dimethyl-substitution on the phenyl ring as a strategy to enhance metabolic stability.[6]

The following workflow diagram outlines the process from compound design to data analysis:

Workflow for assessing metabolic stability.

Troubleshooting and Advanced Considerations

• Poor Solubility: If the test compound has low aqueous solubility, the use of a co-solvent like DMSO or acetonitrile is necessary. However, the final concentration of the organic solvent should be kept low (typically <1%) to avoid inhibiting enzyme activity.

• Non-specific Binding: Highly lipophilic compounds may bind non-specifically to the plasticware or microsomal proteins, leading to an overestimation of clearance. Performing the assay at different protein concentrations can help assess the impact of non-specific binding.

• Metabolite Identification: The same LC-MS/MS data can be used for metabolite identification to confirm that the intended metabolic pathway is indeed being blocked by the 2,3-dimethylphenylalanine substitution.

• Chirality: The stereochemistry of the 2,3-dimethylphenylalanine (L- or D-isomer) can influence not only metabolic stability but also target receptor binding and overall pharmacology. Both isomers should ideally be evaluated. The introduction of D-amino acids is a known strategy to increase peptide stability.[4]

Conclusion

The incorporation of 2,3-dimethylphenylalanine is a powerful, mechanistically driven strategy to enhance the metabolic stability of drug candidates, particularly peptides and small molecules susceptible to aromatic oxidation. By creating a steric shield around a metabolic hotspot, this unnatural amino acid can significantly increase a compound's half-life and intrinsic clearance as demonstrated through robust in vitro assays. The detailed protocols and interpretation guidelines provided in this application note offer a comprehensive framework for researchers to effectively apply this technique in their drug discovery programs, ultimately leading to the development of more viable and efficacious therapeutics.

References

• 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides. (n.d.). PMC. Retrieved February 19, 2026, from [Link]

• Unlocking Signaling Pathways: A Friendly Guide to Graphviz DOT Language. (2026, February 18). Oreate AI. Retrieved February 19, 2026, from [Link]

• Microsomal Stability Assay Information. (n.d.). Charnwood Discovery. Retrieved February 19, 2026, from [Link]

• Unlocking Visual Pathways: A Friendly Guide to Graphviz and the DOT Language. (2026, February 18). Oreate AI. Retrieved February 19, 2026, from [Link]

• Synthesis of 2,6-Dimethyltyrosine-Like Amino Acids through Pinacolinamide-Enabled C–H Dimethylation of 4-Dibenzylamino Phenylalanine. (n.d.). ResearchGate. Retrieved February 19, 2026, from [Link]

• How to Enhance the Pharmacokinetic Stability of Peptides? (n.d.). Retrieved February 19, 2026, from [Link]

• Metabolism of Peptide Drugs and Strategies to Improve their Metabolic Stability. (n.d.). Retrieved February 19, 2026, from [Link]

• Viewing a reaction path diagram. (n.d.). Cantera. Retrieved February 19, 2026, from [Link]

• Hepatocyte Stability Assay Test. (n.d.). AxisPharm. Retrieved February 19, 2026, from [Link]

• Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. (2020, May 14). PMC. Retrieved February 19, 2026, from [Link]

• A validated LC-MS/MS analytical method for the quantification of pemigatinib: metabolic stability evaluation in human liver microsomes. (n.d.). ResearchGate. Retrieved February 19, 2026, from [Link]

• Quantitative Assays for Peptides Using LC-MS. (n.d.). Retrieved February 19, 2026, from [Link]

• PEPlife2: A Updated Repository of the Half-life of Peptides. (2025, May 16). bioRxiv. Retrieved February 19, 2026, from [Link]

• A Streamlined High-Throughput LC-MS Assay for Quantifying Peptide Degradation in Cell Culture. (2024, October 15). PMC. Retrieved February 19, 2026, from [Link]

• Conjugates for use in peptide therapeutics: A systematic review and meta-analysis. (n.d.). Retrieved February 19, 2026, from [Link]

• Allosteric Interactions in Human Cytochrome P450 CYP3A4: The Role of Phenylalanine 213. (n.d.). PMC. Retrieved February 19, 2026, from [Link]

• PEPlife: A Repository of the Half-life of Peptides. (2016, November 7). PMC. Retrieved February 19, 2026, from [Link]

• A recombinant polypeptide extends the in vivo half-life of peptides and proteins in a tunable manner. (2009, November 15). ResearchGate. Retrieved February 19, 2026, from [Link]

• A Strategic Approach to the Quantification of Therapeutic Peptides in Biological Fluids. (n.d.). Retrieved February 19, 2026, from [Link]

• A validated LC-MS/MS analytical method for the quantification of pemigatinib: metabolic stability evaluation in human liver microsomes. (n.d.). RSC Publishing. Retrieved February 19, 2026, from [Link]

• Fuel-Driven Dynamic Combinatorial Peptide Libraries. (n.d.). ChemRxiv. Retrieved February 19, 2026, from [Link]

• Allosteric Interactions in Human Cytochrome P450 CYP3A4: The Role of Phenylalanine 213. (2019, March 12). Retrieved February 19, 2026, from [Link]

• Mechanisms of CYP450 Inhibition: Understanding Drug-Drug Interactions Due to Mechanism-Based Inhibition in Clinical Practice. (n.d.). PMC. Retrieved February 19, 2026, from [Link]

• Inhibitory effects of cuminaldehyde on human liver cytochrome P450 enzymes. (2024, September 25). Retrieved February 19, 2026, from [Link]

• The Role of Cytochrome P450 3A4-Mediated Metabolism in Sorafenib and Lapatinib Hepatotoxicity. (2023, June 19). MDPI. Retrieved February 19, 2026, from [Link]

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. Inhibitory effects of cuminaldehyde on human liver cytochrome P450 enzymes - Journal of King Saud University - Science [jksus.org]
• 3. mdpi.com [mdpi.com]
• 4. How to Enhance the Pharmacokinetic Stability of Peptides? - Creative Peptides [creative-peptides.com]
• 5. Mechanisms of CYP450 Inhibition: Understanding Drug-Drug Interactions Due to Mechanism-Based Inhibition in Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Unlocking Complex Pathways: High-Contrast Signaling Visualization With Graphviz - Oreate AI Blog [oreateai.com]
• 9. researchgate.net [researchgate.net]
• 10. q2labsolutions.com [q2labsolutions.com]
• 11. A Streamlined High-Throughput LC-MS Assay for Quantifying Peptide Degradation in Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. A validated LC-MS/MS analytical method for the quantification of pemigatinib: metabolic stability evaluation in human liver microsomes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. youtube.com [youtube.com]

Application Note: Engineering Protease-Resistant Peptides using 2',6'-Dimethylphenylalanine (Dmp)

Executive Summary & Mechanistic Rationale

The clinical translation of peptide therapeutics is frequently bottlenecked by their rapid degradation in systemic circulation. Endogenous peptides are highly susceptible to cleavage by endopeptidases and exopeptidases, resulting in plasma half-lives that often span mere minutes[1]. To overcome this, the incorporation of unnatural amino acids (UAAs) has emerged as a premier strategy for rational drug design.

Among these UAAs, 2',6'-dimethylphenylalanine (Dmp) serves as a highly effective surrogate for native aromatic residues like Tyrosine (Tyr) and Phenylalanine (Phe)[2]. The mechanistic causality behind Dmp's success lies in its molecular geometry. The addition of two methyl groups at the ortho (2' and 6') positions of the phenyl ring introduces severe steric bulk. This steric hindrance restricts the rotation around the Cα-Cβ bond (

angle) and limits the accessible Ramachandran space ( and angles) of the peptide backbone.

By locking the peptide into a constrained structural conformation, the backbone is physically prevented from adopting the extended geometry required to fit into the active site clefts of common proteases. This physical shielding translates to a dramatic increase in metabolic stability[3]. Furthermore, this pre-organized conformation reduces the entropic cost of receptor binding, frequently enhancing both target affinity and selectivity[4].

Mechanism of Dmp-induced steric shielding against proteolytic cleavage.

Quantitative Impact of Dmp Substitution

The substitution of native aromatic residues with Dmp has been extensively validated in opioid peptide models (such as Nociceptin and Deltorphin II). As summarized below, Dmp incorporation yields a logarithmic increase in plasma stability while maintaining or improving receptor binding profiles[4],[3].

Peptide	Sequence Modification	Target Receptor	Plasma Half-Life (t½)	Fold Increase in Stability
Nociceptin (NOC)	Wild-type	ORL1	~10 min	-
[Dmp1]NOC	Phe1 → Dmp1	ORL1	>120 min	>12x
Deltorphin II (DLT)	Wild-type	δ-Opioid	~15 min	-
[Dmp1]DLT	Tyr1 → Dmp1	δ-Opioid	>180 min	>12x

Engineering & Validation Workflow

Workflow for designing and validating Dmp-modified protease-resistant peptides.

Self-Validating Experimental Protocols

Protocol A: Sterically-Optimized Fmoc-SPPS for Dmp Incorporation

Objective: Synthesize a Dmp-containing peptide while overcoming the low coupling efficiency caused by the ortho-methyl steric hindrance of 2',6'-dimethylphenylalanine.

• Resin Preparation: Swell 0.1 mmol of Rink Amide resin in Dimethylformamide (DMF) for 30 minutes to maximize the surface area available for coupling.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 × 10 minutes. Wash thoroughly with DMF (5 × 1 minute).

• Standard Amino Acid Coupling: For non-hindered amino acids, couple using 3 equivalents (eq) of Fmoc-AA-OH, 3 eq DIC, and 3 eq OxymaPure in DMF for 60 minutes.

• Dmp Coupling (Critical Step): Standard coupling reagents (e.g., HBTU) will fail here due to steric bulk. Causality: You must use highly reactive uronium salts to force the reaction. Dissolve 4 eq of Fmoc-Dmp-OH and 4 eq of HATU in DMF. Add 8 eq of DIPEA. Pre-activate for 2 minutes, then add to the resin. React for 4 hours at room temperature, or utilize microwave assistance (75°C for 15 minutes).

• Self-Validation (Micro-cleavage): Withdraw a few resin beads, wash with DCM, and cleave using 50 µL of TFA/H₂O (95:5) for 30 minutes. Analyze the supernatant via LC-MS. If unreacted amine is detected, perform a double coupling of Dmp before proceeding. This guarantees sequence truncation does not occur.

• Post-Dmp Coupling: The amino acid immediately following Dmp will also suffer from steric hindrance during its coupling. Repeat the aggressive HATU/DIPEA conditions for this subsequent residue.

• Global Cleavage: Cleave the final peptide from the resin using TFA/TIS/H₂O (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether, centrifuge, and lyophilize.

Protocol B: Self-Validating In Vitro Protease Stability Assay

Objective: Quantify the metabolic half-life of the Dmp-modified peptide in a physiological protease environment.

• Matrix Preparation: Dilute human serum (or rat brain homogenate) to 25% (v/v) in PBS (pH 7.4). Pre-incubate at 37°C for 15 minutes to equilibrate protease activity.

• Reaction Initiation: Add the Dmp-modified peptide to a final concentration of 10 µM. In a separate, parallel vial, add the wild-type peptide (10 µM) to serve as the positive control for enzymatic degradation.

• Time-Course Sampling: At specific time points (t = 0, 15, 30, 60, 120, and 240 minutes), extract 50 µL aliquots from both reaction vials.

• Enzymatic Quenching: Immediately transfer each aliquot into 50 µL of ice-cold 1% TFA in Acetonitrile. Causality: The acidic organic solvent instantly denatures the proteases, halting degradation, while simultaneously precipitating serum proteins and keeping the target peptide in solution.

• Protein Clearance: Centrifuge the quenched samples at 14,000 × g for 10 minutes at 4°C to pellet the denatured proteins.

• LC-MS/MS Analysis: Transfer the supernatant to mass spec vials. Quantify the area under the curve (AUC) for the parent mass of the intact peptides.

• Self-Validation Check: Analyze the wild-type control data. Causality: The assay is only valid if the wild-type peptide shows a rapid exponential decay (t½ < 20 mins). If the wild-type remains stable, the serum matrix has lost its proteolytic activity, and the assay must be repeated with fresh serum.

References

• Source: nih.
• Title: 2',6'-dimethylphenylalanine (Dmp)
• Source: nih.
• Source: nih.

Sources

• 1. Peptidomimetics and Their Applications for Opioid Peptide Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ORL1 and opioid receptor preferences of nociceptin and dynorphin A analogues with Dmp substituted for N-terminal aromatic residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2',6'-dimethylphenylalanine (Dmp) can mimic the N-terminal Tyr in opioid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Coupling Efficiency of Sterically Hindered Boc-Amino Acids

Welcome to the Technical Support Center for optimizing the coupling of sterically hindered Boc-amino acids. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in peptide synthesis involving bulky amino acids. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to enhance your coupling efficiency and ensure the integrity of your synthetic peptides.

Introduction

The tert-butyloxycarbonyl (Boc) protecting group is a cornerstone of solid-phase peptide synthesis (SPPS) due to its stability under various conditions and its straightforward removal with mild acids.[][2] However, the inherent bulkiness of the Boc group, combined with large or complex amino acid side chains, can create significant steric hindrance. This hindrance impedes the approach of the activated carboxylic acid to the N-terminal amine of the growing peptide chain, leading to slower reaction kinetics and incomplete couplings.[3][4]

This guide will delve into the common issues arising from steric hindrance and provide practical, field-proven solutions to overcome them.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when coupling sterically hindered Boc-amino acids?

The main challenge is the reduced reaction rate due to the physical obstruction caused by the bulky Boc group and the amino acid side chain. This can lead to incomplete coupling reactions, resulting in deletion sequences where one or more amino acids are missing from the final peptide.[5][6]

Q2: Which coupling reagents are most effective for hindered amino acids?

For sterically demanding couplings, onium salt-based reagents (uronium or phosphonium salts) are generally more effective than standard carbodiimides like DCC or DIC used alone.[3][7] Reagents such as HATU, HBTU, HCTU, and PyBOP are preferred because they form highly reactive active esters, leading to faster and more efficient reactions.[3][8] HATU is often considered one of the most potent reagents for difficult couplings due to the formation of a highly reactive OAt-ester intermediate.[3][8]

Q3: Can I simply extend the reaction time for a difficult coupling?

Yes, extending the coupling reaction time is a valid strategy to drive the reaction to completion.[7][9] For sterically hindered amino acids, reaction times may need to be increased from the standard 1-2 hours to several hours or even overnight.[7]

Q4: What is "double coupling," and when should I use it?

Double coupling is the process of repeating the coupling step with a fresh solution of the activated amino acid and coupling reagents.[3][5] This is a highly effective strategy to ensure complete reaction when dealing with sterically hindered residues or when monitoring indicates an incomplete initial coupling.[9][10]

Q5: Are there any alternative activation methods for extremely hindered amino acids?

For exceptionally challenging couplings where even potent onium salt reagents are insufficient, converting the carboxylic acid to an acyl fluoride can be a highly effective strategy.[7][11] Reagents like TFFH can be used to generate the acyl fluoride in situ, which is then coupled to the resin-bound amine.[12]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during the coupling of sterically hindered Boc-amino acids.

Issue 1: Low Coupling Yield / Incomplete Reaction

Symptoms:

• Positive Kaiser test (blue beads) after the coupling step, indicating unreacted primary amines.[9]

• Mass spectrometry analysis of the crude peptide shows significant deletion sequences.[5]

Potential Causes & Solutions:

Cause	Explanation	Recommended Solution(s)
Insufficient Reagent Reactivity	Standard carbodiimide reagents (DCC, DIC) may not be potent enough to overcome the high activation energy of sterically hindered couplings.[7]	Switch to a more powerful onium salt-based coupling reagent such as HATU, HBTU, or HCTU.[3][7][8] These reagents form highly reactive esters that facilitate the coupling reaction.[3]
Inadequate Reaction Time	Steric hindrance significantly slows down the reaction kinetics.[7]	Increase the coupling reaction time.[7] For particularly difficult couplings, consider extending the reaction to 4-6 hours or even overnight.[7]
Suboptimal Reagent Concentration	Low concentrations of the amino acid and coupling reagents can lead to slower reaction rates.	Increase the concentration of the amino acid and coupling reagents.[5][10] Using 3-4 equivalents of the amino acid and coupling reagents relative to the resin substitution is a good starting point.[3]
Peptide Aggregation	The growing peptide chain can aggregate on the resin, blocking reactive sites and preventing efficient coupling.[9] This is more common in hydrophobic sequences.[9]	Use a more effective solvent for solvation, such as N-methylpyrrolidone (NMP) instead of or in a mixture with Dimethylformamide (DMF).[7] Adding chaotropic salts can also help disrupt aggregation.[9]

Issue 2: Racemization

Symptom:

• The final purified peptide shows the presence of diastereomers upon chiral chromatography or mass spectrometry analysis.

Potential Causes & Solutions:

Cause	Explanation	Recommended Solution(s)
Over-activation of the Amino Acid	Highly reactive coupling reagents, while necessary for hindered couplings, can sometimes increase the risk of racemization.[13][14] This occurs via the formation of an oxazolone intermediate.[15]	Control the amount of base used. Employ a sterically hindered, non-nucleophilic base like N,N-diisopropylethylamine (DIEA) or 2,4,6-collidine.[3] Use the minimum amount of base necessary to facilitate the reaction, as excess base can promote epimerization.[3]
Prolonged Reaction Times at Elevated Temperatures	While extended reaction times can improve coupling efficiency, combining this with elevated temperatures can increase the risk of racemization.[7][16]	If using heat, do so cautiously and for the minimum time necessary. Microwave-assisted peptide synthesis can be a good alternative as it rapidly heats the reaction, often leading to shorter reaction times and reduced racemization.[7][16]

Issue 3: Side Reactions

Symptom:

• Mass spectrometry reveals unexpected byproducts.

Potential Causes & Solutions:

Cause	Explanation	Recommended Solution(s)
Guanidinylation of the N-terminus	If uronium/aminium-based coupling reagents (like HBTU or HATU) are used in excess, they can react with the unprotected N-terminus of the peptide, forming a non-extendable guanidine moiety.[3][4]	Avoid using a large excess of the coupling reagent.[4] Keep pre-activation times short (1-5 minutes) before adding the activated amino acid solution to the resin.[3][7]
Diketopiperazine Formation	This is common when proline is one of the first two amino acids in a sequence, leading to chain termination.[3][14]	In Boc-based synthesis, using in situ neutralization protocols can suppress diketopiperazine formation.[14]

Experimental Protocols

Protocol 1: Double Coupling using HATU

This protocol is recommended for sterically hindered amino acids where a single coupling may be insufficient.

• Resin Preparation: Swell the peptide-resin in DMF for 30-60 minutes.

• Boc Deprotection: Remove the N-terminal Boc group using standard conditions (e.g., 50% TFA in DCM).[3]

• Washing: Wash the resin thoroughly with DCM (3x), followed by DMF (3x) to remove residual acid.[3]

• Neutralization: Neutralize the resin with a solution of 5% DIEA in DMF.

• First Coupling:

  • In a separate vessel, dissolve the Boc-amino acid (3-4 equivalents) and HATU (3-3.9 equivalents) in a minimal amount of DMF.[3]

  • Add DIEA (6-8 equivalents) to the mixture and allow it to pre-activate for 1-5 minutes at room temperature.[3]

  • Add the pre-activated amino acid solution to the drained, neutralized resin.[3]

  • Allow the reaction to proceed for 1-2 hours.[6]

• Washing: Wash the resin with DMF (3x).

• Second Coupling: Repeat step 5 with a fresh solution of activated amino acid.

• Monitoring: Perform a Kaiser test to confirm the completion of the coupling. A negative result (yellow beads) indicates a complete reaction.[9]

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x) to prepare for the next deprotection step.[6]

Protocol 2: Acyl Fluoride Formation for Extremely Hindered Couplings

This protocol is an alternative for cases where even potent coupling reagents fail.

• Resin Preparation and Deprotection: Follow steps 1-4 from Protocol 1.

• Acyl Fluoride Formation:

  • In a separate vessel, dissolve the protected, sterically hindered Boc-amino acid (1 equivalent) in an anhydrous solvent like DCM.

  • Add a fluorinating agent such as TFFH and a suitable base.[12]

• Coupling Reaction: Add the solution containing the acyl fluoride to the deprotected, resin-bound amine.

• Monitoring and Washing: Follow steps 8 and 9 from Protocol 1.

Visualizations

Workflow for Troubleshooting Difficult Couplings

Caption: Troubleshooting workflow for sterically hindered couplings.

Mechanism of Action for Onium Salt Reagents

Caption: Activation and coupling mechanism with onium salts.

References

• Albericio, F., & Carpino, L. A. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6605.

• Five Tips and Tricks for Success in Solid Phase Peptide Synthesis - Biotage. (2023, January 30). Retrieved from [Link]

• Vizzavona, J., & al., e. (2018). Side reactions in peptide synthesis: An overview. Bibliomed, 13(1), 1-10.
• Fields, G. B. (1997). Procedures to Improve Difficult Couplings. Methods in Enzymology, 289, 106-114.

• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. (n.d.). Retrieved from [Link]

• El-Faham, A., & Albericio, F. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 25(3), 435-455.

• Optimizing Peptide Coupling: Key Techniques. (n.d.). Retrieved from [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP - Aapptec Peptides. (n.d.). Retrieved from [Link]

• Popali, S. (2018, June 2). Side reaction in peptide synthesis. Slideshare. Retrieved from [Link]

• How to Optimize Peptide Synthesis? (n.d.). Retrieved from [Link]

• Due-Hansen, M. E., Pandey, S. K., Christiansen, E., Andersen, R., Hansen, S. V. F., & Ulven, T. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(48), 11624-11627.
• Fulvio, A. D., & al., e. (2021). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Molecules, 26(16), 4970.

• Vizzavona, J., & al., e. (2018). Side reactions in peptide synthesis: An overview. ResearchGate. Retrieved from [Link]

• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.

• Peptide synthesis - Wikipedia. (n.d.). Retrieved from [Link]

• Boc-Protected Amino Groups - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Ho, P. T. (1990). N-alkylation of n-alpha-boc-protected amino acids. Google Patents.

Sources

• 2. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. biotage.com [biotage.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 13. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 14. peptide.com [peptide.com]
• 15. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 16. How to Optimize Peptide Synthesis? - Creative Peptides [creative-peptides.com]

Technical Support Center: Synthesis of Boc-2,3-dimethyl-L-phenylalanine

Welcome to the technical support center for advanced synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals encountering challenges in the synthesis of sterically hindered, non-canonical amino acids, with a specific focus on N-Boc-2,3-dimethyl-L-phenylalanine. This document moves beyond standard protocols to provide in-depth troubleshooting strategies and a mechanistic understanding of common pitfalls. Our goal is to empower you to diagnose and resolve yield-related issues in your synthesis.

Introduction: The Challenge of Sterically Hindered Amino Acids

The synthesis of unnatural amino acids (UAAs) is a cornerstone of modern drug discovery and protein engineering, offering novel structural motifs to enhance therapeutic properties.[][2] However, derivatives like 2,3-dimethyl-L-phenylalanine present unique challenges. The di-substitution on the phenyl ring introduces significant steric bulk around the α-amino group. This hindrance can dramatically impact the efficiency of standard reactions, most notably the crucial N-terminal Boc protection step, often leading to frustratingly low yields.[3] This guide provides a structured, question-and-answer approach to systematically troubleshoot and optimize this synthesis.

Part 1: Troubleshooting Guide for the Boc Protection Reaction

This section addresses the most common failure point: the reaction of 2,3-dimethyl-L-phenylalanine with di-tert-butyl dicarbonate ((Boc)₂O).

Q1: My reaction shows low conversion. TLC and NMR analysis confirm a significant amount of unreacted starting material. What are the primary causes and solutions?

Low conversion is the most frequent issue, almost always stemming from the reduced nucleophilicity and steric hindrance of the amino group. The bulky 2,3-dimethylphenyl moiety impedes the amine's approach to the electrophilic carbonyl carbon of (Boc)₂O.

Primary Cause A: Insufficient Reaction Driving Force

Standard conditions used for simpler amino acids like L-phenylalanine are often inadequate. The activation energy for the reaction is higher due to steric clash.

Solutions & Optimization Strategies:

• Increase Reagent Stoichiometry: While a slight excess (1.1-1.2 equivalents) of (Boc)₂O is typical, for hindered substrates, increasing this to 1.5 or even 2.0 equivalents can improve yields by favoring the reaction equilibrium.[4]

• Elevate Reaction Temperature: Many standard Boc protections are run at room temperature. For this substrate, gently heating the reaction to 40-50°C can provide the necessary energy to overcome the activation barrier. Monitor the reaction carefully, as excessive heat can promote side reactions.

• Extend Reaction Time: Sterically hindered reactions are kinetically slower. What might take 2-4 hours for a standard amino acid could require 12-24 hours for this derivative. Monitor progress by TLC until the starting material spot is no longer visible.[5]

• Optimize the Base and Solvent System: The choice of base and solvent is critical for ensuring the amino acid is deprotonated and soluble. A common and effective system is a biphasic mixture of an organic solvent and aqueous base.[6][7]

Solvent System	Base	Key Considerations & Rationale
1,4-Dioxane / Water (1:1)	NaOH or Triethylamine (Et₃N)	A classic and highly effective system. Dioxane helps solubilize (Boc)₂O, while the aqueous base deprotonates the amino acid's ammonium salt form, making the free amine available for reaction.[6][7]
Acetone / Water	Triethylamine (Et₃N)	An alternative to dioxane that can improve yields and shorten reaction times. Acetone is a good solvent for both the amino acid and the Boc anhydride.[8]
Tetrahydrofuran (THF) / Water	NaHCO₃ or Na₂CO₃	A milder basic system. Recommended if you suspect base-induced side reactions like racemization. Bicarbonate is strong enough to deprotonate the amine but less harsh than hydroxide.[9]
Anhydrous DCM with DMAP	4-(Dimethylamino)pyridine (DMAP)	Used when the starting amino acid is not in its zwitterionic form or is soluble in organic solvents. DMAP acts as a nucleophilic catalyst, accelerating the reaction.[9]

Troubleshooting Workflow for Low Conversion

Caption: Workflow for addressing incomplete Boc protection reactions.

Q2: The reaction appears complete by TLC, but my isolated yield is poor after workup. The product is a sticky oil that is difficult to handle. How can I improve my recovery?

This is a classic purification problem. "Oiling out," where the product separates as a non-crystalline oil instead of a solid, makes isolation and purification challenging and is a common source of yield loss.[10]

Primary Cause: Product Solubility and Physical Form

Boc-protected amino acids, especially those with bulky, lipophilic side chains, often have poor crystallinity and may be amorphous oils or low-melting-point solids.

Solutions & Optimization Strategies:

• Induce Crystallization: If the product oils out from the workup, do not discard it. Try to induce crystallization by:

  • Scratching: Gently scratch the inside of the flask at the oil's surface with a glass rod.

  • Seeding: If you have a small amount of solid product from a previous batch, add a seed crystal.

  • Solvent Trituration: Add a "poor" solvent in which the product is insoluble (like hexane or diethyl ether), and vigorously stir or sonicate the mixture. This can often force the oil to solidify.[10]

• Convert to a Dicyclohexylamine (DCHA) Salt: This is an industry-standard, highly effective technique for purifying oily Boc-amino acids.[6] The carboxylic acid of your product forms an acid-base salt with DCHA. These salts are typically highly crystalline, stable solids that are easy to filter, wash, and store. The pure Boc-amino acid can be liberated from the salt in a subsequent step if needed.

Purification Workflow for Oily Products

Caption: Decision workflow for purifying oily Boc-amino acid products.

Q3: I am concerned about maintaining the chiral integrity of my L-phenylalanine derivative. Could my reaction conditions be causing racemization?

Yes, maintaining chiral purity is paramount, as the biological activity of the final peptide or molecule is highly dependent on stereochemistry.[11] Racemization of amino acids can occur under harsh basic conditions.

Primary Cause: Oxazolone Formation

The primary mechanism for racemization during amine chemistry involves the formation of a 5(4H)-oxazolone intermediate.[3] This intermediate has an acidic proton at the C4 position (the original α-carbon), which can be abstracted by a base. Re-protonation can then occur from either face, leading to a mixture of L and D enantiomers.

Solutions & Mitigation Strategies:

• Use Milder Bases: Avoid strong bases like NaOH or KOH if racemization is a concern. Opt for weaker bases like sodium bicarbonate (NaHCO₃), sodium carbonate (Na₂CO₃), or N-methylmorpholine (NMM).[3]

• Control Temperature: Perform the reaction at room temperature or below (0°C). Higher temperatures increase the rate of both the desired reaction and the undesired racemization pathway.

• Minimize Reaction Time: Do not let the reaction run unnecessarily long after completion. Once TLC indicates full consumption of the starting material, proceed with the workup.

• Analytical Verification: The most reliable way to assess chiral purity is through chiral HPLC analysis. Compare your product to a racemic standard if available.

Part 2: Frequently Asked Questions (FAQs)

Q4: Are there any specific challenges in synthesizing the 2,3-dimethyl-L-phenylalanine precursor that could impact my final yield?

Absolutely. The overall yield is a product of the yields of all preceding steps. The synthesis of UAAs can be complex, often involving multi-step sequences that may require specialized catalysts or conditions to install the dimethyl substitution pattern and maintain enantiopurity.[12][13][14] Low yield or purity of this starting material will inevitably lead to a poor outcome in the final Boc-protection step. It is critical to ensure the precursor is of high purity (>98%) before attempting the protection.

Q5: What is the mechanism of Boc protection, and why is it so common?

The Boc group is one of the most widely used amine protecting groups in organic synthesis.[15] The reaction is a nucleophilic acyl substitution where the amino group attacks one of the carbonyls of the (Boc)₂O anhydride. This forms a tetrahedral intermediate which then collapses, releasing the stable tert-butoxide anion (which is protonated by the solvent), carbon dioxide, and the N-Boc protected amine.[15] Its popularity stems from its stability to a wide range of nucleophilic and basic conditions, while being easily removed under mild acidic conditions (e.g., with trifluoroacetic acid, TFA).[9][16]

Appendix: Key Experimental Protocols

Disclaimer: These protocols are intended as a guide. All reactions should be performed by qualified personnel in a suitable laboratory setting with appropriate safety precautions.

Protocol 1: Optimized Boc Protection of 2,3-dimethyl-L-phenylalanine

• Dissolution: In a round-bottom flask, dissolve 2,3-dimethyl-L-phenylalanine (1.0 equiv.) in a 1:1 mixture of 1,4-dioxane and 1M aqueous sodium hydroxide (NaOH). Use approximately 10 mL of total solvent per gram of amino acid. Stir until a clear solution is obtained.

• Cooling: Cool the solution to 0°C in an ice-water bath.

• Reagent Addition: Add di-tert-butyl dicarbonate ((Boc)₂O, 1.5 equiv.) to the stirring solution. The (Boc)₂O may be added as a solid or as a solution in a small amount of 1,4-dioxane.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction's progress by TLC (e.g., using a 9:1 DCM:Methanol mobile phase and ninhydrin stain, which will stain the starting material but not the product).

• Workup - Quenching: Once the reaction is complete, concentrate the mixture under reduced pressure to remove most of the 1,4-dioxane.

• Workup - Extraction: Dilute the remaining aqueous solution with water and wash with a nonpolar solvent like diethyl ether or hexane (2x) to remove any unreacted (Boc)₂O and other nonpolar byproducts.

• Workup - Acidification & Isolation: Cool the aqueous layer in an ice bath and carefully acidify to pH 2-3 with cold 1M HCl or citric acid solution. A white precipitate or oil should form. Extract the product into ethyl acetate (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude Boc-2,3-dimethyl-L-phenylalanine.[7]

Protocol 2: Purification via Dicyclohexylamine (DCHA) Salt Formation

• Dissolution: Dissolve the crude, oily Boc-amino acid from Protocol 1 in a minimal amount of diethyl ether.

• Salt Formation: Slowly add dicyclohexylamine (1.0 equiv.) dropwise to the stirring solution.

• Precipitation: A white precipitate of the DCHA salt should begin to form. Continue stirring at room temperature for 1-2 hours or at 4°C overnight to maximize precipitation.

• Isolation: Collect the solid precipitate by vacuum filtration.

• Washing: Wash the filter cake with a small amount of cold diethyl ether to remove any soluble impurities.

• Drying: Dry the crystalline salt under vacuum to a constant weight. The product is now a stable, solid, and highly pure DCHA salt.[6][10]

References

• Gao, R., et al. (2019). Advances and Challenges in Cell-Free Incorporation of Unnatural Amino Acids Into Proteins. Frontiers in Pharmacology. Retrieved from [Link]

• AmbioPharm. (2026). Understanding Chirality in Peptide Synthesis: The Value of Enantiopure Amino Acids. Retrieved from [Link]

• Drug Target Review. (2026). New method boosts production of non-natural amino acids for peptide assembly. Retrieved from [Link]

• Sharma, B., & Singh, P. (2021). Reprogramming natural proteins using unnatural amino acids. RSC Advances. Retrieved from [Link]

• AAPPTec. (n.d.). Technical Support Information Bulletin 1184: Attaching Boc Protecting Groups With BOC-ON. Retrieved from [Link]

• ASM Journals. (n.d.). Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives. Retrieved from [Link]

• Raina, P., & Mandal, A. K. (2016). Chiral checkpoints during protein biosynthesis. RNA Biology. Retrieved from [Link]

• Devaraju, M., & Dasappa, J. P. (2025). Oxidative annulation of L-phenylalanine using I₂/DMSO: an easy approach for chemoselective synthesis of 2,3,5-trisubstituted pyridines and 2,5-disubstituted oxazoles. RSC Advances. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Frontiers in Bioengineering and Biotechnology. (2023). Sustainable synthesis of L-phenylalanine derivatives in continuous flow by immobilized phenylalanine ammonia lyase. Retrieved from [Link]

• Majumdar, D., et al. (2011). Synthesis and characterization of a new peptide analogue: 2-Amino-N-(2-amino-ethyl)-3-phenyl-propionamide. Der Pharma Chemica. Retrieved from [Link]

• Organic Syntheses. (2017). Synthesis of N-Boc-N-Hydroxymethyl-L-phenylalaninal. Retrieved from [Link]

• Frontiers in Chemistry. (2021). Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis. Retrieved from [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• Kumar, V., & Kushwaha, H. (2021). Amino Acid Chirality: Stereospecific Conversion and Physiological Implications. Biomolecules. Retrieved from [Link]

• J&K Scientific LLC. (2021). BOC Protection and Deprotection. Retrieved from [Link]

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. (2013). ISRN Organic Chemistry. Retrieved from [Link]

• Sun, D., et al. (n.d.). Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Asian Journal of Chemistry. Retrieved from [Link]

• Parmeggiani, F., et al. (2015). Synthesis of D- and L-phenylalanine derivatives by phenylalanine ammonia lyases: a multienzymatic cascade process. Chemistry. Retrieved from [Link]

• Reddit. (2021). Having great trouble with a Boc-protection reaction. Retrieved from [Link]

• Wu, B., & Zha, Z. (2018). Enzymatic asymmetric synthesis of chiral amino acids. Chemical Society Reviews. Retrieved from [Link]

• Google Patents. (n.d.). CN1793110A - Process for preparing Boc protected amino acid by (Boc) O.
• Google Patents. (n.d.). CN116730873A - Synthesis method of N-Boc-L-phenylalaninol.

• ResearchGate. (2026). A Convenient, Large-Scale Synthesis of 4′-Carboxamido N-Boc-2′,6′-dimethyl-L-phenylalanines. Retrieved from [Link]

• ResearchGate. (n.d.). Method A: N,N-dimethyl-l-phenylalanine (2.1 equiv.), CDI (2.3 equiv.).... Retrieved from [Link]

Sources

• 2. Reprogramming natural proteins using unnatural amino acids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07028B [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. CN1793110A - Process for preparing Boc protected amino acid by (Boc) O - Google Patents [patents.google.com]
• 9. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. nbinno.com [nbinno.com]
• 12. drugtargetreview.com [drugtargetreview.com]
• 13. Frontiers | Sustainable synthesis of L-phenylalanine derivatives in continuous flow by immobilized phenylalanine ammonia lyase [frontiersin.org]
• 14. Synthesis of D- and L-phenylalanine derivatives by phenylalanine ammonia lyases: a multienzymatic cascade process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. jk-sci.com [jk-sci.com]
• 16. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Guide: Solubilizing Hydrophobic Boc-Dimethylphenylalanine

The following technical guide addresses the solubility and handling of hydrophobic Boc-dimethylphenylalanine (e.g., Boc-2,6-dimethyl-L-phenylalanine or similar methylated analogs). This molecule presents a dual challenge: high lipophilicity (hydrophobicity) and significant steric hindrance (due to the dimethyl substitution), which can lead to aggregation and slow reaction kinetics.

Executive Summary: The Solvent Matrix

For most applications involving Boc-dimethylphenylalanine, N,N-Dimethylformamide (DMF) is the primary solvent of choice due to its balance of polarity and organic solubility. However, specific applications require tailored solvent systems to overcome aggregation or compatibility issues.[1]

Quick Reference: Solvent Selection Table

Application	Primary Solvent	Co-Solvent / Additive	Rationale
Peptide Synthesis (SPPS)	DMF (Anhydrous)	NMP or DMSO (10-20%)	DMF is standard for SPPS; NMP/DMSO reduces aggregation of hydrophobic chains during coupling.[1]
Solution Phase Synthesis	DCM or THF	DMF (if insoluble)	DCM is excellent for Boc chemistry (non-nucleophilic), but may fail to dissolve highly hindered/hydrophobic analogs without DMF.[1][2]
Biological Assays	DMSO (100% Stock)	Water/Buffer (Diluent)	DMSO solubilizes the hydrophobic core; must be diluted <1% v/v for cell viability.[1]
Analytical (HPLC)	Acetonitrile (ACN)	Isopropanol (IPA)	ACN is standard; IPA helps elute extremely hydrophobic species that stick to C18 columns.[1]

Technical Deep Dive: Mechanism of Dissolution

The Challenge: Hydrophobic Collapse & Steric Bulk

Boc-dimethylphenylalanine is not just hydrophobic; it is sterically bulky.[1] The tert-butyloxycarbonyl (Boc) group adds lipophilicity, while the dimethylphenyl ring (especially 2,6-dimethyl substitution) creates a "greasy" core that resists solvation by polar solvents and sterically hinders solvent access to the backbone amides.

• Why Water Fails: The hydrophobic hydration shell cannot form around the bulky dimethylphenyl group, leading to immediate precipitation.

• Why DCM Might Fail: While Dichloromethane (DCM) is a standard solvent for Boc-amino acids, extremely hydrophobic analogs may aggregate in DCM.[1]

• The Solution (Dipolar Aprotic Solvents): Solvents like DMF, NMP (N-methyl-2-pyrrolidone), and DMSO possess high dipole moments and can disrupt intermolecular hydrogen bonds (aggregation) while accommodating the hydrophobic side chain.[1]

Troubleshooting Guide (Q&A)

Scenario 1: Precipitation in Standard SPPS Solvents

User Question: "I dissolved Boc-dimethylphenylalanine in DCM for a coupling reaction, but it formed a cloudy precipitate/gel after 5 minutes. What happened?"

Senior Scientist Diagnosis: You are likely experiencing hydrophobic aggregation or gelation .[1] Even though Boc-amino acids are generally soluble in DCM, the dimethylphenylalanine side chain promotes strong hydrophobic interactions that DCM cannot disrupt effectively.

Corrective Protocol:

• Evaporate the DCM (if possible) or add a co-solvent immediately.[1]

• Switch to DMF: Dissolve the residue in a minimum volume of anhydrous DMF.

• The "Magic" Additive: If turbidity persists in DMF, add 10% (v/v) DMSO or Hexafluoroisopropanol (HFIP) .[1] These are potent chaotropes that disrupt secondary structure formation and aggregation.[1]

Scenario 2: Low Coupling Efficiency

User Question: "The amino acid is dissolved, but the coupling reaction yield is <20%. Is it a solvent issue?"

Senior Scientist Diagnosis: While the solvent plays a role, the root cause is likely steric hindrance . The methyl groups on the phenyl ring (especially at the 2,6-positions) physically block the incoming amine. However, the solvent environment affects the reaction rate.

Optimization Strategy:

• Solvent: Use NMP instead of DMF. NMP is slightly more polar and has been shown to improve coupling rates for difficult sequences by better swelling the resin and solubilizing the activated species.

• Temperature: Elevate the reaction temperature to 50°C (if using standard coupling reagents) or 75°C (microwave-assisted). Note: Ensure the Boc group is stable; it generally is up to moderate heat.

Scenario 3: Biological Assay Preparation

User Question: "I need to test this amino acid in a cell-based assay. Can I dissolve it in ethanol?"

Senior Scientist Diagnosis: Ethanol is often insufficient for highly hydrophobic, bulky amino acids and may lead to precipitation upon dilution into aqueous media.[3]

Corrective Protocol:

• Prepare a 1000x Stock Solution in 100% DMSO .

• Verify clarity (sonicate if necessary).[1][4]

• Dilute into the culture medium immediately before use. Ensure the final DMSO concentration is ≤ 0.5% to avoid cytotoxicity.[4]

Step-by-Step Experimental Protocols

Protocol A: Dissolution for Solid-Phase Peptide Synthesis (SPPS)

Objective: Prepare a 0.2 M solution for automated or manual synthesis.

• Weighing: Weigh the required amount of Boc-dimethylphenylalanine into a dry scintillation vial.

• Primary Solvent Addition: Add Anhydrous DMF to reach 80% of the target volume.

  • Critical Step: Do not add the full volume yet.[1]

• Sonication: Sonicate the vial for 2–5 minutes. The solution should become clear.

  • Checkpoint: If the solution remains cloudy, add NMP (up to 10% of final volume).

• Activation: Add the coupling reagents (e.g., HATU/HOAt) directly to this solution before adding the base (DIEA/NMM) to prevent premature racemization or precipitation.

• Final Volume: Adjust to the final volume with DMF.

Protocol B: Rescue of Precipitated Sample

Objective: Redissolve a sample that crashed out in DCM or water.

• Isolation: If the sample is in water, centrifuge at 10,000 x g for 5 min and discard the supernatant. If in DCM, evaporate to dryness under nitrogen.

• Chaotropic Solvation: Add a small volume of TFE (Trifluoroethanol) or HFIP .[1] These fluorinated alcohols are exceptional at dissolving aggregated peptides/amino acids.[1]

• Exchange: Once dissolved, dilute with the target solvent (e.g., DMF) and evaporate the TFE/HFIP if it interferes with downstream chemistry (TFE can interfere with some coupling reactions).

Decision Logic for Solvent Selection

Figure 1: Decision tree for selecting the optimal solvent based on experimental application and solubility behavior.[1]

References

• LifeTein. (2025).[1] Peptide Synthesis: Handling and Storage of Synthetic Peptides. Retrieved from [Link][1]

• Biotage. (2023).[1][5] How to synthesize hydrophobic peptides - Choosing the Right Solvent. Retrieved from [Link]

• National Center for Biotechnology Information (PubChem). (2025).[1] Boc-D-phenylalanine Compound Summary. Retrieved from [Link][1]

Sources

• 1. Boc-D-phenylalanine | C14H19NO4 | CID 637610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. lifetein.com [lifetein.com]
• 4. lifetein.com [lifetein.com]
• 5. biotage.com [biotage.com]

Technical Support Center: Overcoming Incomplete Boc Deprotection in Dimethylphenylalanine

Executive Summary

Dimethylphenylalanine (e.g., 2',6'-dimethylphenylalanine) is a synthetic, conformationally constrained amino acid frequently incorporated into peptides to restrict

-space freedom and enhance receptor binding affinity[1]. However, the very methyl groups that provide these pharmacological benefits create a severe steric shield around the N-terminal amine. During solid-phase peptide synthesis (SPPS) or solution-phase chemistry, this steric hindrance notoriously disrupts the standard removal of the tert-butyloxycarbonyl (Boc) protecting group, leading to incomplete reactions, deletion sequences, and complex purification bottlenecks[2][3].

This guide provides a comprehensive troubleshooting framework to diagnose, optimize, and resolve incomplete Boc deprotection in highly hindered substrates.

Diagnostic & Resolution Workflow

Caption: Workflow for troubleshooting incomplete Boc deprotection of sterically hindered amino acids.

Frequently Asked Questions (FAQs)

Q1: Mechanistically, why does dimethylphenylalanine resist standard Boc deprotection? A1: The Boc deprotection mechanism relies on the acidic protonation of the carbamate oxygen, which triggers fragmentation into a stabilized tert-butyl cation and CO₂ gas[4]. In dimethylphenylalanine, the bulky methyl groups on the aromatic ring physically block the approach of solvated protons to the carbamate oxygen[5][6]. This steric shielding drastically increases the activation energy required for the transition state, reducing the kinetic rate of the reaction to a crawl compared to unhindered amino acids.

Q2: How do I definitively confirm incomplete deprotection versus a side reaction? A2: Liquid Chromatography-Mass Spectrometry (LC-MS) is the absolute gold standard. Incomplete deprotection will present as a distinct peak with a mass shift of exactly +100.12 Da relative to your target molecule[2]. Do not rely on the Kaiser test. Sterically hindered secondary or shielded primary amines like dimethylphenylalanine frequently yield false negatives in colorimetric assays, masking the incomplete reaction[2].

Q3: Why did my standard 50% TFA/DCM protocol fail? A3: Boc deprotection is a kinetic process with a second-order dependence on acid concentration[7]. The standard 30-minute exposure at room temperature lacks the thermodynamic driving force to penetrate the steric bulk of dimethylphenylalanine[5][7].

Q4: What are the most effective solvent/acid systems to overcome this steric hindrance? A4: Transitioning from Trifluoroacetic Acid (TFA) to 4M HCl in 1,4-dioxane is highly recommended. The HCl system provides a smaller, more mobile proton source compared to bulky TFA-solvated clusters, yielding superior penetration and cleavage rates for sterically encumbered substrates[6][7]. Alternatively, using neat TFA (95-100%) or elevating the reaction temperature to 40-50 °C can force the reaction to completion[5][7].

Q5: Can I use milder conditions if my molecule contains other acid-sensitive moieties? A5: Yes. Lewis acid-mediated cleavage using Tin(IV) chloride (SnCl₄) in DCM has been shown to selectively remove Boc groups from hindered resins with minimal side reactions[8]. Another effective alternative is the use of oxalyl chloride in methanol, which generates HCl in situ and provides a highly favorable electronic and steric environment for deprotection[9].

Quantitative Kinetic Benchmarks

The following table summarizes the expected conversion rates when applying various deprotection systems to highly hindered substrates like dimethylphenylalanine.

Deprotection System	Acid Concentration	Temperature (°C)	Reaction Time	Expected Conversion for Hindered Substrates
Standard TFA/DCM	20–50% (v/v)	20–25	0.5–1 h	Low (< 40%)
Extended TFA/DCM	50% (v/v)	20–25	2–4 h	Moderate (50–70%)
Heated TFA/DCM	50% (v/v)	40–50	1–2 h	High (> 90%)
Neat TFA	95–100%	20–25	2–4 h	Moderate to High (70–85%)
HCl in 1,4-Dioxane	4M	20–25	1–2 h	High (> 95%)
Oxalyl Chloride / MeOH	3 equivalents	20–25	1–4 h	Moderate to High (70–90%)

Self-Validating Experimental Protocols

Protocol A: Forcing Brønsted Acid Cleavage (Heated TFA)

Rationale: Because the standard deprotection is a kinetic process[7], heating the reaction mixture provides the necessary thermal activation energy to overcome the severe steric shielding of the dimethylphenylalanine carbamate oxygen.

• Preparation: Dissolve the Boc-protected dimethylphenylalanine substrate in anhydrous dichloromethane (DCM) to a concentration of 0.1-0.2 M[7].

• Acid Addition: Add an equal volume of Trifluoroacetic Acid (TFA) to achieve a 50% v/v concentration[7]. (Note: If the substrate contains reactive side chains that may be alkylated by the tert-butyl cation, add 2.5% triisopropylsilane (TIS) and 2.5% water as scavengers[3][6]).

• Thermal Activation: Equip the reaction vessel with a reflux condenser and gently heat the mixture to 40–45 °C using a temperature-controlled oil bath or heating block.

• Reaction: Stir the reaction continuously for 2 hours.

• Self-Validation Step: Withdraw a 10 µL aliquot, evaporate under a stream of nitrogen, reconstitute in methanol, and analyze via LC-MS. The reaction is validated as complete ONLY when the +100.12 Da peak (Boc-protected species) is entirely consumed[2]. If present, extend heating for 1 additional hour.

• Workup: Once validated, concentrate the mixture in vacuo and co-evaporate with toluene (3x) to remove residual TFA[7][10].

Protocol B: High-Penetration Acid Cleavage (4M HCl in 1,4-Dioxane)

Rationale: HCl provides a smaller, less sterically encumbered proton source compared to bulky TFA-solvated clusters, allowing better access to the shielded carbamate[6][7].

• Preparation: Suspend or dissolve the Boc-protected substrate (1.0 equiv.) in a minimal amount of a co-solvent like methanol if solubility is an issue[10].

• Acid Addition: Add a commercially available, anhydrous solution of 4M HCl in 1,4-dioxane (4-5 equivalents)[6][10].

• Reaction: Stir the mixture vigorously at room temperature for 1 to 2 hours[6][7].

• Self-Validation Step: Spot the reaction mixture on a TLC plate alongside the starting material, or utilize LC-MS. The complete disappearance of the starting material validates the success of the reaction[6].

• Workup: Upon completion, the deprotected product often precipitates directly as the hydrochloride salt. Remove the solvent in vacuo, wash the resulting solid with cold diethyl ether, and filter[10].

Protocol C: Mild Lewis Acid Deprotection (SnCl₄)

Rationale: For complex substrates where forcing Brønsted acids cause unwanted side reactions, Tin(IV) chloride coordinates directly with the carbamate oxygen, bypassing traditional steric limitations and inducing rapid CO₂ release[8].

• Preparation: Pre-wash the resin (if SPPS) or dissolve the substrate in anhydrous DCM[8].

• Reagent Addition: Treat the substrate with a freshly prepared solution of SnCl₄ (2 equivalents, 0.02 M in anhydrous DCM)[8].

• Reaction: Stir for 5–10 minutes. Rapid gas evolution (CO₂ release) will be observed, and the solution/resin may temporarily change to a bright red color[8].

• Self-Validation Step: Perform a micro-cleavage (if on resin) or direct LC-MS analysis. The rapid kinetics of SnCl₄ should yield complete deprotection within 15 minutes.

• Workup: Quench the reaction and wash thoroughly with DMF, followed by a 10% DIEA in DMF solution to neutralize the complex and restore the substrate to its original state[8].

References

• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism Source: Total Synthesis URL:[Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride Source: PMC (NIH) URL:[Link]

• Exploring the biological consequences of conformational changes in aspartame models containing constrained analogues of phenylalanine Source: Taylor & Francis URL: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 9. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Aggregation Issues with 2,3-Dimethylphenylalanine Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of non-natural amino acids like 2,3-dimethylphenylalanine (2,3-Dmp) into peptide sequences is a powerful strategy for modulating their pharmacological properties. The steric hindrance provided by the dimethyl substitution on the phenyl ring can enhance enzymatic stability, and in some cases, improve receptor affinity and selectivity. However, this modification also introduces significant challenges, most notably a pronounced tendency for the peptide to aggregate during synthesis, purification, and formulation.

This technical support guide provides a comprehensive resource for researchers encountering aggregation issues with 2,3-Dmp-containing peptides. We will delve into the underlying causes of this phenomenon and offer detailed, practical troubleshooting strategies in a question-and-answer format.

Understanding the Root Cause: Why Do 2,3-Dimethylphenylalanine Peptides Aggregate?

The primary driver of aggregation in peptides containing 2,3-Dmp is the increased hydrophobicity and steric bulk imparted by this unnatural amino acid. The dimethyl-substituted phenyl ring enhances non-covalent interactions between peptide chains, promoting self-assembly into insoluble aggregates. These interactions can disrupt the normal folding of the peptide, leading to the formation of intermolecular β-sheet structures, which are a common feature of aggregated peptides.[1]

The aggregation process can be initiated or exacerbated at various stages of peptide development, from solid-phase synthesis to long-term storage of the final product. Factors such as high peptide concentration, pH, ionic strength, and temperature can all influence the rate and extent of aggregation.[2][3]

Troubleshooting Guide

Section 1: Solid-Phase Peptide Synthesis (SPPS)

Question 1: My peptide synthesis is failing, and I suspect on-resin aggregation. What are the signs and how can I overcome this?

Answer:

On-resin aggregation during SPPS is a common issue with hydrophobic peptides, including those containing 2,3-Dmp. The primary indicator of on-resin aggregation is a difficult or incomplete Fmoc deprotection and/or subsequent amino acid coupling.[4] This occurs because the aggregated peptide chains on the resin beads restrict the access of reagents to the reactive sites.

Troubleshooting Strategies:

• Optimize Synthesis Conditions:

  • Solvent Choice: Switch from standard solvents like DMF to more polar, aggregation-disrupting solvents such as N-methylpyrrolidone (NMP) or add dimethylsulfoxide (DMSO) to your reaction mixture.[4]

  • Elevated Temperature: Performing the synthesis at a higher temperature can help to disrupt intermolecular hydrogen bonds that contribute to aggregation.[4][5]

  • Microwave-Assisted Synthesis: The use of microwave irradiation can accelerate coupling and deprotection reactions, often reducing the likelihood of aggregation by minimizing reaction times.[6]

• Incorporate Aggregation-Disrupting Elements:

  • Pseudoprolines: The introduction of pseudoproline dipeptides at strategic points in the peptide sequence can disrupt the formation of secondary structures that lead to aggregation.[4]

  • Backbone Protection: Utilizing backbone-protecting groups like 2-hydroxy-4-methoxybenzyl (Hmb) or 2,4-dimethoxybenzyl (Dmb) on the α-nitrogen of an amino acid can effectively prevent the hydrogen bonding that drives aggregation.[4]

• Employ Chaotropic Agents:

  • Chaotropic salts such as lithium chloride (LiCl), sodium perchlorate (NaClO₄), or potassium thiocyanate (KSCN) can be added to the reaction mixture to disrupt the structure of water and weaken hydrophobic interactions between peptide chains.[4]

• Resin and Linker Considerations:

  • Low-Substitution Resin: Using a resin with a lower substitution level can increase the distance between peptide chains, reducing the likelihood of intermolecular interactions.[4]

  • Specialty Resins: Resins like TentaGel or other PEG-based resins are designed to improve solvation and minimize aggregation.

Section 2: Peptide Purification

Question 2: My 2,3-Dmp peptide is poorly soluble in the purification mobile phase and is giving broad, tailing peaks during RP-HPLC. What can I do?

Answer:

Poor solubility and peak shape during RP-HPLC are classic signs of peptide aggregation. The hydrophobic nature of 2,3-Dmp peptides often leads to on-column aggregation, resulting in the observed chromatographic issues.

Troubleshooting Strategies:

• Optimize Mobile Phase Composition:

  • Increase Organic Content: For highly hydrophobic peptides, a higher percentage of organic solvent (e.g., acetonitrile or methanol) in the initial mobile phase may be necessary to maintain solubility.

  • Alternative Organic Modifiers: If acetonitrile is not sufficient, consider using stronger organic solvents like isopropanol in your mobile phase.[7]

• Elevate Column Temperature:

  • Increasing the column temperature (e.g., to 40-60°C) can significantly improve the solubility of aggregating peptides and enhance peak shape by reducing mobile phase viscosity and improving mass transfer kinetics.[7]

• Adjust pH:

  • The solubility of a peptide is often lowest near its isoelectric point (pI). Adjusting the pH of the mobile phase away from the pI can increase the net charge of the peptide, thereby increasing its solubility. For peptides with a net positive charge, using an acidic mobile phase (e.g., with 0.1% TFA) is standard. For peptides with a net negative charge, a basic mobile phase might be more effective.[8]

• Pre-treatment with Aggregation Disruptors:

  • For peptides that are difficult to dissolve, pre-treating a small sample with a strong solvent like 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) can break up pre-formed aggregates. The HFIP can then be evaporated, and the peptide film reconstituted in the injection solvent.[7]

Section 3: Formulation and Handling

Question 3: My purified 2,3-Dmp peptide is aggregating in solution during storage. How can I improve its stability?

Answer:

Aggregation in solution is a major challenge for the formulation of 2,3-Dmp-containing peptides. The strategies to prevent this often involve a combination of optimizing the formulation buffer and including stabilizing excipients.

Troubleshooting Strategies:

• pH and Buffer Optimization:

  • As with purification, maintaining the pH of the formulation buffer away from the peptide's pI is crucial. A thorough pH screening study is recommended to identify the pH at which the peptide is most soluble and stable.[2]

• Use of Stabilizing Excipients:

  • Sugars and Polyols: Sugars like sucrose and trehalose, and polyols like glycerol, can act as cryoprotectants and lyo-protectants, stabilizing the peptide during freeze-thaw cycles and lyophilization.[2]

  • Amino Acids: Certain amino acids, such as arginine, can be added to the formulation to reduce hydrophobic interactions and prevent aggregation.[2]

  • Surfactants: Non-ionic surfactants like polysorbate 20 or 80 can be used at low concentrations to reduce surface-induced aggregation at air-liquid interfaces.[2]

• Control of Peptide Concentration:

  • Whenever possible, work with the lowest effective concentration of the peptide to minimize intermolecular interactions.[6]

• Storage Conditions:

  • Lyophilized peptides should be stored at -20°C or -80°C.[9] For peptides in solution, it is often best to aliquot the sample to avoid repeated freeze-thaw cycles, which can promote aggregation.[2][9]

FAQs

Q1: Can I predict the aggregation potential of my 2,3-Dmp peptide sequence?

While it is difficult to predict aggregation with absolute certainty, sequences with a high proportion of hydrophobic residues, including 2,3-Dmp, are more prone to aggregation.[4] Computational tools that predict peptide solubility based on sequence can provide some guidance.[10]

Q2: Are there any analytical techniques to characterize peptide aggregates?

Yes, several techniques can be used to detect and characterize peptide aggregates. These include:

• Size Exclusion Chromatography (SEC): To separate and quantify different aggregate species.

• Dynamic Light Scattering (DLS): To measure the size distribution of particles in solution.

• Thioflavin T (ThT) Fluorescence Assay: To detect the presence of amyloid-like fibrillar aggregates.[11]

• Transmission Electron Microscopy (TEM): To visualize the morphology of the aggregates.

Q3: Can aggregation of my 2,3-Dmp peptide be reversed?

In some cases, especially with non-covalent aggregates, it may be possible to disaggregate the peptide using strong chaotropic agents like guanidinium chloride or urea, or by treatment with solvents like HFIP.[7] However, for covalently cross-linked or highly ordered fibrillar aggregates, reversal can be very difficult or impossible.

Visualizations

Experimental Workflow for Solubilizing an Aggregating Peptide

Caption: A stepwise workflow for solubilizing aggregation-prone peptides.

Decision Tree for Troubleshooting On-Resin Aggregation in SPPS

Caption: A decision-making guide for addressing on-resin peptide aggregation.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Anaspec. (2024, August 19). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Retrieved from [Link]

• Shimohigashi, Y., et al. (2003). 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides. Journal of Amino Acids, 2003, 1-11.

• BioPharmaSpec. (2026, January 20). How to Prevent Protein Aggregation: Insights and Strategies. Retrieved from [Link]

• American Peptide Society. (2025, December 18). Taming Aggregation. Retrieved from [Link]

• JPT. (n.d.). Peptide Solubilization. Retrieved from [Link]

• BioPharm International. (2020, November 12). Challenges of Protein Aggregation during Purification. Retrieved from [Link]

• Leukocare. (n.d.). Prevent Protein Aggregation in Formulations: A Guide. Retrieved from [Link]

• Vendruscolo, M., et al. (2023, November 17). Sequence-based prediction of the intrinsic solubility of peptides containing non-natural amino acids.

• CNR-IRIS. (2024, March 20). Multiple length-scale control of Boc-protected diphenylalanine aggregates through solvent composition. Retrieved from [Link]

• ResearchGate. (2025, August 10). Challenges of Protein Aggregation during Purification. Retrieved from [Link]

• BioProcess International. (2008, November 1). Novel Excipients Prevent Aggregation in Manufacturing and Formulation of Protein and Peptide Therapeutics. Retrieved from [Link]

• Gazit, E., et al. (2014). Diphenylalanine as a Reductionist Model for the Mechanistic Characterization of β-Amyloid Modulators. ACS Chemical Neuroscience, 5(10), 953–961.
• Danishefsky, S. J., et al. (2007). Rational development of a strategy for modifying the aggregatibility of proteins. Proceedings of the National Academy of Sciences, 104(4), 1199-1204.
• Wu, C., et al. (2020, November 10). Sequence-Dependent Nanofiber Structures of Phenylalanine and Isoleucine Tripeptides. International Journal of Molecular Sciences, 21(22), 8537.
• Lebendiker, M. (2015). A screening methodology for purifying proteins with aggregation problems. Methods in Molecular Biology, 1258, 247-263.
• Shimohigashi, Y., et al. (2004, February 15). 2',6'-dimethylphenylalanine (Dmp) can mimic the N-terminal Tyr in opioid peptides. Peptides, 25(2), 205-210.
• Aradhyam, G. K., & Kumar, P. (2014, March 15). Easy and efficient protocol for purification of recombinant peptides.
• D'Urso, A., et al. (2022). A Peptide Strategy for Inhibiting Different Protein Aggregation Pathways.
• Thirumalai, D. (2003). Emerging ideas on the molecular basis of protein and peptide aggregation. Current Opinion in Structural Biology, 13(1), 1-14.
• D'Urso, A., et al. (2022, October 22).
• Ionescu, A. E., et al. (2023, January 21). A Diphenylalanine Based Pentapeptide with Fibrillating Self-Assembling Properties. International Journal of Molecular Sciences, 24(3), 2090.
• Habibi-Rezaei, F., et al. (2012). Novel Descriptors Derived from the Aggregation Propensity of Di- and Tripeptides Can Predict the Critical Aggregation Concentration of Longer Peptides.

• Hilaris. (2024, October 30). Developments in Peptide-based Drug Design: An Odyssey in Medicinal Chemistry. Retrieved from [Link]

• MDPI. (2022, August 21). Peptide-Based Drug Development. Retrieved from [Link]

• Dopfer, O., et al. (2022, April 6). Structural Properties of Phenylalanine-Based Dimers Revealed Using IR Action Spectroscopy. International Journal of Molecular Sciences, 23(7), 3986.
• Lau, J. L., & Dunn, M. K. (2018). Trends in peptide drug discovery. Nature Reviews Drug Discovery, 17(5), 313-330.
• Kutyshenko, V. P., et al. (2021, December 5). Quantitative Assessment of Chirality of Protein Secondary Structures and Phenylalanine Peptide Nanotubes. Symmetry, 13(12), 2320.

Sources

• 1. Taming Aggregation - Research [americanpeptidesociety.org]
• 2. biopharmaspec.com [biopharmaspec.com]
• 3. bioprocessintl.com [bioprocessintl.com]
• 4. peptide.com [peptide.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. blog.mblintl.com [blog.mblintl.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. bachem.com [bachem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Sequence-based prediction of the intrinsic solubility of peptides containing non-natural amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Diphenylalanine as a Reductionist Model for the Mechanistic Characterization of β-Amyloid Modulators - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HATU/HOAt Coupling for Boc-2,3-dimethyl-L-Phe

Welcome to the technical support center dedicated to the specific challenges of amide bond formation with the sterically demanding amino acid, Boc-2,3-dimethyl-L-Phe. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of incorporating hindered residues into their peptide sequences. We will move beyond standard protocols to provide in-depth, field-proven insights into optimizing your HATU/HOAt-mediated coupling reactions, ensuring higher yields, minimal side reactions, and preservation of stereochemical integrity.

Section 1: Frequently Asked Questions (FAQs) - The Foundational Principles

This section addresses the fundamental "why" behind the experimental choices, providing the core knowledge needed to troubleshoot effectively.

Q1: What makes the coupling of Boc-2,3-dimethyl-L-Phe so challenging compared to standard amino acids?

The primary difficulty arises from severe steric hindrance . The two methyl groups on the phenyl ring at positions 2 and 3 create a bulky scaffold that physically obstructs the approach of the nucleophilic amine to the activated carboxylic acid. This steric clash significantly slows down the rate of amide bond formation, often leading to incomplete reactions, low yields, or failure under standard coupling conditions that are sufficient for less hindered amino acids like Boc-L-Phe.[1][2][3]

Q2: Why is the HATU/HOAt system particularly recommended for this type of difficult coupling?

The HATU/HOAt system is a third-generation uronium/aminium-based coupling reagent specifically designed to overcome challenges like steric hindrance and to minimize racemization.[4][5] Its efficacy stems from a two-part mechanism:

• Rapid Formation of a Highly Reactive Intermediate: In the presence of a non-nucleophilic base, the carboxylic acid (Boc-2,3-dimethyl-L-Phe) attacks HATU to form a highly reactive OAt-active ester.[6][7][8]

• Anchimeric Assistance from HOAt: The 1-hydroxy-7-azabenzotriazole (HOAt) component is superior to its predecessor, HOBt. The nitrogen atom at the 7-position of the HOAt ring provides "anchimeric assistance" or a neighboring group effect. It is thought to stabilize the transition state of the subsequent nucleophilic attack by the amine, thereby accelerating the coupling reaction even with bulky substrates.[8][9] This increased reactivity is crucial for driving the difficult coupling to completion.

Q3: What is the specific role of the base (e.g., DIPEA), and why is the choice so critical?

The base plays two essential roles: deprotonating the carboxylic acid to form the carboxylate anion needed to initiate the reaction, and scavenging the proton released during amide bond formation.[7][10]

The choice of base is critical to avoid side reactions. A non-nucleophilic, sterically hindered base such as N,N-Diisopropylethylamine (DIPEA or Hünig's base) or 2,4,6-collidine is mandatory.[10] Using less hindered or more nucleophilic bases like triethylamine (TEA) or pyridine can lead to competitive nucleophilic attack on the activated ester or other unwanted side reactions, reducing the yield of the desired peptide.[10]

Section 2: Troubleshooting Guide for Boc-2,3-dimethyl-L-Phe Coupling

This section provides a systematic approach to diagnosing and solving common experimental issues in a question-and-answer format.

Problem 1: My reaction shows very low yield or has failed completely.

This is the most common issue when dealing with sterically hindered residues. A systematic evaluation of reaction parameters is required.

Potential Cause	Recommended Solution & Scientific Rationale
Insufficient Reagent Reactivity	While HATU is potent, extreme steric hindrance may require even more powerful activation. However, before changing reagents, ensure all other parameters are optimized. For truly recalcitrant couplings, converting the carboxylic acid to an acyl fluoride using a reagent like TFFH can be a highly effective, albeit more complex, alternative.[1][11]
Suboptimal Stoichiometry	Standard 1.0-1.2 equivalents of coupling reagent may be insufficient to drive the reaction. Increase the equivalents of both Boc-2,3-dimethyl-L-Phe and HATU to 1.5 eq. relative to the amine. For solid-phase synthesis, using 3-5 equivalents is common practice.[1][12] Ensure the base (DIPEA) is present in at least 2-3 fold excess of the acid.
Inadequate Pre-activation	The amine component should only be added after the OAt-active ester has formed. Perform a pre-activation step: stir the Boc-2,3-dimethyl-L-Phe, HATU, and DIPEA in your solvent for 5-15 minutes at room temperature before introducing the amine.[2][10] This ensures the highly reactive species is ready for the slow nucleophilic attack.
Poor Solvent Choice	The solvent must fully solubilize all reactants and intermediates. For difficult couplings, peptide aggregation can also be a factor, especially in solid-phase synthesis.[12] While DMF is a common choice, N-Methyl-2-pyrrolidone (NMP) often has superior solvating properties and can significantly improve outcomes.[1][13]
Insufficient Reaction Time or Temperature	Sterically hindered reactions are kinetically slow.[1] Increase the reaction time significantly ; what may take 1-2 hours for a standard coupling could require 12-24 hours. Monitor progress via LC-MS. If time is critical, gentle heating (30-40°C) can be applied, but this must be done with extreme caution as it increases the risk of epimerization.[10][12]
Reagent Quality & Anhydrous Conditions	HATU is moisture-sensitive.[6] Using old or improperly stored HATU will lead to failure. Use fresh, high-purity HATU and anhydrous solvents . Ensure all glassware is flame- or oven-dried.[10]

Problem 2: I've isolated my product, but I'm detecting the diastereomer (epimerization).

Epimerization, the loss of stereochemical integrity at the α-carbon, is a critical side reaction in peptide synthesis.[14]

• Cause: The primary cause is the direct abstraction of the α-proton from the activated amino acid by the base.[14] This risk is elevated by:

  • Using an excessive amount of base.

  • Employing a less sterically hindered base.

  • Prolonged exposure to high temperatures.[14]

• Solution:

  • Minimize Base: Use the minimum amount of DIPEA required for the reaction (typically 2.0-3.0 equivalents).

  • Maintain Low Temperature: Avoid heating unless absolutely necessary. If required, keep the temperature as low as possible for the shortest duration.

  • Confirm Reagent Choice: HATU, with its HOAt leaving group, is inherently one of the best reagents for suppressing racemization due to its high reaction rates.[5][6] Switching from HATU to a less efficient reagent will likely worsen the problem.

Problem 3: I see an unexpected mass in my LC-MS corresponding to my amine + 113 Da.

This side product is likely the result of guanidinylation .

• Cause: The nucleophilic amine component can directly attack the guanidinium carbon of the HATU reagent itself, especially if the desired coupling reaction is slow and/or if HATU is used in significant excess.[6][7] This forms a stable guanidinium adduct on the amine, capping it and preventing the desired reaction.

• Solution:

  • Strict Stoichiometry: Avoid using a large excess of HATU. Stick to a 1.2-1.5 equivalent range for solution-phase synthesis.

  • Prioritize Pre-activation: Adding HATU to a mixture of the carboxylic acid and base before adding the amine is the best practice.[6] This consumes the HATU in the formation of the active ester, reducing the concentration of free HATU available for the side reaction.

Section 3: Optimized Experimental Protocols

These protocols incorporate best practices for handling the sterically hindered Boc-2,3-dimethyl-L-Phe.

Protocol 1: Solution-Phase Coupling

This protocol assumes the coupling of Boc-2,3-dimethyl-L-Phe to a generic amine hydrochloride salt (Amine-HCl).

• Reagent Preparation:

  • In a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve the Amine-HCl (1.0 eq.) and Boc-2,3-dimethyl-L-Phe (1.5 eq.) in anhydrous DMF or NMP (use a concentration of approx. 0.1 M relative to the amine).

• Base Addition:

  • Add DIPEA (3.5 eq.) to the mixture. The extra equivalent is to neutralize the HCl salt of the amine. Stir for 2 minutes.

• Pre-activation & Coupling:

  • In a single portion, add solid HATU (1.5 eq.) to the stirring solution.

  • Allow the reaction to stir at room temperature.

• Monitoring:

  • Monitor the reaction progress by LC-MS or TLC. Check for the consumption of the limiting amine starting at the 2-hour mark and continuing every 4-6 hours. Expect reaction times of 4-24 hours.

• Workup:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with 5% citric acid solution (2x), saturated sodium bicarbonate solution (2x), and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) - Manual Coupling

This protocol describes a single coupling cycle onto a resin-bound free amine.

• Resin Preparation:

  • Swell the peptide-resin (1.0 eq. of free amine) in DMF or NMP for 30 minutes. Drain the solvent.

• Activation Mixture Preparation:

  • In a separate vessel, dissolve Boc-2,3-dimethyl-L-Phe (4.0 eq.) and HATU (3.9 eq.) in NMP.

  • Add DIPEA (8.0 eq.) to the solution.

  • Allow the mixture to pre-activate for 5 minutes at room temperature.[1]

• Coupling Reaction:

  • Add the activated amino acid solution to the drained resin.

  • Agitate the reaction vessel (e.g., on a shaker or with N₂ bubbling) for at least 2 hours at room temperature.

• Monitoring for Completion:

  • Take a small sample of resin beads, wash them thoroughly with DMF and DCM, and perform a Chloranil test or Bromophenol Blue test .[2][15] A positive result (color change) indicates the presence of unreacted secondary amines, meaning the coupling is incomplete. The standard Kaiser test will not work for this purpose.[12]

• Recoupling (if necessary):

  • If the monitoring test is positive, drain the reaction solution and repeat steps 2-4 with a fresh batch of reagents (a "double coupling").[1]

• Washing:

  • Once the coupling is complete (negative monitoring test), drain the solution and wash the resin thoroughly with NMP/DMF (3x) and DCM (3x) to prepare for the next synthesis step.

Section 4: Visual Guides and Data

Diagram 1: HATU/HOAt Activation & Coupling Mechanism

Caption: The two-stage mechanism of HATU-mediated amide bond formation.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A decision tree for systematically troubleshooting low-yield reactions.

Table 1: Recommended Reaction Parameters

Parameter	Standard Coupling	Optimized for Boc-2,3-dimethyl-L-Phe	Rationale
Coupling Reagent	HATU	HATU	High reactivity and proven efficacy for hindered couplings.[1][5]
Acid Equivalents	1.2	1.5 (Solution) / 4.0 (SPPS)	Drives equilibrium towards product formation.[1][12]
HATU Equivalents	1.2	1.5 (Solution) / 3.9 (SPPS)	Ensures complete activation of the hindered acid.[1][12]
Base	DIPEA	DIPEA or 2,4,6-Collidine	Non-nucleophilic and sterically bulky to prevent side reactions.[10]
Base Equivalents	2.0 - 3.0	3.0 - 4.0 (Solution) / 8.0 (SPPS)	Ensures complete deprotonation and neutralizes byproducts.
Solvent	DMF	NMP or DMF	NMP offers superior solvation for potentially aggregating sequences.[1]
Temperature	Room Temp.	Room Temp. to 40°C	Gentle heating can overcome activation energy but increases epimerization risk.[10][12]
Time	1 - 4 hours	4 - 24 hours	Slower kinetics of hindered couplings require significantly longer times.[1]

References

• Epimerisation in Peptide Synthesis - PMC - NIH. (URL: [Link])

• Coupling Reagents - AAPPTEC - Peptides. (URL: [Link])

• Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. - ResearchGate. (URL: [Link])

• Epimerization of Peptide. (URL: [Link])

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF. (URL: [Link])

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP - Aapptec Peptides. (URL: [Link])

• Scholars Research Library - Der Pharma Chemica. (URL: [Link])

• How to get a better yield from the HATU reaction experiment? - ResearchGate. (URL: [Link])

• Low yield in peptide coupling reaction using N-hydroxysuccinimide ester - Reddit. (URL: [Link])

• Peptide Coupling Reagents, More than a Letter Soup. (URL: [Link])

• Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D. (URL: [Link])

• HATU - Wikipedia. (URL: [Link])

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 5. peptide.com [peptide.com]
• 6. chempep.com [chempep.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. HATU - Wikipedia [en.wikipedia.org]
• 9. peptidechemistry.org [peptidechemistry.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. bachem.com [bachem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Peptides Containing 2,3-dimethyl-L-Phe

From the desk of the Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. The incorporation of unnatural amino acids (UAAs) like 2,3-dimethyl-L-phenylalanine (2,3-diMe-L-Phe) is a powerful strategy for designing peptides with enhanced proteolytic stability, constrained conformations, and improved pharmacological properties.[1][2][3] However, these desirable traits often introduce significant downstream challenges, particularly during purification.

The 2,3-diMe-L-Phe residue, with its bulky and highly hydrophobic nature, fundamentally alters the physicochemical behavior of the peptide backbone. This guide is designed to provide you with a systematic, cause-and-effect framework for troubleshooting the unique purification hurdles associated with these molecules. We will move beyond simple protocols to explain the underlying science, enabling you to make informed decisions and optimize your purification strategy.

Troubleshooting Guide: Common Purification Issues

This section addresses the most frequent problems encountered during the purification of peptides containing 2,3-diMe-L-Phe in a direct question-and-answer format.

Q1: My peptide has extremely poor solubility in standard aqueous buffers and even in my initial HPLC mobile phase (Water/Acetonitrile/TFA). What should I do?

A1: This is the most common challenge and stems directly from the increased hydrophobicity imparted by the 2,3-diMe-L-Phe residue.

• Underlying Cause: Peptides with a high content of hydrophobic residues (>50%) are often insoluble or only partially soluble in aqueous solutions.[4] The dimethylated phenyl ring significantly increases the peptide's overall hydrophobicity, promoting self-association and aggregation to minimize contact with the polar aqueous environment.[5][6]

• Troubleshooting Strategy:

  • Systematic Solubility Testing (Micro-Scale): Before committing your entire batch, test the solubility of a small aliquot (<1 mg) in a series of solvents. This is a critical first step.[4][7]

  • Introduce Organic Co-solvents: For highly hydrophobic peptides, pure aqueous solutions are often inadequate. The first step is to create a concentrated stock solution in a strong organic solvent and then dilute it.[4][8]

    • Recommended Solvents: Start with Dimethyl Sulfoxide (DMSO), as it is highly effective and generally has low toxicity in cell-based assays.[4] If DMSO is incompatible with your experiment, Dimethylformamide (DMF) or Acetonitrile (ACN) are viable alternatives.

  • Use of "Solubility-Enhancing" Acids: If the peptide has basic residues (Arg, Lys, His), using an acidic solution can improve solubility by protonating these groups. Try dissolving in 10-30% acetic acid.[7][8] Conversely, if the peptide is acidic, a dilute solution of ammonium hydroxide can be used (if the sequence does not contain residues prone to degradation at high pH, like Cys or Asn).[8]

  • Incorporate Chaotropic Agents: In difficult cases, agents like Guanidine HCl or Urea can be used to disrupt the intermolecular hydrogen bonds that lead to aggregation, but these are often not compatible with RP-HPLC and must be removed.

• Experimental Protocol: Screening for Optimal Solubilization

  • Aliquot ~0.5 mg of your lyophilized peptide into several microfuge tubes.

  • To each tube, add 10 µL of a different organic solvent (e.g., DMSO, DMF, ACN, Isopropanol). Vortex thoroughly.

  • Once dissolved, slowly add your desired aqueous buffer (e.g., sterile water or 0.1% TFA in water) dropwise while vortexing until the desired final concentration is reached.

  • Observe for any precipitation. The condition that allows for the highest concentration without precipitation is your lead candidate for preparing your HPLC sample.

Q2: During my RP-HPLC run, I'm seeing a very broad peak, severe tailing, or no peptide eluting from the column at all. Why is this happening?

A2: This behavior indicates an excessively strong interaction between your peptide and the hydrophobic stationary phase of the HPLC column.

• Underlying Cause: Reversed-phase HPLC separates molecules based on hydrophobicity.[9] The 2,3-diMe-L-Phe residue acts as a powerful hydrophobic anchor, causing the peptide to bind very tightly to traditional C18 columns. At high concentrations of the organic modifier (e.g., ACN), the peptide may still not desorb, or it may desorb so slowly that it results in a broad, poorly resolved peak.[10] In extreme cases, the binding is effectively irreversible, leading to a total loss of product.[5]

• Troubleshooting Strategy:

  • Visualize the Workflow: A logical approach is necessary to tackle this issue.

    Caption: Decision workflow for troubleshooting poor HPLC peak shape.

  • Actionable Solutions:

    • Change Column Chemistry: A C18 column is the most hydrophobic standard choice. Switch to a stationary phase with a shorter alkyl chain or different chemistry to reduce interaction strength.[10]

      Column Type	Chain Length	Hydrophobicity	Recommended Use
      C18	18 Carbons	Very High	Standard peptides; often too strong for 2,3-diMe-L-Phe peptides.
      C8	8 Carbons	High	Good alternative to C18 for more hydrophobic molecules.
      C4 (Butyl)	4 Carbons	Moderate	Excellent starting point. Ideal for very hydrophobic peptides and proteins.[10]

      | Phenyl | Phenyl groups | Moderate (Unique Selectivity) | Offers different selectivity due to π-π interactions with the aromatic residue. |

    • Modify the Mobile Phase:

      • Stronger Organic Modifier: If you are using Acetonitrile (ACN), consider switching to or adding Isopropanol (IPA) or n-Propanol to your organic mobile phase (Buffer B). These are "stronger" solvents that are more effective at eluting highly hydrophobic compounds. Start by replacing 10-20% of your ACN with IPA.

      • Alter the Ion-Pairing Agent: Trifluoroacetic acid (TFA) is standard, but for difficult separations, using an agent with a longer alkyl chain like Heptafluorobutyric acid (HFBA) can sometimes improve peak shape, although it can be difficult to remove and may suppress MS signals.

    • Run a Shallower Gradient: A very slow, shallow gradient (e.g., 0.2-0.5% change in Buffer B per minute) can significantly improve the resolution of closely eluting species and give the peptide more time to desorb cleanly.[10]

    • Increase Column Temperature: Raising the column temperature (e.g., to 40-60 °C) can improve peak shape by reducing mobile phase viscosity and increasing the kinetics of desorption. It can also help disrupt peptide aggregation.

Q3: My final product purity is low due to deletion sequences or other synthesis-related impurities. Is this related to the 2,3-diMe-L-Phe residue?

A3: Yes, very likely. The purification challenge often begins during the synthesis.

• Underlying Cause: The 2,3-dimethyl substitution creates significant steric hindrance around the amino group of the residue. During solid-phase peptide synthesis (SPPS), this can lead to incomplete coupling reactions, where the next amino acid in the sequence fails to attach efficiently.[11][12] This results in a higher proportion of "deletion sequences" (peptides missing one or more amino acids) in the crude product, which can be very difficult to separate from the target peptide.

• Troubleshooting Strategy:

  • Optimize Synthesis Coupling: This is a preventative measure. Use a more potent coupling reagent (e.g., HATU, HCTU) and extend the coupling time (double or triple the standard time) specifically for the amino acid being coupled to the 2,3-diMe-L-Phe residue.

  • High-Resolution Chromatography: Separating deletion sequences that differ by only one amino acid from the main product requires a highly efficient purification method.

    • Use a high-quality, modern HPLC column with small particle sizes (e.g., < 3 µm) for better resolution.

    • Employ a very shallow gradient as described in Q2. This is the most effective tool for separating closely related impurities.[13]

    • Consider a two-step purification. The first step could be an ion-exchange chromatography to separate peptides based on charge, followed by a high-resolution RP-HPLC run.[14]

Frequently Asked Questions (FAQs)

• FAQ 1: What is the best all-around starting strategy for purifying a novel peptide containing 2,3-diMe-L-Phe?

  Start with the assumption that the peptide will be highly hydrophobic and prone to aggregation.

  • Solubility Test: Perform a micro-scale solubility test first.

  • Column Choice: Begin with a C4 or C8 column, not a C18.

  • Mobile Phase: Use a standard Water/ACN system with 0.1% TFA.

  • Gradient: Run a wide "scouting" gradient first (e.g., 5% to 95% B over 30 minutes) to determine where the peptide elutes.

  • Optimization: Based on the scouting run, design a much shallower, targeted gradient around the elution point to maximize resolution.

• FAQ 2: Are there alternatives to RP-HPLC for these challenging peptides?

  While RP-HPLC is the workhorse of peptide purification, other methods can be used as part of a multi-step process or as alternatives.[15]

  • Ion-Exchange Chromatography (IEX): Separates based on net charge. This can be a powerful initial step to remove impurities with different charge states before a final RP-HPLC polishing step.[14]

  • Size-Exclusion Chromatography (SEC): Separates based on size. Useful for removing large aggregates, but typically offers low resolution for separating synthesis-related impurities.

  • Precipitation/Crystallization: For some peptides, it may be possible to develop a selective precipitation or crystallization protocol that avoids chromatography altogether, though this requires significant process development.[16]

• FAQ 3: How can I use peptide design to make purification easier?

  If you have control over the sequence, you can incorporate features to mitigate hydrophobicity. Adding charged, hydrophilic residues like Arginine (Arg) or Lysine (Lys) at the N- or C-terminus can significantly improve the peptide's overall solubility and reduce its retention time on RP-HPLC, acting as a "solubilizing tag".[5]

Optimized Protocol: RP-HPLC for Highly Hydrophobic Peptides

This protocol outlines a robust method for purifying peptides containing 2,3-diMe-L-Phe.

• Materials & Equipment:

  • Preparative HPLC system with gradient capability and UV detector

  • C4 or C8 preparative column (e.g., 10 µm particle size, 250 x 21.2 mm)

  • Solvents: HPLC-grade Water, Acetonitrile (ACN), and Trifluoroacetic Acid (TFA)

  • Lyophilized crude peptide

  • DMSO for solubilization

• Procedure:

  • Mobile Phase Preparation:

    • Buffer A: 0.1% TFA in Water

    • Buffer B: 0.1% TFA in Acetonitrile

  • Sample Preparation:

    • Dissolve the crude peptide in a minimal amount of DMSO to create a concentrated stock (e.g., 50-100 mg/mL).

    • Dilute the stock solution with Buffer A to the desired injection concentration (e.g., 5-10 mg/mL). Ensure the final percentage of DMSO is low (<10%) to avoid solvent effects on the column. Centrifuge the sample to pellet any insoluble material before injection.

  • Chromatography - Scouting Run:

    • Flow Rate: ~18 mL/min (for a 21.2 mm ID column)

    • Detection: 220 nm and 280 nm

    • Column Temperature: 40 °C

    • Gradient:

      Time (min)	% Buffer B
      0	30
      5	30
      35	90
      40	90
      41	30

      | 45 | 30 |

  • Analysis and Optimization:

    • Identify the retention time of your target peptide peak from the scouting run.

    • Design a new, shallower gradient focused around this retention time. For example, if the peak eluted at 60% B:

  • Chromatography - Purification Run:

    • Gradient:

      Time (min)	% Buffer B
      0	50
      5	50
      45	70
      50	90
      55	90
      56	50

      | 60 | 50 |

  • Fraction Collection, Analysis, and Lyophilization:

    • Collect fractions across the main peak.

    • Analyze the purity of each fraction by analytical HPLC and Mass Spectrometry.

    • Pool the pure fractions and lyophilize to obtain the final product.

• Visualizing the Hydrophobic Interaction:

  Caption: Increased hydrophobic interaction of 2,3-diMe-Phe with the stationary phase.

References

• Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges. (2022). RSC Publishing.
• Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. (2019). The Journal of Organic Chemistry.
• Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. (2025). PMC.
• HPLC Analysis and Purific
• Enzyme inhibition by dipeptides containing 2,3-methanophenylalanine, a sterically constrained amino acid. (n.d.). PubMed.
• Enzyme-inhibitory conformation of dipeptides containing sterically constrained amino acid 2,3-methanophenylalanine. (n.d.). PubMed.
• Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. (2019). The Journal of Organic Chemistry.
• Peptide solubility guidelines. (n.d.). Thermo Fisher Scientific.
• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. (n.d.).
• Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innov
• Process for the production of d-arginyl-2,6-dimethyl-l-tyrosyl-l-lysyl-l-phenylalaninamide. (2016).
• Peptide Solubility and Storage Guidelines. (n.d.). MedChemExpress.
• HPLC of Peptides and Proteins. (n.d.). SpringerLink.
• Factors affecting the physical stability (aggregation) of peptide therapeutics. (2017). Interface Focus.
• F1-SFP-peptide solubility guidelines 2020Q1. (2020). GenScript.
• The Handbook of Analysis and Purification of Peptides and Proteins by Reversed-Phase HPLC. (n.d.).

Sources

• 1. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enzyme inhibition by dipeptides containing 2,3-methanophenylalanine, a sterically constrained amino acid [pubmed.ncbi.nlm.nih.gov]
• 3. Enzyme-inhibitory conformation of dipeptides containing sterically constrained amino acid 2,3-methanophenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 5. genscript.com [genscript.com]
• 6. royalsocietypublishing.org [royalsocietypublishing.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. genscript.com [genscript.com]
• 9. renyi.hu [renyi.hu]
• 10. harvardapparatus.com [harvardapparatus.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. hplc.eu [hplc.eu]
• 14. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC04387K [pubs.rsc.org]
• 16. WO2016001042A1 - Process for the production of d-arginyl-2,6-dimethyl-l-tyrosyl-l-lysyl-l-phenylalaninamide - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Characterization of Boc-2,3-dimethyl-L-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and peptide chemistry, the incorporation of non-canonical amino acids (ncAAs) is a powerful strategy for modulating the pharmacological properties of bioactive peptides.[1] Among these, substituted phenylalanine derivatives offer a versatile scaffold for introducing steric constraints and altering aromatic interactions. Boc-2,3-dimethyl-L-phenylalanine, with its ortho- and meta-methylated phenyl ring, presents a unique structural motif. A thorough understanding of its conformational and electronic properties, as revealed by Nuclear Magnetic Resonance (NMR) spectroscopy, is paramount for its effective utilization.

This guide provides an in-depth analysis of the NMR characterization of Boc-2,3-dimethyl-L-phenylalanine. Moving beyond a simple data report, we will dissect the expected spectral features, compare them with the well-characterized Boc-L-phenylalanine, and provide a detailed experimental protocol for acquiring high-quality NMR data. This comparative approach, grounded in fundamental NMR principles, will equip researchers with the necessary expertise to confidently identify and characterize this and similar ncAAs.

The Structural Signature: Interpreting the NMR Spectrum

The structural uniqueness of Boc-2,3-dimethyl-L-phenylalanine manifests in its 1H and 13C NMR spectra. The presence of the tert-butoxycarbonyl (Boc) protecting group and the dimethyl-substituted aromatic ring gives rise to a distinct set of signals.

Expected 1H NMR Spectral Features

The 1H NMR spectrum can be divided into three key regions: the aliphatic region, the α-proton and amide region, and the aromatic region.

• Boc Group: A prominent singlet integrating to nine protons is expected around 1.4 ppm, characteristic of the magnetically equivalent methyl groups of the tert-butyl moiety.[2]

• Amino Acid Backbone:

  • The β-protons (CβH2) adjacent to the aromatic ring will appear as a multiplet, typically between 2.8 and 3.2 ppm. The diastereotopic nature of these protons, coupled with the α-proton, results in a complex splitting pattern.

  • The α-proton (CαH) is expected to resonate as a multiplet around 4.3-4.6 ppm, showing coupling to both the β-protons and the amide proton.[3]

  • The amide proton (NH) signal is typically observed between 5.0 and 5.5 ppm as a doublet, due to coupling with the α-proton. Its chemical shift can be sensitive to solvent and concentration.[4]

• Aromatic Region: The 2,3-dimethyl substitution pattern will result in a characteristic splitting pattern for the three aromatic protons, anticipated between 6.9 and 7.2 ppm. The exact shifts and coupling constants will depend on the electronic effects of the methyl groups.

• Methyl Protons: Two singlets, each integrating to three protons, are expected for the two methyl groups on the aromatic ring, likely in the region of 2.1 to 2.4 ppm.

Expected 13C NMR Spectral Features

The proton-decoupled 13C NMR spectrum provides complementary information, with key signals for the Boc group, the amino acid core, and the substituted phenyl ring.

• Boc Group: Two distinct signals are characteristic of the Boc protecting group: one around 28.5 ppm for the three equivalent methyl carbons and another around 80.0 ppm for the quaternary carbon.[2] The carbamate carbonyl (C=O) will appear further downfield, typically in the range of 155-156 ppm.[2]

• Amino Acid Backbone:

  • The β-carbon (Cβ) is expected around 37-39 ppm.

  • The α-carbon (Cα) will resonate in the region of 53-55 ppm.

  • The carboxylic acid carbonyl (COOH) will be observed significantly downfield, typically between 173 and 176 ppm.

• Aromatic and Methyl Carbons: The aromatic region will display six signals, two of which will be quaternary carbons corresponding to the methyl-substituted positions. The chemical shifts of these carbons will be influenced by the electron-donating nature of the methyl groups. The two methyl carbons themselves will have characteristic shifts in the aliphatic region of the 13C spectrum.

Comparative Analysis: Boc-2,3-dimethyl-L-phenylalanine vs. Boc-L-phenylalanine

The key distinctions in the NMR spectra of Boc-2,3-dimethyl-L-phenylalanine and its unsubstituted counterpart, Boc-L-phenylalanine, arise from the influence of the two methyl groups on the aromatic ring.

Functional Group	Boc-L-phenylalanine (Expected δ)	Boc-2,3-dimethyl-L-phenylalanine (Expected δ)	Key Differences & Rationale
Aromatic Protons	~7.2-7.4 ppm (m, 5H)[5]	~6.9-7.2 ppm (m, 3H)	Fewer aromatic protons and upfield shift due to the electron-donating effect of two methyl groups. The splitting pattern will also be more complex due to the specific substitution.
Aromatic Carbons	~127-137 ppm[6]	~125-140 ppm	The methyl-substituted carbons will be shifted downfield, while the other aromatic carbons may experience slight upfield shifts.
Methyl Protons	N/A	~2.1-2.4 ppm (s, 6H)	Presence of two distinct singlets for the aromatic methyl groups.
β-Protons	~2.9-3.1 ppm (m, 2H)[3]	~2.8-3.2 ppm (m, 2H)	Minor shifts may be observed due to altered electronic environment and potential conformational changes of the side chain.

This comparative data highlights how NMR spectroscopy can be a powerful tool for confirming the identity and purity of substituted amino acids. The unique signature of the aromatic region, in both 1H and 13C NMR, serves as a clear fingerprint for the 2,3-dimethyl substitution pattern.

Experimental Protocol: Acquiring High-Fidelity NMR Data

Obtaining high-quality NMR data is crucial for accurate structural elucidation.[2] The following is a detailed protocol for the characterization of Boc-2,3-dimethyl-L-phenylalanine.

1. Sample Preparation

• Purity: Ensure the sample is of high purity (>95%) to minimize interfering signals from impurities.[2]

• Solvent: Dissolve 5-10 mg of the compound in 0.5-0.6 mL of a deuterated solvent. Chloroform-d (CDCl3) is a common choice for Boc-protected amino acids. For improved solubility or to observe exchangeable protons, Dimethyl sulfoxide-d6 (DMSO-d6) can be used.[2]

• Internal Standard: The residual solvent peak can often be used for referencing. Alternatively, a small amount of tetramethylsilane (TMS) can be added as an internal standard (0 ppm).

2. NMR Data Acquisition

The following parameters are suggested for a 400 MHz NMR spectrometer and can be adapted for other field strengths.

• 1H NMR:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: 12-16 ppm.

  • Number of Scans: 16-32 scans.

  • Relaxation Delay: 1-2 seconds.[2]

• 13C NMR:

  • Pulse Sequence: Proton-decoupled pulse sequence.

  • Spectral Width: 200-250 ppm.

  • Number of Scans: 1024-4096 scans.

  • Relaxation Delay: 2-5 seconds.[2]

• 2D NMR (for unambiguous assignments):

  • COSY (Correlation Spectroscopy): To establish 1H-1H coupling networks, particularly within the amino acid backbone and the aromatic ring.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton to its directly attached carbon, confirming carbon assignments.

The following diagram illustrates the general workflow for NMR characterization of a novel non-canonical amino acid.

Sources

• 1. Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. researchgate.net [researchgate.net]
• 5. L-Phenylalanine(63-91-2) 1H NMR [m.chemicalbook.com]
• 6. N-(tert-Butoxycarbonyl)-L-phenylalanine(13734-34-4) 13C NMR spectrum [chemicalbook.com]

Publish Comparison Guide: Chiral HPLC Separation of 2,3-Dimethylphenylalanine Enantiomers

Executive Summary & Strategic Selection

The separation of 2,3-dimethylphenylalanine enantiomers presents a classic challenge in chiral chromatography: resolving a zwitterionic "free" amino acid with a hydrophobic, sterically crowded aromatic side chain.

For researchers and drug developers, the choice of stationary phase is binary, driven primarily by your detection requirements:

• The "Gold Standard" for Resolution (UV-Only): CROWNPAK® CR-I(+)

  • Best for: Purity analysis, QC, and preparative isolation where perchloric acid removal is manageable.

  • Mechanism:[1][2] Host-guest complexation.

  • Verdict: Highest selectivity (

    ) for ring-substituted phenylalanines.

• The "Modern Standard" for LC-MS & Bioanalysis: CHIRALPAK® ZWIX(+)

  • Best for: PK/PD studies, trace analysis, and LC-MS workflows.

  • Mechanism:[1][2] Double ion-pairing (Zwitterionic).

  • Verdict: Essential for mass spectrometry compatibility; offers tunable elution order.

Technical Deep Dive: Mechanism & Causality

Method A: Crown Ether Ligand Exchange (CROWNPAK CR-I(+))

The Mechanism: This column utilizes a chiral crown ether (3,3’-diphenyl-1,1’-binaphthyl-20-crown-6) coated on silica. The separation relies on the formation of an inclusion complex between the crown ether and the primary ammonium group (

) of the amino acid.

• Why it works for 2,3-dimethylphenylalanine: The 2,3-dimethyl substitution on the phenyl ring increases the hydrophobicity of the side chain but does not sterically interfere with the ammonium group's binding to the crown ether. The chiral "barrier" of the binaphthyl unit discriminates against the L-enantiomer, typically allowing the D-enantiomer to elute first .

• Critical Constraint: The mobile phase must be acidic (pH 1.0–2.0) to ensure the amino group is fully protonated (

  ) and the carboxylic acid is protonated ( ), preventing internal zwitterion formation that would weaken the interaction.

Method B: Zwitterionic Ion-Pairing (CHIRALPAK ZWIX(+))

The Mechanism: ZWIX columns employ a Cinchona alkaloid fused with a chiral sulfonic acid.[3] This creates a "double ion-pairing" system:

• The Quinine-derived cation binds the analyte's carboxylate (

  ).

• The sulfonic acid anion binds the analyte's ammonium (

  ).

• Why it works: This method exploits the zwitterionic nature of the amino acid directly.[3] The bulky 2,3-dimethylphenyl group interacts via

  stacking with the quinoline ring of the selector, enhancing selectivity.

• Critical Advantage: It uses volatile buffers (formic acid/ammonium formate) in Methanol/ACN, making it fully MS-compatible.

Comparative Data Analysis

The following table summarizes the expected performance metrics for ring-substituted phenylalanines (based on homologous series data).

Feature	CROWNPAK CR-I(+)	CHIRALPAK ZWIX(+)
Primary Mechanism	Host-Guest Inclusion	Double Ion-Pairing
Typical (Selectivity)	1.5 – 2.5 (High)	1.2 – 1.8 (Moderate)
Resolution ( )	> 5.0 (Baseline)	> 2.5 (Baseline)
Elution Order	D- (First) / L- (Second)	L- (First) / D- (Second)*
Mobile Phase	(aq) / ACN	MeOH / ACN / Formic Acid / DEA
Detection	UV (200-210 nm)	UV, ELSD, MS/MS
Sample Capacity	Lower (Analytical/Semi-Prep)	Higher (Hybrid mode)

*Note: Elution order on ZWIX is tunable.[1][3][4][5][6] ZWIX(-) reverses the order.[5]

Validated Experimental Protocols

Protocol A: High-Resolution Purity Assay (CROWNPAK)

Use this for checking enantiomeric excess (ee%) of synthetic intermediates.

System: HPLC with UV Detector (Diode Array preferred) Column: Daicel CROWNPAK CR-I(+) (

mm, 5 m)[5]

• Mobile Phase Preparation:

  • Solution A:

    1.5 Perchloric Acid ( ) in water. (Caution: Corrosive).

  • Solution B: Acetonitrile (ACN).[4]

  • Isocratic Mix: 85% Solution A / 15% Solution B.

  • Note: The high water content is necessary for solubility and crown ether function.

• Operating Conditions:

  • Flow Rate: 0.4 mL/min[1][7]

  • Temperature: 25°C (Lowering to 10°C can increase resolution if needed).

  • Detection: 200 nm (The aromatic ring absorbs well here).

• Sample Prep: Dissolve 2,3-dimethylphenylalanine in Mobile Phase. Concentration: 0.5 mg/mL.

Protocol B: LC-MS Bioanalysis (ZWIX)

Use this for PK studies or trace detection in biological matrices.

System: UHPLC-MS/MS (Triple Quad) Column: Chiral Technologies CHIRALPAK ZWIX(+) (

mm, 3 m)

• Mobile Phase Preparation:

  • Bulk Solvent: MeOH / ACN /

    (49 : 49 : 2 v/v/v).[1][7]

  • Additives: 50 mM Formic Acid + 25 mM Ammonium Formate.[1]

  • Note: The specific ratio of acid/base is critical to maintain the zwitterionic state of both the selector and the analyte.

• Operating Conditions:

  • Flow Rate: 0.5 mL/min

  • Temperature: 25°C – 40°C.

  • Detection: ESI(+) MS/MS (MRM mode).

• Sample Prep: Protein precipitation with MeOH, supernatant injection.

Visualizations & Pathways

Figure 1: Method Selection Decision Tree

A logical workflow to determine the correct column for your application.

Caption: Decision matrix for selecting the optimal CSP based on detection requirements.

Figure 2: Mechanistic Interaction Comparison

Visualizing how the two columns recognize the chiral center.

Caption: CROWNPAK relies on ammonium inclusion; ZWIX utilizes dual ionic tethering.

References

• Daicel Corporation. (2020).[5] Separation of Free Amino Acids and Primary Amines Using Daicel Crown Ether Columns.[5][6] Chiral Technologies Application Note.[2][5][6][8] Link

• Ilisz, I., et al. (2014). Method development and optimization on cinchona and chiral sulfonic acid-based zwitterionic stationary phases for enantiomer separations of free amino acids. Journal of Chromatography A. Link

• Sigma-Aldrich. (2021). Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers. Technical Report.[3][5] Link

• Lindner, W., et al. (2010). Cinchona alkaloid-based zwitterionic chiral stationary phases applied for the separation of amino acids.[3] Journal of Chromatography A. Link

Sources

• 1. chiraltech.com [chiraltech.com]
• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. cms.mz-at.de [cms.mz-at.de]
• 4. chiraltech.com [chiraltech.com]
• 5. hplc.eu [hplc.eu]
• 6. scribd.com [scribd.com]
• 7. rsc.org [rsc.org]
• 8. phx.phenomenex.com [phx.phenomenex.com]

Comparative Guide: 2,3-Dimethyl vs. 2,6-Dimethyl Phenylalanine in Peptidomimetics

The following technical guide provides an in-depth comparison of 2,3-dimethylphenylalanine (2,3-DMP) versus 2,6-dimethylphenylalanine (2,6-DMP) . This analysis focuses on their utility as non-canonical amino acids (ncAAs) in peptidomimetics for controlling conformation, enhancing metabolic stability, and probing receptor binding pockets.

Executive Summary

In the rational design of peptide therapeutics, methyl-substituted phenylalanines are critical tools for restricting conformational flexibility and improving pharmacokinetic profiles.

• 2,6-Dimethylphenylalanine (2,6-DMP): The "Orthogonal Lock." Its symmetric ortho-substitution creates severe steric hindrance, forcing the aromatic ring perpendicular to the peptide backbone. It is the gold standard for freezing bioactive conformations (typically

  constraints) and blocking proteolysis.

• 2,3-Dimethylphenylalanine (2,3-DMP): The "Asymmetric Probe." It provides directional steric bias without the total rotational arrest of the 2,6-isomer. It is essential for mapping the width and asymmetry of hydrophobic binding pockets where the 2,6-analog is too bulky to fit.

Part 1: Structural & Conformational Analysis[1]

The primary differentiator between these two analogues is the symmetry and magnitude of the steric clash they introduce relative to the peptide backbone.

2,6-Dimethylphenylalanine: The Orthogonal Lock

The presence of two methyl groups at the ortho positions (2 and 6) creates a symmetric steric clash with the peptide backbone's carbonyl oxygen and amide proton.

• Mechanism: To minimize

  strain, the phenyl ring is forced into an orientation perpendicular to the peptide backbone ( ).

• Rotational Freedom: Severely restricted. The energy barrier for ring rotation is high, effectively locking the side chain.

• Application: Ideal for stabilizing type II

  -turns or forcing a specific bioactive rotamer in G-protein coupled receptor (GPCR) ligands (e.g., opioid peptides).

2,3-Dimethylphenylalanine: The Asymmetric Probe

The ortho-meta substitution pattern creates an asymmetric steric profile.

• Mechanism: The single ortho-methyl group restricts rotation around the

  bond, but the absence of a second ortho-methyl allows for a wider range of accessible torsion angles compared to the 2,6-isomer.

• Rotational Freedom: Biased but not frozen. The meta-methyl group (position 3) adds bulk to one side of the ring, allowing researchers to probe the "depth" and "width" of a receptor's hydrophobic pocket.

• Application: Used when the 2,6-analog is inactive due to steric clash. It helps determine if the receptor pocket is asymmetric or if the "locked" conformation of the 2,6-analog is slightly off-axis from the optimal binding angle.

Conformational Logic Diagram

The following diagram illustrates the decision-making process for selecting between these analogues based on steric requirements.

Caption: Decision logic for selecting 2,6-DMP vs 2,3-DMP based on required steric constraint intensity.

Part 2: Biological Activity & Pharmacological Profile[2]

Receptor Binding Affinity (SAR)

In Structure-Activity Relationship (SAR) studies, these analogues often yield divergent results, highlighting the specific geometric requirements of the binding site.

Feature	2,6-Dimethylphenylalanine	2,3-Dimethylphenylalanine
Binding Mode	Rigid Fit: Forces the receptor to accept a specific rotamer. High penalty if the pocket is narrow.	Adaptive Fit: Can adjust slightly to accommodate pocket irregularities.
Opioid Receptors	High Potency: Often mimics the "tyramine" lock found in potent opioid peptides (e.g., Dmt analogues).	Variable: Used to probe the tolerance of the hydrophobic sub-pocket.
Selectivity	High. The rigidity often precludes binding to off-target receptor subtypes.	Moderate. The asymmetry can enhance selectivity for pockets with matching shape.

Case Study Insight: In the development of opioid peptide analogues (like dermorphin or enkephalin derivatives), replacing Phenylalanine with 2,6-DMP often results in super-agonists with increased

-receptor affinity due to the entropy gain (the ligand is pre-organized). However, if the 2,6-analog loses activity, it indicates the receptor requires a specific "tilt" or cannot accommodate the second methyl group; this is where 2,3-DMP becomes the critical alternative to restore activity while maintaining some constraint.

Metabolic Stability (Proteolysis Resistance)

One of the most valuable properties of dimethylphenylalanines is their ability to shield the peptide bond from enzymatic degradation.

• 2,6-DMP: Provides superior protection . The two ortho-methyl groups create a "steric umbrella" that effectively blocks proteases (like chymotrypsin) from accessing the amide bond carbonyl. Peptides containing 2,6-DMP often have half-lives extended by orders of magnitude compared to the native sequence.

• 2,3-DMP: Provides moderate protection . While the ortho-methyl group offers some shielding, the "open" side (position 6) leaves the amide bond partially vulnerable to enzymatic attack, though still significantly more stable than native Phenylalanine.

Part 3: Experimental Protocols (Self-Validating Systems)

To objectively compare these analogues in your own research, follow these standardized workflows.

Protocol A: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Note: Steric hindrance makes coupling difficult. Standard protocols must be modified.

• Resin Swelling: Swell Rink Amide resin in DMF for 30 min.

• Deprotection: 20% Piperidine in DMF (2 x 5 min).

• Coupling (Critical Step):

  • Reagents: Use HATU/HOAt/DIEA (1:1:2 ratio). Avoid HBTU/HOBt as they are often too slow for hindered amino acids.

  • Stoichiometry: Use 4-5 equivalents of the Fmoc-2,x-DMP amino acid.

  • Time: Extend coupling time to 2-4 hours (vs standard 45 min) or use microwave assistance (75°C, 25W, 5 min).

  • Monitoring: Use the Chloranil test (more sensitive for secondary amines) or micro-cleavage LC-MS to verify coupling completion. Do not proceed until >98% conversion is confirmed.

• Capping: Acetylate unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.

Protocol B: Enzymatic Stability Assay

This assay quantifies the "shielding" effect of the methyl substitutions.

• Substrate Prep: Dissolve purified peptide (100 µM) in TRIS buffer (50 mM, pH 7.4).

• Enzyme Addition: Add Chymotrypsin (or serum) at a substrate:enzyme ratio of 100:1 (w/w).

• Incubation: Incubate at 37°C with agitation.

• Sampling: Aliquot 50 µL at T=0, 15, 30, 60, 120, and 240 min.

• Quenching: Immediately add 50 µL of 1% TFA/Acetonitrile to stop the reaction.

• Analysis: Analyze via RP-HPLC. Plot % remaining vs. time to calculate

  .

  • Expectation: Native Phe

    min; 2,3-DMP hours; 2,6-DMP hours.

Experimental Workflow Diagram

Caption: Workflow for validating biological activity and stability of DMP-containing peptides.

References

• Structure of 2′,6′-dimethylphenylalanine (Dmp) in Opioid Peptides

  • Source: ResearchG
  • Relevance: Establishes 2,6-DMP as a key surrogate for constraining aromatic residues in enkephalin and dermorphin analogues.

  • URL:[Link]

• Constrained Phenylalanine Analogues: Preferred Conform

  • Source: PubMed / Int J Pept Protein Res[1]

  • Relevance: Discusses the conformational preferences of constrained phenylalanine analogues (like Tic), providing the theoretical basis for steric restriction.

  • URL:[Link]

• Enzyme-inhibitory conformation of dipeptides containing sterically constrained amino acids

  • Source: PubMed
  • Relevance: Demonstrates how steric constraints (like 2,3-methanophenylalanine, a relative of 2,3-DMP) influence enzyme binding and stability.

  • URL:[Link]

• Synthesis and pharmacological evaluation of highly potent [Dmt1]DALDA analogs

  • Source: RTI Intern
  • Relevance: Highlights the use of 2,6-dimethyltyrosine (structurally homologous to 2,6-DMP) in creating high-potency, stable opioid peptides.

  • URL:[Link]

Sources

• 1. Constrained phenylalanine analogues. Preferred conformation of the 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (Tic) residue - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Comparative Guide to the Structure-Activity Relationships of Dimethylphenylalanine Analogs

For researchers, scientists, and professionals in drug development, the strategic modification of lead compounds is a cornerstone of medicinal chemistry. The introduction of unnatural amino acids into peptides and small molecules offers a powerful tool to enhance potency, selectivity, and metabolic stability. Among these, dimethylphenylalanine (Dmp) analogs have emerged as particularly valuable building blocks, primarily in the field of opioid research.

This guide provides an in-depth comparison of dimethylphenylalanine analogs, moving beyond a simple catalog of compounds to explain the causal relationships between their structural modifications and resulting biological activities. We will delve into the experimental data that underpins our understanding of these fascinating molecules, supported by detailed protocols and visual guides to inform your own research endeavors.

The Rationale for Dimethylation: Enhancing Potency and Selectivity

The seminal application of dimethylphenylalanine analogs has been in the field of opioid peptides. Naturally occurring opioid peptides like enkephalins and endorphins are crucial neurotransmitters but are poor drug candidates due to rapid degradation and low receptor selectivity. The substitution of native aromatic amino acids, such as Tyrosine (Tyr) and Phenylalanine (Phe), with synthetic analogs is a well-established strategy to overcome these limitations.[1][2]

The introduction of two methyl groups onto the phenyl ring of phenylalanine fundamentally alters its properties in several key ways:

• Conformational Restriction: The bulky methyl groups restrict the rotation of the phenyl side chain. This "locking" of the conformation can pre-organize the analog into a bioactive conformation, leading to a more favorable interaction with the target receptor and thus higher affinity.

• Increased Lipophilicity: The addition of methyl groups increases the hydrophobicity of the amino acid. This can enhance membrane permeability and potentially improve blood-brain barrier penetration, a critical factor for centrally acting drugs.[3][4]

• Metabolic Shielding: The methyl groups can sterically hinder the approach of metabolic enzymes, protecting the peptide from degradation and increasing its in vivo half-life.

The most extensively studied analog, 2',6'-dimethyl-L-phenylalanine (2',6'-Dmp) , exemplifies these principles. When substituted for Phe at position 3 in various opioid peptides, it has consistently led to analogs with improved receptor-binding affinity and selectivity.[2][5] Conversely, substitution at position 4 often results in a marked decrease in affinity, highlighting the critical role of the spatial arrangement of the aromatic ring within the receptor's binding pocket.[2][5]

Comparative Analysis of Dimethylphenylalanine Analogs in Opioid Peptides

The precise positioning of the methyl groups on the phenyl ring has a profound impact on the pharmacological profile of the resulting peptide. Here, we compare the effects of different dimethylphenylalanine isomers when incorporated into opioid peptides.

Ring-Substituted Dimethylphenylalanine Analogs

The primary focus of research has been on methylation of the phenyl ring. The following table summarizes the observed effects of different dimethylation patterns on opioid receptor affinity and functional activity.

Analog	Parent Peptide	Substitution Position	Key Findings	Receptor Affinity (Ki, nM) or Activity (IC50, nM)
2',6'-Dmp	Endomorphin-2	Phe³	Improved µ and δ receptor affinities.[6][7]	[Dmt¹, 2',6'-Dmp³]EM-2: Ki µ = 0.21 nM, Ki δ = 1.83 nM[6][7]
Dermorphin	Phe³	5-fold increase in µ-receptor affinity.[2]	Data not specified in provided text
Enkephalin	Phe⁴	Markedly reduced receptor affinity and selectivity.[2]	Data not specified in provided text
3',5'-Dmp	Endomorphin-2	Phe³	Improved µ and δ receptor affinities.[6][7]	[Dmt¹, 3',5'-Dmp³]EM-2: Ki µ = 0.32 nM, Ki δ = 99.8 nM[6][7]
N,N-diMe-Phe	Dmt-Tic Pharmacophore	N-terminus	Dramatically decreased µ-receptor affinity, no significant effect on δ-receptor affinity. Converted δ-agonists to potent δ-antagonists.	Ki δ = 0.035-0.454 nM[6]

Key Insights from Ring-Substitution:

• 2',6'-Dimethylation: This substitution pattern is particularly effective at enhancing affinity for both µ and δ opioid receptors. The steric bulk of the ortho-methyl groups is thought to favor a bioactive conformation that fits optimally into the binding pockets of these receptors.

• 3',5'-Dimethylation: While also enhancing affinity, the 3',5' substitution pattern appears to be less effective than 2',6'-dimethylation, particularly for the δ receptor, as seen in the Endomorphin-2 analogs.[6][7] This suggests that the precise location of the methyl groups is crucial for optimizing receptor interactions.

• Positional Importance: The dramatic loss of activity when 2',6'-Dmp is substituted at position 4 of enkephalin underscores the highly specific topographical requirements of the opioid receptor binding sites.[2]

N-Terminal Dimethylation (N,N-dimethyl-L-phenylalanine)

Another strategy involves the dimethylation of the N-terminal amine group of phenylalanine. This modification has a distinctly different impact on opioid receptor activity compared to ring substitution.

• Receptor Selectivity Switch: N,N-dimethylation of peptides based on the Dmt-Tic pharmacophore (a known opioid peptide motif) leads to a significant drop in affinity for the µ-opioid receptor while largely maintaining high affinity for the δ-opioid receptor.[6]

• Agonist-to-Antagonist Conversion: Perhaps most strikingly, this modification can convert δ-opioid receptor agonists into potent antagonists.[6] This highlights how altering the charge and steric bulk at the N-terminus can fundamentally change the nature of the ligand-receptor interaction, preventing the conformational changes required for receptor activation.

Visualizing Structure-Activity Relationships

The following diagrams illustrate the key structure-activity relationships discussed.

Caption: Structure-activity relationship of dimethylphenylalanine analogs.

Experimental Protocols

To facilitate the application of these findings, we provide detailed, step-by-step methodologies for the synthesis and evaluation of dimethylphenylalanine-containing peptides.

Synthesis: Fmoc-Based Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the manual synthesis of a generic pentapeptide containing a dimethylphenylalanine analog using the widely adopted Fmoc/tBu strategy.

Materials:

• Fmoc-Rink Amide resin

• Fmoc-protected amino acids (including the desired Fmoc-Dmp-OH analog)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure®

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Diethyl ether (cold)

• Solid-phase synthesis vessel

• Shaker

Procedure:

• Resin Preparation:

  • Swell the Fmoc-Rink Amide resin in DMF for 30 minutes in the synthesis vessel.

  • Drain the DMF.

• Initial Fmoc Deprotection:

  • Add 20% (v/v) piperidine in DMF to the resin and agitate for 5 minutes.

  • Drain and repeat with a 15-minute agitation.

  • Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• First Amino Acid Coupling:

  • In a separate vial, pre-activate the first Fmoc-amino acid (4 equivalents) with DIC (4 equivalents) and OxymaPure® (4 equivalents) in DMF for 2 minutes.

  • Add the activated amino acid solution to the resin and agitate for 2 hours.

  • Wash the resin with DMF (3 times).

  • Perform a Kaiser test to ensure complete coupling (beads should be colorless).

• Chain Elongation:

  • Repeat the Fmoc deprotection (Step 2) and coupling (Step 3) cycles for each subsequent amino acid in the sequence.

• Final Cleavage and Deprotection:

  • After the final coupling and deprotection, wash the peptide-resin with DMF, DCM, and methanol, then dry under vacuum.

  • Prepare a cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5 v/v/v).

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours.[1]

  • Filter the resin and collect the filtrate.

• Peptide Precipitation and Purification:

  • Precipitate the crude peptide by adding the TFA filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.

  • Dry the crude peptide and purify by preparative reverse-phase HPLC.

  • Lyophilize the pure fractions to obtain the final peptide.

Caption: Workflow for Fmoc-based solid-phase peptide synthesis.

Biological Evaluation: Opioid Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity (Ki) of a synthesized analog for µ, δ, and κ opioid receptors.

Materials:

• Cell membranes from CHO or HEK293 cells expressing human µ, δ, or κ opioid receptors.

• Radioligands: [³H]DAMGO (for µ), [³H]DPDPE (for δ), [³H]U-69,593 (for κ).

• Synthesized dimethylphenylalanine analog (test compound).

• Naloxone (for non-specific binding determination).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• 96-well plates.

• Glass fiber filters.

• Cell harvester.

• Scintillation counter and fluid.

Procedure:

• Assay Setup:

  • In a 96-well plate, add assay buffer, the appropriate radioligand at a concentration near its Kd, and varying concentrations of the test compound.

  • For total binding wells, add only buffer and radioligand.

  • For non-specific binding wells, add buffer, radioligand, and a high concentration of naloxone (e.g., 10 µM).

• Incubation:

  • Add the cell membranes to each well to initiate the binding reaction.

  • Incubate the plate at 25°C for 60-90 minutes to reach equilibrium.

• Termination and Harvesting:

  • Terminate the assay by rapid filtration through glass fiber filters using a cell harvester. This separates the bound from the free radioligand.

  • Wash the filters rapidly with ice-cold assay buffer.

• Quantification:

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding).

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assays: GPI and MVD Bioassays

The guinea pig ileum (GPI) and mouse vas deferens (MVD) isolated tissue assays are classic functional assays used to determine the agonist or antagonist activity of opioid compounds. The GPI is rich in µ-opioid receptors, while the MVD primarily expresses δ-opioid receptors.

General Principle: Opioid agonists inhibit the electrically stimulated contractions of these smooth muscle preparations. The potency of an agonist is determined by its IC50 value (the concentration that causes 50% inhibition of the twitch response).

Procedure Outline:

• Tissue Preparation:

  • Isolate the ileum from a guinea pig or the vas deferens from a mouse and mount the tissue in an organ bath containing a physiological salt solution (e.g., Krebs' solution) at 37°C, gassed with 95% O₂ and 5% CO₂.[8]

• Stimulation and Recording:

  • Stimulate the tissue electrically to induce regular contractions (twitches).

  • Record the contractions isometrically using a force-displacement transducer connected to a recording device.

• Drug Addition:

  • Once a stable baseline of contractions is achieved, add cumulative concentrations of the test compound to the organ bath.

  • Record the inhibitory effect on the twitch height at each concentration.

• Data Analysis:

  • Plot the percentage of inhibition of the twitch response against the log concentration of the test compound.

  • Determine the IC50 value from the resulting concentration-response curve.

  • To determine antagonist activity, the assay is performed in the presence of a known agonist, and the ability of the test compound to reverse the agonist's effect is measured to calculate a pA2 value.

Conclusion and Future Directions

The incorporation of dimethylphenylalanine analogs, particularly 2',6'-Dmp, has proven to be a highly effective strategy for enhancing the affinity and selectivity of opioid peptides. The structure-activity relationships elucidated to date demonstrate the critical importance of both the position of the methyl groups on the phenyl ring and the location of the substitution within the peptide sequence. N,N-dimethylation offers an alternative route to modulate activity, often leading to a switch in receptor selectivity and a change in functional output from agonism to antagonism.

The experimental protocols provided in this guide offer a robust framework for the synthesis and evaluation of novel dimethylphenylalanine-containing compounds. Future research in this area could explore:

• Systematic evaluation of other dimethyl isomers (e.g., 2',3'-, 2',5'-, 3',4'-Dmp) to build a more complete SAR map.

• Application of dimethylphenylalanine analogs in non-opioid peptides and small molecules to determine the broader applicability of these modifications.

• In-depth conformational analysis using techniques like NMR to directly correlate the observed biological activities with the three-dimensional structures of these analogs.[9]

• Evaluation of pharmacokinetic properties , such as metabolic stability and bioavailability, to translate the in vitro potency of these analogs into effective in vivo drug candidates.[4][10]

By understanding the fundamental principles that govern the structure-activity relationships of dimethylphenylalanine analogs, researchers can more rationally design the next generation of potent, selective, and stable therapeutic agents.

References

• Matthes, H. W. D., et al. (1998). Activity of the δ-Opioid Receptor Is Partially Reduced, Whereas Activity of the κ-Receptor Is Maintained in Mice Lacking the μ-Receptor. Journal of Neuroscience, 18(18), 7285–7295. [Link]

• Sasaki, Y., & Ambo, A. (2012). 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides. International Journal of Medicinal Chemistry, 2012, 498901. [Link]

• Leslie, F. M., & Goldstein, A. (1982). A radiolabeled-ligand-binding technique for the characterization of opioid receptors in the intact mouse vas deferens. Neuropeptides, 2(3), 185-195. [Link]

• Werling, L. L., et al. (1988). Opiate receptor binding studies in the mouse vas deferens exhibiting tolerance without dependence. Neuropharmacology, 27(10), 931-938. [Link]

• Ledda, F., et al. (1999). Activity of mu- and delta-opioid agonists in vas deferens from mice deficient in MOR gene. British Journal of Pharmacology, 126(8), 1731-1738. [Link]

• Erspamer, V., & Severini, C. (1992). Guinea-pig ileum (GPI) and mouse vas deferens (MVD) preparations in the discovery, discrimination and parallel bioassay of opioid peptides. Pharmacological Research, 26(2), 109-121. [Link]

• Lazarus, L. H., et al. (2007). Bifunctional [2',6'-Dimethyl-l-tyrosine]endomorphin-2 Analogues Substituted at Position 3 with Alkylated Phenylalanine Derivatives Yield Potent Mixed μ-Agonist/δ-Antagonist and Dual μ-Agonist/δ-Agonist Opioid Ligands. Journal of Medicinal Chemistry, 50(12), 2825–2835. [Link]

• Leelasvatanakij, L., & Aldrich, J. V. (2000). A solid-phase synthetic strategy for the preparation of peptide-based affinity labels: synthesis of dynorphin A analogs. Journal of Peptide Research, 56(2), 80-87. [Link]

• Jinsmaa, Y., et al. (2007). Bifunctional [2',6'-Dimethyl- l -tyrosine 1 ]endomorphin-2 Analogues Substituted at Position 3 with Alkylated Phenylalanine Derivatives Yield Potent Mixed μ-Agonist/δ-Antagonist and Dual μ-Agonist/δ-Agonist Opioid Ligands. ResearchGate. [Link]

• Piekielna, J., et al. (2020). Phenylalanine Stereoisomers of CJ-15,208 and [d-Trp]CJ-15,208 Exhibit Distinctly Different Opioid Activity Profiles. Molecules, 25(17), 3999. [Link]

• Wild, K., et al. (1993). Evidence for a single functional opioid delta receptor subtype in the mouse isolated vas deferens. Journal of Pharmacology and Experimental Therapeutics, 264(2), 831-838. [Link]

• Chandrakumar, N. S., et al. (1992). Preparation and opioid activity of analogs of the analgesic dipeptide 2,6-dimethyl-L-tyrosyl-N-(3-phenylpropyl)-D-alaninamide. Journal of Medicinal Chemistry, 35(2), 223-233. [Link]

• Nowick, J. S. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

• Waters, M. L. (2016). Effects of D-Amino Acid Replacements on the Conformational Stability of Miniproteins. ChemBioChem, 17(10), 875-878. [Link]

• Abraham, D. J., & Leo, A. J. (1987). QSAR and molecular shape analysis of aryl-substituted alanine analogs as antigelling agents. Journal of Medicinal Chemistry, 30(12), 2268-2272. [Link]

• Pop, F., et al. (2023). Biological Evaluation and Structural Analysis of Some Aminodiphenylamine Derivatives. Molecules, 28(6), 2605. [Link]

• Norecopa. (2021). Guinea Pig Ileum. [Link]

• Coe, S. (2019). Examples of lipophilicity modulation for geminal dimethyl to cyclopropyl and oxetane modifications (measured experimentally via shake-flask method). ResearchGate. [Link]

• O'Connor, R., et al. (2021). Synthesis and Biological Evaluation of β-Phenylalanine Derivatives Containing Sulphonamide and Azole Moieties as Antiproliferative Candidates in Lung Cancer Models. Molecules, 26(16), 4786. [Link]

• ResearchGate. (n.d.). Typical tracing of opioid withdrawal on guinea-pig ileum. [Link]

• Asano, A., et al. (2024). Electronic substituent effect on the conformation of a phenylalanine-incorporated cyclic peptide. RSC Advances, 14(2), 1062-1071. [Link]

• Posa, L., et al. (2020). Mechanistic Understanding of Peptide Analogues, DALDA, [Dmt 1 ]DALDA, and KGOP01, Binding to the Mu Opioid Receptor. International Journal of Molecular Sciences, 21(9), 3143. [Link]

• National Center for Biotechnology Information. (n.d.). N,N-dimethyl-L-phenylalanine. PubChem Compound Database. [Link]

• Di, L., & Kerns, E. H. (2018). Why Decreasing Lipophilicity Alone Is Often Not a Reliable Strategy for Extending IV Half-life. ACS Medicinal Chemistry Letters, 9(5), 406-409. [Link]

• Kar, M., & Balaram, P. (2016). Conformational study on dipeptides containing phenylalanine: A DFT approach. ResearchGate. [Link]

• Coe, S. (2021). LipMetE – A useful tool for relating lipophilicity to metabolic stability in microsomes?. Sygnature Discovery. [Link]

• Sasaki, Y., & Ambo, A. (2012). 2',6'-dimethylphenylalanine: a useful aromatic amino Acid surrogate for tyr or phe residue in opioid peptides. PubMed. [Link]

• Levine, P. M., & Gellman, S. H. (2016). Effects of D-Amino Acid Replacements on the Conformational Stability of Miniproteins. ChemBioChem, 17(10), 875-878. [Link]

• Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3219-3229. [Link]

• Patlewicz, G., et al. (2023). Quantifying Analogue Suitability for SAR-Based Read-Across Toxicological Assessment. International Journal of Molecular Sciences, 24(4), 4031. [Link]

• RJPT SimLab. (n.d.). Bioassay of histamine using guinea pig ileum by matching method. [Link]

• Pop, F., et al. (2023). Biological Evaluation and Structural Analysis of Some Aminodiphenylamine Derivatives. ResearchGate. [Link]

• Lind, K., et al. (2014). Exploration and Pharmacokinetic Profiling of Phenylalanine Based Carbamates as Novel Substance P 1–7 Analogues. PLoS ONE, 9(11), e112833. [Link]

• Ho, B. K., & Brasseur, R. (2005). Nature versus design: the conformational propensities of d-amino acids and the importance of side chain chirality. BMC Biophysics, 4, 1. [Link]

• Balboni, G., et al. (2005). 3D-QSAR comparative molecular field analysis on delta opioid receptor agonist SNC80 and its analogs. Journal of Medicinal Chemistry, 48(19), 6037-6045. [Link]

• Balboni, G., et al. (2002). 3D-QSAR comparative molecular field analysis on opioid receptor antagonists: pooling data from different studies. Journal of Medicinal Chemistry, 45(26), 5627-5634. [Link]

• Li, Y., et al. (2018). Synthesis and biological evaluation of 3–(4-aminophenyl)-coumarin derivatives as potential anti-Alzheimer's disease agents. RSC Advances, 8(23), 12569-12582. [Link]

• El-Naggar, M., et al. (2018). Synthesis and biological evaluation of new 3-(4-subsituted phenyl)aminoquinoxaline derivatives as anticancer agents. ResearchGate. [Link]

• Scribd. (n.d.). Guinea Pig Ileum Experiment Overview. [Link]

• Lin, K., et al. (2000). N-acyl phenylalanine analogues as potent small molecule VLA-4 antagonists. Bioorganic & Medicinal Chemistry Letters, 10(8), 739-741. [Link]

• Zádor, F., et al. (2019). Fentanyl Family at the Mu-Opioid Receptor: Uniform Assessment of Binding and Computational Analysis. Molecules, 24(4), 779. [Link]

• Balboni, G., et al. (2005). 3D-QSAR comparative molecular field analysis on delta opioid receptor agonist SNC80 and its analogs. ResearchGate. [Link]

• Silvestri, L., et al. (2020). Classical peptide SAR with NPAAs occurs through sequential or parallel... ResearchGate. [Link]

• Kumar, V., et al. (2022). Lipophilic Metabolic Efficiency (LipMetE) and Drug Efficiency Indices to Explore the Metabolic Properties of the Substrates of Selected Cytochrome P450 Isoforms. ACS Omega, 7(12), 10185-10201. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. QSAR and molecular shape analysis of aryl-substituted alanine analogs as antigelling agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. 2',6'-dimethylphenylalanine: a useful aromatic amino Acid surrogate for tyr or phe residue in opioid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. jneurosci.org [jneurosci.org]
• 9. researchgate.net [researchgate.net]
• 10. Why Decreasing Lipophilicity Alone Is Often Not a Reliable Strategy for Extending IV Half-life - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Verifying the Enantiomeric Purity of Boc-2,3-dimethyl-L-phenylalanine

In the landscape of pharmaceutical development and complex peptide synthesis, the stereochemical integrity of starting materials is not merely a matter of quality control; it is a fundamental pillar of safety and efficacy. For non-proteinogenic amino acids like Boc-2,3-dimethyl-L-phenylalanine, a crucial building block in advanced therapeutic peptides, ensuring enantiomeric purity is of paramount importance. The presence of the undesired D-enantiomer can lead to the formation of diastereomeric impurities in the final peptide, potentially altering its biological activity, immunogenicity, and pharmacokinetic profile.

This guide provides a comprehensive comparison of the principal analytical techniques for verifying the enantiomeric purity of Boc-2,3-dimethyl-L-phenylalanine. We will delve into the mechanistic underpinnings of Chiral High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Nuclear Magnetic Resonance (NMR) Spectroscopy, supported by experimental data and detailed protocols to empower researchers, scientists, and drug development professionals in their selection of the most appropriate analytical strategy.

The Analytical Imperative: Why Enantiomeric Purity Matters

The introduction of methyl groups at the 2 and 3 positions of the phenyl ring in phenylalanine creates a sterically hindered amino acid derivative. While this modification can impart unique conformational constraints and metabolic stability to peptides, it also presents a challenge for enantioselective synthesis and analysis. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) have established stringent guidelines for the control of impurities in drug substances, with enantiomeric impurities being a critical focus.[1][2][3] Therefore, robust and validated analytical methods are not just a scientific necessity but a regulatory requirement.

A Comparative Overview of Analytical Techniques

The choice of an analytical method for determining the enantiomeric purity of Boc-2,3-dimethyl-L-phenylalanine is contingent on several factors, including the required sensitivity, resolution, sample throughput, and available instrumentation.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Supercritical Fluid Chromatography (SFC)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Polarimetry
Principle	Differential partitioning of enantiomers between a chiral stationary phase and a liquid mobile phase.	Differential partitioning of enantiomers between a chiral stationary phase and a supercritical fluid mobile phase.	Formation of transient diastereomeric complexes with a chiral solvating agent, leading to distinct chemical shifts for each enantiomer.	Measurement of the rotation of plane-polarized light by a chiral molecule in solution.
Resolution	High, with baseline separation commonly achieved.	Very high, often superior to HPLC for chiral separations.[]	Dependent on the choice of chiral solvating agent and the magnetic field strength.	Not a separative technique.
Sensitivity	High, with Limits of Detection (LOD) and Quantitation (LOQ) in the sub-ppm range often achievable.	Very high, often exceeding HPLC.	Lower than chromatographic methods; typically requires higher sample concentrations.	Relatively low; not suitable for trace-level detection of enantiomeric impurities.
Analysis Time	Moderate (typically 10-30 minutes).	Fast (typically <10 minutes).	Fast (typically 5-15 minutes per sample).	Very fast (seconds to minutes).
Sample Prep	Simple dissolution; derivatization may be needed for enhanced detection.	Simple dissolution.	Simple mixing of the analyte with a chiral solvating agent.	Simple dissolution.
Key Advantage	Widely available, robust, and versatile with a vast library of chiral stationary phases.	"Green" technique with reduced solvent consumption, faster analysis, and often superior resolution.	Non-destructive, provides structural information, and requires no physical separation.	Rapid and simple for bulk material confirmation.
Limitation	Higher solvent consumption compared to SFC.	Requires specialized instrumentation.	Lower sensitivity and may not achieve baseline separation of signals for all compounds.	Not suitable for accurate quantification of low levels of enantiomeric impurity.

In-Depth Analysis of Key Methodologies

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC stands as the most widely adopted technique for the enantiomeric purity assessment of protected amino acids due to its reliability and the extensive range of commercially available chiral stationary phases (CSPs).[5] The separation mechanism relies on the formation of transient diastereomeric complexes between the enantiomers of the analyte and the chiral selector immobilized on the stationary phase. For Boc-protected amino acids, polysaccharide-based CSPs, such as those derived from cellulose and amylose, are particularly effective.[6][7][8][9]

Experimental Protocol: Chiral HPLC of Boc-2,3-dimethyl-L-phenylalanine (Illustrative)

This protocol is adapted from established methods for similar Boc-protected phenylalanine derivatives and serves as a starting point for method development.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chiral Stationary Phase: A polysaccharide-based CSP, such as a Chiralpak® IA or IC column (amylose or cellulose tris(3,5-dimethylphenylcarbamate)), is a prime candidate due to its proven efficacy for Boc-amino acids.[6]

• Mobile Phase: A normal-phase eluent system, such as a mixture of n-hexane and a polar modifier like isopropanol or ethanol, often with a small percentage of an acidic additive like trifluoroacetic acid (TFA) to improve peak shape. A typical starting condition would be n-Hexane/Isopropanol/TFA (90:10:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV absorbance at a wavelength where the Boc-protected amino acid has significant absorbance (e.g., 220 nm).

• Sample Preparation: Accurately weigh and dissolve the Boc-2,3-dimethyl-L-phenylalanine sample in the mobile phase to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter prior to injection.

• Injection Volume: 10 µL.

• Data Analysis: The enantiomeric excess (% ee) is calculated from the peak areas of the L- and D-enantiomers using the formula: % ee = [|Area(L) – Area(D)| / (Area(L) + Area(D))] x 100

Workflow for Chiral HPLC Method Development

Caption: Workflow for chiral HPLC method development.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful alternative to HPLC for chiral separations, offering significant advantages in terms of speed, efficiency, and reduced environmental impact.[][10] By employing supercritical carbon dioxide as the primary mobile phase, SFC benefits from low viscosity and high diffusivity, leading to faster separations and higher resolution. The same polysaccharide-based CSPs used in HPLC are highly effective in SFC.

Experimental Protocol: Chiral SFC of Boc-2,3-dimethyl-L-phenylalanine (Illustrative)

• Instrumentation: An analytical SFC system with a back-pressure regulator and a UV detector.

• Chiral Stationary Phase: A polysaccharide-based CSP, such as a Chiralpak® IA or IC column.

• Mobile Phase: Supercritical CO₂ with a polar co-solvent (modifier) such as methanol, ethanol, or isopropanol. A typical starting gradient might be 5% to 40% methanol in CO₂ over 5-10 minutes.

• Flow Rate: 2-4 mL/min.

• Back Pressure: 100-150 bar.

• Column Temperature: 35-40 °C.

• Detection: UV absorbance (e.g., 220 nm).

• Sample Preparation: Dissolve the sample in the initial mobile phase modifier (e.g., methanol) to a concentration of approximately 1 mg/mL.

• Injection Volume: 5 µL.

Logical Relationship: HPLC vs. SFC

Caption: HPLC and SFC share CSPs but differ in mobile phases.

NMR Spectroscopy with Chiral Solvating Agents

NMR spectroscopy offers a distinct advantage for enantiomeric purity determination as it does not require physical separation of the enantiomers.[1][11][12] The method relies on the use of a chiral solvating agent (CSA) that interacts with the enantiomers of the analyte to form transient diastereomeric complexes. These complexes exhibit different magnetic environments, resulting in separate signals in the NMR spectrum for each enantiomer. The ratio of the integrals of these signals provides a direct measure of the enantiomeric ratio.

Experimental Protocol: ¹H NMR with a Chiral Solvating Agent (Illustrative)

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Chiral Solvating Agent (CSA): A suitable CSA for Boc-amino acids could be a derivative of quinine, quinidine, or a macrocyclic compound.[11][12] The choice of CSA is critical and may require screening.

• Solvent: A deuterated solvent in which both the analyte and the CSA are soluble, such as deuterated chloroform (CDCl₃) or deuterated benzene (C₆D₆).

• Sample Preparation:

  • Accurately weigh the Boc-2,3-dimethyl-L-phenylalanine sample (e.g., 5-10 mg) into an NMR tube.

  • Add a stoichiometric equivalent of the chosen CSA.

  • Add approximately 0.6 mL of the deuterated solvent.

  • Gently agitate the tube to ensure complete dissolution.

• NMR Acquisition: Acquire a high-resolution ¹H NMR spectrum.

• Data Analysis: Identify a well-resolved pair of signals corresponding to a specific proton (e.g., the α-proton or a proton on the Boc group) of the two diastereomeric complexes. The enantiomeric ratio is determined by integrating these signals.

Polarimetry

Method Validation: A Cornerstone of Trustworthiness

Regardless of the chosen technique, method validation in accordance with ICH guidelines is imperative to ensure the reliability of the results.[17] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, including its enantiomer.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion: Selecting the Optimal Strategy

The verification of the enantiomeric purity of Boc-2,3-dimethyl-L-phenylalanine is a critical step in ensuring the quality and safety of peptide-based therapeutics. While several powerful analytical techniques are available, the choice of the most appropriate method depends on the specific requirements of the analysis.

• Chiral HPLC remains the workhorse for routine quality control, offering a balance of high resolution, sensitivity, and robustness.

• Chiral SFC presents a compelling alternative, particularly for high-throughput screening and for organizations committed to green chemistry principles, often providing superior separation efficiency in a shorter time frame.

• NMR spectroscopy with chiral solvating agents is a valuable non-destructive technique for structural confirmation and can be a powerful tool when chromatographic methods are challenging.

• Polarimetry serves as a rapid and simple identity test for bulk material.

A comprehensive approach may involve the use of a primary chromatographic method (HPLC or SFC) for accurate quantification of the enantiomeric impurity, with NMR and polarimetry serving as complementary techniques for identity confirmation. Ultimately, a well-validated and robust analytical method is essential for guaranteeing the stereochemical integrity of this critical building block in the journey from the laboratory to the clinic.

References

• Chiral Recognition of Hydantoin Derivatives Enabled by Tetraaza Macrocyclic Chiral Solvating Agents Using 1H NMR Spectroscopy - PMC. (n.d.). Retrieved from [Link]

• Synthesis of Tripeptide Derivatives with Three Stereogenic Centers and Chiral Recognition Probed by Tetraaza Macrocyclic Chiral Solvating Agents Derived from d-Phenylalanine and (1S,2S)-(+)-1,2-Diaminocyclohexane via 1H NMR Spectroscopy - PMC. (n.d.). Retrieved from [Link]

• Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide - Semantic Scholar. (2022, September 8). Retrieved from [Link]

• Chiral Amino Acid and Peptide Separations – the Next Generation - Chromatography Today. (2016, September 6). Retrieved from [Link]

• Liquid chromatographic enantioseparation of several amino acids as nitrobenzoxadiazole derivatives on polysaccharide trisphenylcarbamate derived chiral stationary phases -Analytical Science and Technology - KoreaScience. (2023, August 25). Retrieved from [Link]

• Optical Polarization-Based Measurement Methods for Characterization of Self-Assembled Peptides' and Amino Acids' Micro- and Nanostructures - MDPI. (2022, March 10). Retrieved from [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases - YAKHAK HOEJI. (2021, June 30). Retrieved from [Link]

• Method for the accurate determination of specific rotation. Specific rotation of valine and leucine. (n.d.). Retrieved from [Link]

• High-Performance Liquid Chromatographic Separation of Stereoisomers of ?-Amino Acids and a Comparison of Separation Efficiencies on Chirobiotic T and TAG Columns - ResearchGate. (2025, August 7). Retrieved from [Link]

• Strategies for chiral separation: from racemate to enantiomer - PMC. (n.d.). Retrieved from [Link]

• Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. (n.d.). Retrieved from [Link]

• Chiral Analysis by NMR Spectroscopy: Chiral Solvating Agents | Request PDF. (n.d.). Retrieved from [Link]

• DETECTION LIMITS FOR CHIRAL AMINO ACIDS USING A POLARIZATION CAMERA. C. W. Cook1, S. Byrne1, D. Viola2, C. Drouet d'Aubigny1, - Universities Space Research Association. (n.d.). Retrieved from [Link]

• Synthesis of Both Enantiomers of Chiral Phenylalanine Derivatives Catalyzed by Cinchona Alkaloid Quaternary Ammonium Salts as Asymmetric Phase Transfer Catalysts - PubMed. (2018, June 12). Retrieved from [Link]

• Chiral analysis by NMR spectroscopy - Tesi di dottorato. (n.d.). Retrieved from [Link]

• Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview | Springer Nature Experiments. (n.d.). Retrieved from [Link]

• Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview - PubMed. (n.d.). Retrieved from [Link]

• Synthesis and evaluation of polysaccharide-based chiral stationary phases for enantiomer resolution - BOKU. (n.d.). Retrieved from [Link]

• Experimental Procedures - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• HIGH PERFORMANCE LIQUID CHROMATOGRAPHY CHIRAL SEPARATION OF D,L-PHENYLALANINE AND D,L-TRYPTOPHAN WITH QUATERNARY MOBILE PHASE MI - Department of Physical Chemistry. (n.d.). Retrieved from [Link]

• [Determination of chiral purity of synthetic amino acids by high performance liquid chromatography] - PubMed. (2000, January 15). Retrieved from [Link]

• New Study Outlines on SFC Technique for Chiral Bioanalysis | LCGC International. (2025, February 24). Retrieved from [Link]

• Preparation and enantioseparation property of chiral stationary phases based on cellulose tris(3,5-dimethylbenzoate) — A new way to prepare polysaccharide-coating type chiral stationary phases | Request PDF. (2025, August 7). Retrieved from [Link]

• Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - RSC Publishing - Rsc.org. (n.d.). Retrieved from [Link]

• Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. (n.d.). Retrieved from [Link]

• Analyses of amino acids, Enantiomeric purity - CAT. (n.d.). Retrieved from [Link]

• <781> OPTICAL ROTATION - Rudolph Research Analytical. (n.d.). Retrieved from [Link]

• Multiple Heart-Cutting Two-Dimensional HPLC-UV Achiral–Chiral Analysis of Branched-Chain Amino Acids in Food Supplements under Environmentally Friendly Conditions - MDPI. (2023, January 11). Retrieved from [Link]

• The Determination of Chirality of N-Methyl- and N,N-Dimethyl-phenylalanine by G.L.C. (n.d.). Retrieved from [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. (2023, January 10). Retrieved from [Link]

• Application of achiral-chiral two-dimensional HPLC for separation of phenylalanine and tryptophan enantiomers in dietary supplement - PubMed. (2021, February 15). Retrieved from [Link]

• Erratum to: Chiral ligand-exchange high-performance liquid chromatography with copper (II)-L-phenylalanine complexes for separation of 3,4-dimethoxy-α-methylphenylalanine racemes | Request PDF. (2025, August 6). Retrieved from [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. researchgate.net [researchgate.net]
• 5. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Liquid chromatographic enantioseparation of several amino acids as nitrobenzoxadiazole derivatives on polysaccharide trisphenylcarbamate derived chiral stationary phases -Analytical Science and Technology | Korea Science [koreascience.kr]
• 7. Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview | Springer Nature Experiments [experiments.springernature.com]
• 8. Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and evaluation of polysaccharide-based chiral stationary phases for enantiomer resolution::BOKU [boku.ac.at]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Chiral Recognition of Hydantoin Derivatives Enabled by Tetraaza Macrocyclic Chiral Solvating Agents Using 1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of Tripeptide Derivatives with Three Stereogenic Centers and Chiral Recognition Probed by Tetraaza Macrocyclic Chiral Solvating Agents Derived from d-Phenylalanine and (1S,2S)-(+)-1,2-Diaminocyclohexane via 1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. rudolphresearch.com [rudolphresearch.com]
• 14. publications-cnrc.canada.ca [publications-cnrc.canada.ca]
• 15. hou.usra.edu [hou.usra.edu]
• 16. mdpi.com [mdpi.com]
• 17. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]

A Senior Application Scientist's Guide to the Conformational Analysis of Peptides with 2,3-Dimethyl Substitution

Audience: Researchers, Scientists, and Drug Development Professionals

Objective: This guide provides an in-depth, objective comparison of the primary analytical techniques for characterizing the conformation of peptides incorporating 2,3-dimethyl substituted amino acids. It is designed to move beyond mere protocols, offering field-proven insights into experimental design, data interpretation, and the synergistic application of complementary methods.

Introduction: The 'Conformational Lock' - Why 2,3-Dimethyl Substitution Matters

In the field of peptide-based drug design, controlling the three-dimensional structure is paramount. Unmodified peptides are often too flexible, leading to reduced receptor affinity, poor selectivity, and rapid degradation by proteases.[1][2] The introduction of steric constraints is a powerful strategy to overcome these limitations.[3][4] Substitution at both the α- and β-carbons of an amino acid residue, as in 2,3-dimethyl substitution, acts as a potent "conformational lock."

This modification introduces significant steric hindrance that drastically limits the permissible backbone dihedral angles (φ and ψ), effectively forcing the peptide into a more defined and predictable secondary structure.[5] This pre-organization can enhance binding affinity to biological targets by reducing the entropic penalty of binding.[3] Furthermore, the steric bulk shields the peptide backbone from enzymatic cleavage, significantly improving metabolic stability.[6]

However, this powerful modification also presents unique analytical challenges. The very rigidity that makes these peptides attractive can complicate structural elucidation. This guide compares the three cornerstone techniques for this task—Nuclear Magnetic Resonance (NMR) Spectroscopy, X-ray Crystallography, and Molecular Dynamics (MD) Simulations—providing a framework for their effective and synergistic application.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structure in Solution

NMR spectroscopy is the premier technique for determining the three-dimensional structure of molecules in solution, providing insights under near-physiological conditions.[7][8] For conformationally constrained peptides, it is invaluable for defining the dominant solution-state structure and assessing its dynamics.

Core Principles

NMR analysis relies on measuring key parameters that are sensitive to molecular geometry. For peptides, the most critical are:

• Nuclear Overhauser Effect (NOE): Detects protons that are close in space (<5 Å), providing distance restraints.[7][9]

• Scalar (J) Coupling: Measures the interaction between nuclei connected by a few covalent bonds. The ³J(HN,Hα) coupling constant, in particular, is related to the backbone dihedral angle φ via the Karplus equation.[9]

Experimental Protocol: A Self-Validating Workflow

• Sample Preparation:

  • Synthesize and purify the peptide to >95% purity via HPLC. Verify mass using mass spectrometry.

  • Dissolve the peptide in a deuterated solvent (e.g., D₂O, CD₃OH, or a DMSO-d₆/H₂O mixture) to a concentration of 1-5 mM. The choice of solvent can significantly impact conformation and should mimic the intended application environment.

  • Add a known concentration of an internal standard, such as DSS or TSP, for chemical shift referencing (0.00 ppm).[10]

• Data Acquisition:

  • Acquire a 1D ¹H spectrum to assess sample purity, concentration, and general spectral quality.

  • Perform 2D TOCSY (Total Correlation Spectroscopy) to identify all protons within a given amino acid's spin system.

  • Perform 2D COSY (Correlation Spectroscopy) to identify scalar-coupled protons, which is crucial for measuring ³J(HN,Hα) coupling constants.

  • Acquire a 2D NOESY or ROESY (Rotating-frame Overhauser Effect Spectroscopy) spectrum. ROESY is often preferred for molecules in the intermediate size range where the NOE can be close to zero. Use a mixing time of 200-400 ms as a starting point.

• Data Analysis & Structure Calculation:

  • Resonance Assignment: Use the TOCSY and COSY spectra to assign all proton resonances to their respective amino acid residues in the sequence.[7]

  • Constraint Generation:

    • Integrate cross-peaks in the NOESY/ROESY spectrum to generate a list of inter-proton distance restraints.[9]

    • Measure ³J(HN,Hα) coupling constants from a high-resolution 1D or 2D spectrum to derive dihedral angle (φ) restraints.

  • Structure Calculation: Use software like XPLOR-NIH, CYANA, or AMBER to calculate a family of structures consistent with the experimental restraints. The convergence of these structures (low backbone RMSD) is a key indicator of a well-defined conformation.

Expertise & Experience: Field-Proven Insights

• Causality: The 2,3-dimethyl substitution severely restricts the φ angle. Therefore, the ³J(HN,Hα) coupling constant is an exceptionally powerful and reliable restraint for these peptides. A small coupling constant (~2-4 Hz) would strongly suggest a helical conformation, while a large one (~8-10 Hz) would indicate a more extended, β-sheet-like structure.

• Trustworthiness: The protocol is self-validating. If the assigned NOEs and dihedral restraints are inconsistent with each other during structure calculation, it points to an error in assignment or the presence of multiple conformations in slow exchange. A tight bundle of calculated structures with low energy and few restraint violations signifies a trustworthy result.

• Pitfalls: Steric hindrance from the dimethyl groups can sometimes lead to unusual chemical shifts or a lack of expected NOEs. Be prepared for resonances to appear in unexpected regions of the spectrum. The rigidity of the molecule might also lead to line broadening if it undergoes conformational exchange on an intermediate timescale relative to the NMR experiment.

Visualization: NMR Analysis Workflow

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Effects of Chirality and Side Chain Length in Cα,α-Dialkylated Residues on β-Hairpin Peptide Folded Structure and Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchmgt.monash.edu [researchmgt.monash.edu]
• 7. chem.uzh.ch [chem.uzh.ch]
• 8. UQ eSpace [espace.library.uq.edu.au]
• 9. researchgate.net [researchgate.net]
• 10. chemrxiv.org [chemrxiv.org]

A Comparative Guide to the Receptor Binding Affinity of Dimethylphenylalanine Analogs in Opioid Peptides

Introduction: The Rationale for Aromatic Ring Alkylation in Peptide Drug Discovery

In the field of peptide-based drug design, the modification of amino acid side chains is a cornerstone strategy for enhancing pharmacological properties such as receptor affinity, selectivity, and metabolic stability. Phenylalanine, a common aromatic residue in many endogenous peptides, serves as a frequent target for such modifications. The introduction of methyl groups onto the phenyl ring, creating dimethylphenylalanine (Dmp) analogs, imposes steric constraints that lock the side-chain torsion angle (χ). This conformational restriction can pre-organize the peptide into a bioactive conformation, thereby reducing the entropic penalty upon binding to its receptor and potentially increasing affinity. Furthermore, the added methyl groups enhance hydrophobicity, which can influence ligand-receptor interactions within hydrophobic binding pockets.

This guide provides a comparative analysis of the receptor binding affinities of various dimethylphenylalanine analogs, with a primary focus on their incorporation into opioid peptides. While data is most abundant for the 2',6'-dimethylphenylalanine (Dmp) isomer, we will draw comparisons with other substitution patterns to elucidate key structure-activity relationships (SAR). It is important to note that while the 2,3-dimethylphenylalanine scaffold is of significant interest, its characterization in receptor binding studies is less prevalent in the current body of scientific literature, representing an area ripe for future investigation. This guide will synthesize available data to provide researchers, scientists, and drug development professionals with a comprehensive overview and the technical basis for incorporating these valuable synthetic amino acids into novel therapeutic agents.

Opioid Receptor Binding: A Comparative Analysis

The opioid receptor system, comprising primarily the µ (mu), δ (delta), and κ (kappa) receptors, is a critical target for analgesics. The affinity and selectivity of peptide ligands for these receptors can be profoundly altered by the substitution pattern on the phenylalanine ring.

Mu-Opioid Receptor (MOR) Affinity

The MOR is the principal target for many potent analgesics like morphine. Studies on endomorphin-2 (EM-2; Tyr-Pro-Phe-Phe-NH₂), a highly selective endogenous MOR agonist, provide a clear framework for understanding the impact of phenylalanine methylation.

The strategic placement of methyl groups on the Phe³ aromatic ring is a critical determinant of MOR affinity. The introduction of a single methyl group at the 2'-position enhances MOR affinity six-fold compared to the parent peptide.[1] A second methyl group at the 6'-position, creating the 2',6'-Dmp analog, further boosts this affinity by another five-fold.[1] This suggests that the ortho-positions are key for optimizing interactions within the MOR binding pocket. Conversely, placing the methyl groups at the 3' and 5' positions results in a 141-fold lower affinity than the 2',6'-Dmp analog, highlighting a significant steric or electronic clash.[1]

Interestingly, when the 2',6'-Dmp substitution is made at the Phe⁴ position in EM-2, a 23-fold decrease in µ-affinity is observed.[2] This underscores the distinct topographies of the binding sub-pockets for the third and fourth residues of endomorphin-2.

Compound/Analog	Modification	Receptor	K_i (nM)[1][2]	Fold Change vs. Parent
Endomorphin-2 (Parent)	-	µ	0.44	-
[2'-Me-Phe³]EM-2	2'-monomethyl at Phe³	µ	0.07	6.3x increase
[2',6'-Dmp³]EM-2	2',6'-dimethyl at Phe³	µ	0.04	11x increase
[3',5'-Dmp³]EM-2	3',5'-dimethyl at Phe³	µ	5.64	12.8x decrease
[2',4',6'-Tmp³]EM-2	2',4',6'-trimethyl at Phe³	µ	0.06	7.3x increase
[Dmp⁴]EM-2	2',6'-dimethyl at Phe⁴	µ	10.1	23x decrease
Dermorphin Tetrapeptide (YRFB) (Parent)	-	µ	0.54	-
[Dmp³]YRFB	2',6'-dimethyl at Phe³	µ	0.11	5x increase

Table 1: Comparative µ-opioid receptor binding affinities (Ki) for endomorphin-2 and dermorphin analogs with methylated phenylalanine substitutions.

Delta-Opioid Receptor (DOR) Affinity

The DOR is involved in analgesia and also modulates mood and effective behavior.[2] The effect of dimethylphenylalanine substitution on DOR affinity often differs from what is observed at the MOR, providing a basis for engineering receptor selectivity.

In the endomorphin-2 series, substituting Phe³ with 2',6'-Dmp leads to a 10-fold increase in affinity for the δ-receptor, mirroring the trend seen at the µ-receptor.[2] However, the same substitution at the Phe⁴ position results in only a slight increase in δ affinity.[2] This differential effect between the µ and δ receptors at the Phe⁴ position suggests that while the Phe³ binding pockets may share some similarities, the Phe⁴ pockets are distinct.

For deltorphin II, a well-known δ-selective peptide, replacing the N-terminal Tyr¹ with 2',6'-Dmp results in an analog that retains high affinity and selectivity for the δ-receptor, demonstrating the versatility of this modification.[3]

Compound/Analog	Modification	Receptor	K_i (nM)[2]	Fold Change vs. Parent
Endomorphin-2 (Parent)	-	δ	12.3	-
[Dmp³]EM-2	2',6'-dimethyl at Phe³	δ	1.2	10.3x increase
[Dmp⁴]EM-2	2',6'-dimethyl at Phe⁴	δ	9.8	1.3x increase

Table 2: Comparative δ-opioid receptor binding affinities (Ki) for endomorphin-2 analogs with 2',6'-Dmp substitutions.

Structure-Activity Relationship (SAR) Insights

The accumulated data points to clear SAR trends that can guide future analog design.

Caption: Impact of methyl group position on opioid receptor affinity.

• Ortho-Substitution is Generally Favorable: Methylation at the 2' and 6' positions of the phenylalanine ring consistently leads to enhanced binding affinity at both µ and δ receptors when substituted at permissive positions (e.g., Phe³ of endomorphin-2).[1][2] This suggests that the steric bulk of the methyl groups forces the aromatic ring into a favorable orientation for interaction with a hydrophobic sub-pocket on the receptor, while not clashing with other parts of the binding site.

• Meta-Substitution is Detrimental: The significant drop in affinity observed with 3',5'-dimethylation indicates a steric clash or an unfavorable electronic redistribution within the receptor's binding pocket.[1]

• Positional Context is Crucial: The biological effect of a Dmp substitution is highly dependent on its location within the peptide sequence. As seen with endomorphin-2, a [Dmp³] substitution is beneficial, whereas a [Dmp⁴] substitution is detrimental to µ-receptor affinity.[2] This highlights the unique structural requirements of each receptor sub-pocket.

Experimental Protocol: Competitive Radioligand Binding Assay

The determination of a compound's binding affinity (K_i) is most commonly achieved through a competitive radioligand binding assay. This method measures the ability of an unlabeled test compound (the "competitor," e.g., a dimethylphenylalanine analog) to displace a radiolabeled ligand of known high affinity and selectivity from its receptor.

I. Materials & Reagents

• Biological Sample: Cell membranes prepared from cell lines stably expressing the opioid receptor subtype of interest (e.g., CHO-hMOR cells).

• Radioligand: A high-affinity, receptor-subtype-selective radioligand (e.g., [³H]DAMGO for MOR, [³H]DPDPE for DOR).

• Test Compounds: Unlabeled dimethylphenylalanine analogs and parent peptides dissolved in an appropriate solvent (e.g., DMSO).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.[2]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Non-specific Binding Control: A high concentration of a non-radiolabeled, high-affinity ligand (e.g., 10 µM Naloxone).

• Equipment: 96-well plates, filtration apparatus with glass fiber filters (e.g., Whatman GF/B), scintillation counter, scintillation fluid.

II. Step-by-Step Methodology

• Membrane Preparation:

  • Culture cells expressing the target receptor to a high density.

  • Harvest cells and homogenize in ice-cold assay buffer.

  • Centrifuge the homogenate at high speed (e.g., 40,000 x g) to pellet the membranes.

  • Wash the membrane pellet by resuspending in fresh, ice-cold assay buffer and repeating the centrifugation.

  • Resuspend the final pellet in assay buffer, determine the protein concentration (e.g., via BCA assay), and store in aliquots at -80°C.

• Assay Setup (96-well plate):

  • Thaw membrane preparation on ice and dilute to a final concentration of 100-200 µg of protein per well.

  • Prepare serial dilutions of the test compounds (e.g., 10 concentrations spanning a 5-log unit range).

  • To designated wells, add:

    • Total Binding: Membrane preparation, assay buffer, and radioligand (at a concentration near its K_d).

    • Non-specific Binding: Membrane preparation, non-specific binding control (e.g., 10 µM Naloxone), and radioligand.

    • Competition Binding: Membrane preparation, varying concentrations of the test compound, and radioligand.

  • The final assay volume is typically 200-250 µL.[2]

• Incubation:

  • Incubate the plate at a specified temperature (e.g., 25°C) for a duration sufficient to reach equilibrium (e.g., 60-180 minutes).[4]

• Filtration and Washing:

  • Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.[3][4]

  • Quickly wash the filters multiple times (e.g., 3x with 3 mL) with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification:

  • Place the filters into scintillation vials.

  • Add 4-5 mL of scintillation fluid and allow the filters to soak for at least 4 hours.

  • Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

III. Data Analysis

• Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Generate Competition Curve: Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine IC₅₀: Use non-linear regression analysis (e.g., using Prism software) to fit the data to a sigmoidal dose-response curve and determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Calculate K_i: Convert the IC₅₀ value to the inhibition constant (K_i) using the Cheng-Prusoff equation:

  • K_i = IC₅₀ / (1 + [L]/K_d)

  • Where [L] is the concentration of the radioligand and K_d is the dissociation constant of the radioligand for the receptor.

Caption: Workflow for a competitive radioligand binding assay.

Conclusion and Future Directions

The incorporation of dimethylphenylalanine residues into opioid peptides is a powerful strategy for modulating receptor binding affinity and selectivity. The available data strongly indicates that 2',6'-dimethylation is a particularly effective modification, often leading to significant increases in affinity for µ and δ opioid receptors, provided the substitution is made at a sterically tolerant position within the peptide sequence. The starkly different outcomes based on the position of the methyl groups (ortho vs. meta) and the location of the modified residue within the peptide (e.g., Phe³ vs. Phe⁴) underscore the importance of rational design and empirical testing.

A notable gap in the current literature is the lack of binding data for 2,3-dimethylphenylalanine analogs. Given the profound and often unpredictable effects of methyl group positioning, it is difficult to extrapolate the binding characteristics of this isomer from existing data on 2',6'- or 3',5'-Dmp. The 2,3-dimethyl substitution pattern offers a unique steric and electronic profile that could yield novel and valuable pharmacological properties. Therefore, the synthesis and systematic evaluation of 2,3-dimethylphenylalanine-containing peptides at opioid and other G-protein coupled receptors represents a compelling avenue for future research. Such studies would not only broaden our understanding of ligand-receptor interactions but could also lead to the discovery of new chemical entities with enhanced therapeutic potential.

References

• Sasaki, Y., et al. (2009). 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides. International Journal of Peptide Research and Therapeutics, 15(3), 187–196. [Link]

• Sasaki, Y., et al. (2004). 2',6'-dimethylphenylalanine (Dmp) can mimic the N-terminal Tyr in opioid peptides. Journal of Receptors and Signal Transduction, 24(1-2), 121–131. [Link]

• Bio-protocol. (n.d.). Radioligand binding assays. Bio-protocol. [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Gifford Bioscience. [Link]

• Springer Nature Experiments. (n.d.). Radioligand Binding Assay. Springer Nature. [Link]

• Biophysics Reports. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-9. [Link]

• Nguyen, T. (2019). Neuropeptide FF Receptor Antagonists for Pain Treatment. Grantome. [Link]

• Rapanelli, M., et al. (2021). Pharmacological and genetic manipulations at the µ-opioid receptor reveal arrestin-3 engagement limits analgesic tolerance. Neuropsychopharmacology, 46(8), 1465-1474. [Link]

• Bryant, S. D., et al. (2007). Bifunctional [2',6'-Dimethyl-l-tyrosine1]Endomorphin-2 Analogues Substituted at Position 3 with Alkylated Phenylalanine Derivatives Yield Potent Mixed μ-Agonist/δ-Antagonist and Dual μ-/δ-Agonist Opioid Ligands. Journal of Medicinal Chemistry, 50(12), 2846-2856. [Link]

Sources

• 1. Bifunctional [2’,6’-Dimethyl-l-tyrosine1]Endomorphin-2 Analogues Substituted at Position 3 with Alkylated Phenylalanine Derivatives Yield Potent Mixed μ-Agonist/δ-Antagonist and Dual μ-/δ-Agonist Opioid Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2',6'-dimethylphenylalanine (Dmp) can mimic the N-terminal Tyr in opioid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation of two analogues of (S)-alpha-methyl-3-carboxyphenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Hydrophobicity Analysis: Phenylalanine vs. 2,3-Dimethylphenylalanine

A Guide for Researchers in Peptide and Drug Development

Introduction: The Central Role of Hydrophobicity in Molecular Design

Hydrophobicity, the property of a molecule to repel water, is a fundamental driving force in numerous biological processes, including protein folding, membrane association, and ligand-receptor binding.[1][2] For researchers in drug development and peptide chemistry, modulating the hydrophobicity of a molecule is a critical lever for optimizing its pharmacokinetic and pharmacodynamic properties. Phenylalanine, a natural aromatic amino acid, is a common constituent of peptides and proteins, prized for its structural and hydrophobic contributions.[3][] By introducing synthetic, non-canonical amino acids like 2,3-dimethylphenylalanine, we can fine-tune these properties. This guide provides an in-depth, objective comparison of the hydrophobicity of phenylalanine and its dimethylated analog, supported by theoretical principles and established experimental methodologies.

The core of this analysis rests on a simple structural modification: the addition of two methyl groups to the phenyl ring of phenylalanine. This seemingly minor change has significant implications for the molecule's interaction with aqueous environments, a concept we will explore through quantitative data and mechanistic reasoning.

Theoretical Framework: The Chemical Basis for Increased Hydrophobicity

The hydrophobicity of an amino acid is primarily dictated by the physicochemical nature of its side chain.[1] Phenylalanine's side chain consists of a benzyl group, which is nonpolar and thus hydrophobic.[3][5] The addition of two methyl groups in 2,3-dimethylphenylalanine further amplifies this characteristic.

The Hydrophobic Effect Explained: Nonpolar molecules disrupt the highly ordered hydrogen-bonding network of water. To minimize this disruption, water molecules organize into cage-like structures around the nonpolar surface. The energetic cost of this ordering drives nonpolar molecules to aggregate, reducing their exposed surface area to water. This process is known as the hydrophobic effect.

The two additional methyl groups on 2,3-dimethylphenylalanine increase the nonpolar surface area of the side chain compared to phenylalanine. This larger nonpolar "footprint" causes a greater disruption of the water structure, leading to a more pronounced hydrophobic effect. Therefore, from a first-principles standpoint, 2,3-dimethylphenylalanine is predicted to be significantly more hydrophobic than its natural counterpart.[6]

Quantitative Comparison: Partition Coefficients and Chromatographic Behavior

Hydrophobicity can be quantified using several experimental and computational methods. The octanol-water partition coefficient (logP) is a classic measure, representing the ratio of a compound's concentration in a nonpolar solvent (octanol) to its concentration in a polar solvent (water). A higher logP value indicates greater hydrophobicity.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Predicted logP
L-Phenylalanine	(Image of L-Phenylalanine structure)	C₉H₁₁NO₂	165.19	~ -1.38[7]
2,3-Dimethyl-L-phenylalanine	(Image of 2,3-Dimethyl-L-phenylalanine structure)	C₁₁H₁₅NO₂	193.24	~ -0.7[8]

Note: logP values are often computationally predicted (e.g., XLogP3) and can vary slightly between sources. The trend, however, is the critical takeaway.

The data clearly indicates that 2,3-dimethylphenylalanine is substantially more hydrophobic (less hydrophilic) than phenylalanine, as evidenced by its higher logP value. This aligns perfectly with our theoretical understanding. This difference is directly attributable to the addition of the two nonpolar methyl groups.

Another powerful experimental technique for assessing hydrophobicity is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).[9][10] In RP-HPLC, molecules are separated based on their hydrophobic interactions with a nonpolar stationary phase. More hydrophobic molecules interact more strongly with the stationary phase and therefore take longer to elute from the column, resulting in a longer retention time.

Based on the logP data, we can confidently predict that under identical RP-HPLC conditions, 2,3-dimethylphenylalanine will exhibit a significantly longer retention time than phenylalanine.

Structural Visualization

To visually underscore the difference between the two molecules, their chemical structures are presented below.

Caption: Chemical structures of L-Phenylalanine and 2,3-Dimethyl-L-phenylalanine.

Experimental Protocol: Comparative Analysis by RP-HPLC

This section provides a self-validating protocol for experimentally confirming the hydrophobicity difference. The trustworthiness of this protocol lies in its use of a control (Phenylalanine) and a standardized, widely accepted analytical method.[11]

Objective: To determine the relative hydrophobicity of Phenylalanine and 2,3-Dimethylphenylalanine by comparing their retention times using RP-HPLC.

Materials:

• L-Phenylalanine standard

• 2,3-Dimethyl-L-phenylalanine

• HPLC-grade water

• HPLC-grade acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size)

• HPLC system with UV detector

Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Causality: TFA acts as an ion-pairing agent, protonating the carboxylic acid and amino groups to ensure a single, consistent charge state for both analytes, which sharpens peaks and improves reproducibility.[11]

• Sample Preparation:

  • Prepare 1 mg/mL stock solutions of both L-Phenylalanine and 2,3-Dimethylphenylalanine in Mobile Phase A.

  • Create a working solution by diluting the stocks to 50 µg/mL with Mobile Phase A.

• HPLC System Setup and Gradient:

  • Column: C18 Reverse-Phase

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • UV Detection: 214 nm (for peptide bonds) and 254 nm (for aromatic rings)

  • Gradient:

    • 0-2 min: 5% B

    • 2-22 min: 5% to 95% B (Linear Gradient)

    • 22-25 min: 95% B (Wash)

    • 25-27 min: 95% to 5% B (Re-equilibration)

    • 27-32 min: 5% B (Re-equilibration)

  • Causality: A linear gradient is employed to ensure adequate separation of compounds with differing hydrophobicities. The wash step cleans the column of strongly retained impurities, and the re-equilibration step ensures the column is ready for the next injection, guaranteeing run-to-run consistency.

• Data Analysis:

  • Inject the working solution.

  • Record the retention time (tᵣ) for each compound.

  • The compound with the longer retention time is the more hydrophobic.

Experimental Workflow Diagram

Caption: Workflow for RP-HPLC-based hydrophobicity comparison.

Conclusion and Implications for Drug Design

For researchers, this knowledge is directly applicable:

• Enhanced Membrane Permeability: Substituting phenylalanine with 2,3-dimethylphenylalanine in a peptide therapeutic can potentially increase its ability to cross cell membranes.

• Modulating Protein-Ligand Interactions: This modification can strengthen binding to hydrophobic pockets in target proteins.

• Controlling Solubility: The increased hydrophobicity will likely decrease aqueous solubility, a critical consideration that must be balanced during the design phase.

By understanding the impact of such specific structural modifications, scientists can more rationally design peptides and other molecules with tailored physicochemical properties, accelerating the development of novel therapeutics.

References

• Wikipedia. (2023). Hydrophobicity scales. In Wikipedia. Retrieved from [Link]

• Hoffmann, W., et al. (2017). An Intrinsic Hydrophobicity Scale for Amino Acids and Its Application to Fluorinated Compounds. Angewandte Chemie International Edition, 56(43), 13393-13397. Retrieved from [Link]

• White, S. H. (2011). Experimentally Determined Hydrophobicity Scales. University of California, Irvine. Retrieved from [Link]

• DTU Health Tech. (n.d.). Hydrophobicity scales. Technical University of Denmark. Retrieved from [Link]

• Sereda, T. J., et al. (2002). Reversed-phase liquid chromatography as a tool in the determination of the hydrophilicity/hydrophobicity of amino acid side-chains... II. Effect of varying peptide ligand hydrophobicity. Journal of Chromatography A, 972(1), 61-75. Retrieved from [Link]

• Parker, J. M., et al. (1986). Hydrophobicity indices for amino acid residues as determined by HPLC. Biochemistry, 25(18), 5425-5432. Retrieved from [Link]

• Al-Gharabli, S., et al. (2021). Prediction of peptides retention behavior in reversed-phase liquid chromatography based on their hydrophobicity. Journal of Liquid Chromatography & Related Technologies, 44(9-10), 455-465. Retrieved from [Link]

• Bio-Synthesis Inc. (2020). Amino Acid Hydrophobicity for Structural Prediction of Peptides and Proteins. Bio-Synthesis Inc. Retrieved from [Link]

• Wolfenden, R., et al. (2007). Experimental Measures of Amino Acid Hydrophobicity and the Topology of Transmembrane and Globular Proteins. The Journal of General Physiology, 129(5), 357-362. Retrieved from [Link]

• Jayawardana, D., et al. (2023). Determining the Hydrophobicity Index of Protected Amino Acids and Common Protecting Groups. Molecules, 28(16), 6149. Retrieved from [Link]

• Zhao, J., et al. (2016). Characterizing hydrophobicity of amino acid side chains in a protein environment via measuring contact angle of a water nanodroplet on planar peptide network. Proceedings of the National Academy of Sciences, 113(46), 13032-13037. Retrieved from [Link]

• FooDB. (2010). Showing Compound (±)-Phenylalanine (FDB013245). FooDB. Retrieved from [Link]

• HELIX Chromatography. (n.d.). Ultra-Fast HPLC Separation of Underivatized Amino Acids in Reversed-Phase and Cation-Exchange Modes. HELIX Chromatography. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 54519198, 2,3-Dimethyl-L-phenylalanine. PubChem. Retrieved from [Link]

• ResearchGate. (2014). What are the effects of substituents (group) on hydrophobic characters of organic compounds. ResearchGate. Retrieved from [Link]

• Pearson. (n.d.). Is phenylalanine hydrophilic or hydrophobic? Explain why. Pearson+. Retrieved from [Link]

• Yeast Metabolome Database. (n.d.). L-Phenylalanine (YMDB00304). YMDB. Retrieved from [Link]

• Wikipedia. (2024). Phenylalanine. In Wikipedia. Retrieved from [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Amino Acid Hydrophobicity for Structural Prediction of Peptides and Proteins [biosyn.com]
• 3. Is phenylalanine hydrophilic or hydrophobic? Explain why. - McMurry 8th Edition Ch 18 Problem 50 [pearson.com]
• 5. Phenylalanine - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. ymdb.ca [ymdb.ca]
• 8. 2,3-Dimethyl-L-Phenylalanine | C11H15NO2 | CID 54519198 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Prediction of peptides retention behavior in reversed‐phase liquid chromatography based on their hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. helixchrom.com [helixchrom.com]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of Boc-2,3-Dimethyl-L-Phenylalanine

The responsible management of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of Boc-2,3-Dimethyl-L-phenylalanine, a non-proteinogenic amino acid derivative commonly used in peptide synthesis and drug development. While this compound may not be classified as acutely hazardous, its handling and disposal demand a systematic approach rooted in established safety principles and regulatory compliance to protect both laboratory personnel and the ecosystem.

The causality behind these rigorous protocols is clear: preventing uncontrolled release into the environment and avoiding inadvertent chemical reactions in the waste stream. Adherence to these procedures is not merely a suggestion but a requirement under federal and local regulations, including those set forth by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

Hazard Identification and Essential Properties

Before handling or disposing of any chemical, a thorough risk assessment is paramount. The Safety Data Sheet (SDS) is the primary source for this information.[1][2] While an SDS for the specific L-isomer was not available, data for the closely related D-isomer and similar phenylalanine derivatives provide a strong basis for assessing its hazard profile. The compound should be treated as a substance that can cause skin, eye, and respiratory irritation, and may be harmful if swallowed.[3][4]

Property	Value / Information	Source(s)
Chemical Name	(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(2,3-dimethylphenyl)propanoic acid	IUPAC
Synonyms	Boc-2,3-diMe-Phe-OH	Common
Molecular Formula	C₁₆H₂₃NO₄	[4]
Appearance	White to off-white solid or powder	[5][6][7]
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[4]
Precautionary Statements	P261: Avoid breathing dustP280: Wear protective gloves/eye protectionP302+P352: IF ON SKIN: Wash with plenty of waterP305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes	[3][4]

Note: Hazard information is based on data for the closely related Boc-2,3-Dimethyl-D-phenylalanine and other similar derivatives. Always consult the specific SDS provided by your supplier.[1]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of Boc-2,3-Dimethyl-L-phenylalanine is a multi-step process that begins at the point of waste generation and ends with its transfer to a licensed disposal facility. This workflow ensures compliance with the EPA's Resource Conservation and Recovery Act (RCRA).[1]

Diagram: Disposal Decision Workflow

Caption: Decision workflow for the disposal of Boc-2,3-Dimethyl-L-phenylalanine waste streams.

Experimental Protocol for Disposal

1. Personal Protective Equipment (PPE):

• Before handling the chemical for use or disposal, always wear appropriate PPE, including a lab coat, nitrile gloves, and safety glasses with side shields.[5]

• If there is a risk of generating dust, work within a chemical fume hood or wear a NIOSH-approved respirator.[5]

2. Waste Segregation at the Source:

• Do not mix this waste with other chemical waste streams unless explicitly instructed by your institution's Environmental Health & Safety (EH&S) office. [8] Incompatible materials can react dangerously.

• Three primary waste streams should be considered:

  • Unused or Expired Solid Chemical: The pure chemical waste.

  • Contaminated Materials: Items such as used gloves, weigh paper, and paper towels used for cleaning minor spills.

  • Empty Containers: The original bottle or jar the chemical was supplied in.

3. Containment and Collection:

• Solid Chemical Waste:

  • Carefully sweep or transfer any unused or waste solid into a dedicated, chemically compatible container with a secure, screw-top lid.[3][9]

  • This container must be in good condition and leak-proof.[10]

• Contaminated Materials:

  • Place all contaminated disposables into a separate, clearly marked plastic bag or container designated for solid chemical waste. This prevents the contamination of regular laboratory trash.[8]

• Empty Original Container:

  • An "empty" container may still contain hazardous residue. The best practice is to triple-rinse the container with a suitable solvent (e.g., ethanol or methanol), collecting the rinsate as hazardous liquid waste.

  • Once rinsed, deface the original label to prevent confusion and dispose of the container in accordance with institutional policy for non-hazardous glass or plastic waste. If rinsing is not feasible, the container must be treated as solid chemical waste.

4. Labeling of Waste Containers:

• All waste containers must be labeled immediately upon the first addition of waste.[1][10]

• The label must clearly state the words "Hazardous Waste" .[10][11]

• The full chemical name, "Boc-2,3-Dimethyl-L-phenylalanine" , must be written out. Do not use abbreviations or formulas.[10]

• List the relevant hazard characteristics (e.g., "Irritant").[11]

5. Temporary Storage (Satellite Accumulation):

• Keep the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[10][11]

• The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[10][12]

• Store the container with other compatible solid wastes, away from acids, bases, and strong oxidizing agents.[10][13]

• The container must remain closed at all times except when adding waste.[10]

6. Final Disposal:

• Under no circumstances should this chemical or its contaminated materials be disposed of down the sink or in regular trash. [3][5]

• When the waste container is nearly full (approximately 90% capacity), arrange for its collection by your institution's EH&S department or a licensed hazardous waste disposal contractor.[1][5]

• Follow your institution's specific procedures for requesting a waste pickup.

Emergency Procedures: Spill Management

In the event of an accidental spill, prompt and correct action is crucial to prevent exposure and environmental contamination.

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Isolate the Area: Secure the area to prevent further traffic.

• Assess the Spill: For a small spill of solid material, laboratory personnel with appropriate training and PPE can proceed with cleanup. For large spills, evacuate the area and contact your institution's emergency response team.

• Cleanup:

  • Wearing your full PPE, gently sweep the solid material together to minimize dust generation.[5][13]

  • Place the swept material and any contaminated cleaning supplies (e.g., wipes, pads) into a container suitable for hazardous waste.[5][9]

  • Seal and label the container as described in the protocol above.

  • Clean the spill area with a damp cloth or paper towel, and also place this into the waste container.[5]

By adhering to this comprehensive guide, researchers can ensure the safe handling and disposal of Boc-2,3-Dimethyl-L-phenylalanine, upholding the highest standards of laboratory safety, regulatory compliance, and environmental responsibility.

References

• MSDS - Safety Data Sheet for N-Boc-3-methyl-L-phenylalanine. AAPPTec, LLC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFtejhuCKqQZm08-BkySKdEwiOeixmuibbi8BGSUoosROp5AxDZGc2x6rEzsheqrrbWPbMHFi7rSjixeWrFKFaTraiH8iJpg-Go_5VU1Z41cjDTlSLCDn2mwK41_t4qqMrBw0ZdTTrGY7lwYVYGJAu6rIlUjfwQr61b_TEoCchP]
• BOC-L-Phenylalanine SDS. ECHEMI. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHWA5gQTJ0ig6DVtq2P5HUUfc484CNVd97_m06ug53J3Yy5TdPDBvywocoewrkKuDuk2PquigwDMH552febz_ObaIFttSf3dhIFvzY3LWq3w6XxjgvOXFr7FZtggyf5Z8Md_3Ic9bfWCSbxhpkfD_VEZUMGKMMOQ89QVd3CkU8puZiB8E7W0oluJc1govvn]
• Boc-2,3-Dimethyl-D-phenylalanine Safety Information. Fluorochem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-3C1grvfvHFh9slEigcdEFj-rgurj7pJ2u5LUtDwTUiZ3Ao1xIf4Cw05bNOpx4Y1_PnrHcIarS5c-vBQWK6fdkB_xSAfsUYkqgPOY6odmEOqis1162LxmUUB63YyU88dSNW4=]
• SAFETY DATA SHEET - N,N-Dimethyl-L-phenylalanine. Fisher Scientific. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFbmbOz9qCWNKjRQUrPvhm-4R_leC7sixs5yIrfYK7By02p3sX4eW3hwWZAB2du95_iQl_68t83ly7NPvz4dExw4_cgIWzXgElcHm3Jqhqx7lZs00yoWM0YBFoPVukqrYJBaKo-f-wKnH2x2cPyAVYpI9mwgYFrq7WyzecyTt3KaFUlflYBbIz4_w==]
• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGdaYmenkUNc1lug2Z5f1zH6IwJJWUweJzHGAx4K2Ix4zu1G_ToiAgT10qA8gzI6hkBFO2JNXVkZASEuEd90BTzHlFwYO0KoAJQlIfiGO3MiVQUOU3X_iSgUvjZX28FyLopjpptPWDBuv37WYOtBXLM_8YZUn4l]
• Occupational exposure to hazardous chemicals in laboratories (1910.1450). Occupational Safety and Health Administration (OSHA). [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEgDodp99yer3_YNThvbse0AbLdfw80KXkSeDlaMJfTPTPwk_dIXgkinG8yCqBAMmj9gRRxOnHUAJ8anYevmIlVDj4fhVPxhEs_9fbWuPMKYF6E-25Cwjo2ML-C-A3XIgElj8KyUoUZqe1UeG6KqleRcv5n_JQdAJnxsjdnt90UFrFi]
• Safety Data Sheet: Boc-L-Phenylalanine. Carl ROTH. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGEmXNS2olYzEZEyVg1Agw-gg3i-Bbf3jJjIQkf6vMNp3-OGL63N_o1pOU20HyP9ejkBUwR8Ovk6FAkAM7SzVfuuvnmtH8p3WyfFpTe1KKPCFHiV0LQ2je-wFMwAV15h1mltqTpLDTma-hU-XmmUlcznamHmCkNNeLvhnowTy7q0xnFaU73akbtWRCWDTTN5RwwTpXHb3CpSsRI2F24g0VnxUPP-x5_MsylMmzwRoq-Tm6rORkxIof7hO67-y9Mjgpby5FOGnDseASUbYtQU2bZXfrQArRvxiGhQZa0gT788LPcv6hpujYqnU29-H6GaZ5CYtIkn7XfFJQWxCHg3WJLJvhVwQxswQ00FfGFzK04sRIuuTSfw9X2-NPYQN4re02bJTM5PWxo74eFNhqodFpazO0mkOVpqbS7iAOr7LvlaHYjCzVNWk7-EMQu4vodNWKNBg8vSKw=]
• 2,3-Dimethyl-L-Phenylalanine Compound Summary. PubChem, National Institutes of Health. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEEM3a2j5njMo9Gl7S_kCB_bJk-plqIR8ABZzsloMqvFfj5IawmEtJh-h5AP_XeZ4E69K19YavOGfzvVGVB7hLlbsWgHsZAMy7VTSs-6SORIcMOMo_sKfY7nskJVcy-UtJfKKs4ZzveTB7JEDg=]
• Laboratory Waste Disposal Safety Protocols. National Science Teaching Association (NSTA). [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGADXGPiLx88HHGqtkG8fhX_Rh7DXEqGGSJF4_lLA-QvsJen1NmjvSK8Rc7sJKkyrPqBZglQ1qns_ati0K1MLzHl7Mn5pEf2aakIFovoyIjI3NnFUUGWySnXwkcHWdj1gVGUX8P8oMwAH031-Zacd97ubyGsgL4C-Jf3TTWrL8=]
• Navigating the Disposal of BOC-L-Phenylalanine-¹³C: A Guide to Safe and Compliant Practices. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE-5UKesYk8GLJ69NXhQqYaQC3HJ8jBK3IK9h68tT2m3r_-nrNSWmrb_WPamVC0YRq4NS1XjuIX8sZiteo8wPmMxtXfqrOcdngXS5G-JESw0P7zpxBCBeHtnBZobNNNUF7KtORlBupPV1VFlzuPSVeXn0cWFFp5aVWfax3kFcDYITgJi84MEGvB3i5SM_6SE3yPqmziqki1sDbpj31uYmgPQFwrwguhQLDdHrUg1eQm3i-Sxhk=]
• What are the chemical properties of BOC-L-phenylalanine-d8? Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEZVfjIzumCb-8km5f0oDw_WKhui5BgXJ5nCO2rZ25aNQiui18L1rEi86f49pQ-bDnDken0BHJ_J0THR81LeVm0mkITQx8NQtlpo1I-mUpk7O0qhTodREdt9I524_8wgZuFCg5Yw5sfNizkbw6K2ccA6fAH7Ve6sNBiR5-v5Nje2li-vYi5Kt2MIu0LlczElx7T2Nz2GhU=]
• OSHA Laboratory Standard. Prudent Practices in the Laboratory, National Research Council. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHAbDwYp8oofg0ab94LKtnOLrz4kcnSU4Rn0E_QZvy6vEPyNl9UwSUDizEUPwjGgEeC3dnPf5oVtQi-JMfgDrNDhunS0-_URKrJYq8aO686fmOSl29XxjoL8-nGjKGocYaUlzin4dc=]
• Phenylalanine: Definition, Structure, Benefits and Uses. BOC Sciences Amino Acid. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH_y7AcpWFKDWA2oMdGqQf5xjnoVOja3mU8s_eH_aDJuC1vPID3hAv2OtdcKNLcCRn99Js7KISyPoU5t1kPK2v_IGjJm0QLMdDsWlfbHn7dMBqqi6FuozoKcSj9za_xqNFuLw9uZbv9joKbmSn6T3NOZaHS9Y3uawzQsH9J4eiYR1hOrFAiwxBOF1_KOsDFhS4N4-O2gU6uC4jZLFsjYg==]
• SAFETY DATA SHEET - BOC-L-Phenylalanine. Thermo Fisher Scientific. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG71XFZYMXIwrLFy-MtbYCh6dZcMMQiP1a966CRgcJQAs9JCPsTa2Ir8NTP6X47Jv8Ml5WRb9edo0QjfvneIg2aoib62g-v-Ayyfr6_Ba3iChHdggk1Wj_OUonGS9VcpEiTSFTLbmab3fTqrrnxSKZlZOZxhpDj07kp5O_kcAesG8ok-DZoGspVHQ_d48hSQs9781xPoL2GIrx3xWn3Pxo3zgZKvOqu5P-UsFE_82x-alfc9P1_2hE3T12YpGKMDnjjjtYzSSQBR-M9D3A=]
• Hazardous Chemical Waste Management Guidelines. Columbia University Research. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFNWgttnlZxS_bsvF-xRdUNPUGXk8VgYxNxUtelX1iVZ-nABZU6Qv8IkIZU9E0QpBrOphcN4FcW-LJk8CVZUF_yG68Deaq2qlYW0BdPo6bPQxYWFjaJnpURpST4RqgE67WczkvpTLZZClNmsneXev18YI5acrAqciUZdTfQE5bfdTo5gOkW0Q==]
• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHcZvmk_V-LmfKI90bXL4EVA8alV1h7D1OQ4HqxeEt_MoPqcb4qCb4Wd_woj7XpDNAUtdt9Mmu2LRhG_UeI8INnl31aO7b04UBJH17xxevoCAgOpprYme-rTQUm4idydD_SZHFSnW69cy8c-W7N9agJWDq6JpXGp5iz-RM2oqXEzgQzF-KlFT87r7scFkFVW5TQcLv5I_E=]
• Chemical Disposal Guidelines. University of North Texas at Dallas, Department of Natural Sciences. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGTKZsCsj-OW5vYdgzWX7xtlf0vHC6-oxlaA67rud4RSV6QN_1LxUx9HffJ3T0eGIzcCSFifH6Og6MDWH2o4Rpso4F314vlq84nZJLUBX13Qb-JjTRvAvCcvnktQrserSubedtQxxiQl7v9PiHvJmIOZLibssyhAmE9-4iYv6iAMRs3928BjnCpdQ==]
• N,N-Dimethyl- L -phenylalanine 99%. Sigma-Aldrich. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH5JWcFYPaJfbEfXaVEXzu3s18_R6wpozajaXilqq1n-PeosvDUQtbMAoRxh8KmBMmtFmXWIevHO3GgnzbRh4Ej18wxYzpOtokMp7IqegTfxsVi_B7jqRr0jMqDBcmBWM2NxruaD0nDrAYfP_ikkX9IGS_e]
• Managing Hazardous Chemical Waste in the Lab. Lab Manager. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGWkFZ8Qf_MouHG2Nyl7FH0S0vR02Yb33ewooGasKkBZGvc996hHcs7LWOex2ztOzO8jvn5ICR-Qz7-xV1UNi-XuAUoqx-HGpOorSHanLnJ0naYR0F4JOXioHqs9BopYNEwJKxKrnNamiiCwgI8de6-0kudfK5Xj0WpXrCPetls5TmiSL0oLKA=]
• Management of Waste. Prudent Practices in the Laboratory, National Research Council. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFmwz-z1QAJku-qjKcEsEhVj0hgfaLom3k9umzmOz4EyWu4tR-v7x7Yt2tXbERlHyxRRfJG0c7o6K7FJkKXQN-GPVw7LmjFP1ML3KDF9H0Q-N23CbnvEBNXFds5MWeN0x1pT-JaCo0=]

Sources

• 1. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 2. osha.gov [osha.gov]
• 3. echemi.com [echemi.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 9. fishersci.nl [fishersci.nl]
• 10. research.columbia.edu [research.columbia.edu]
• 11. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 12. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. peptide.com [peptide.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Boc-2,3-Dimethyl-L-Phenylalanine

As researchers and drug development professionals, our work with novel chemical entities demands a safety-first mindset. This guide provides essential, field-proven safety and logistical information for handling Boc-2,3-dimethyl-L-phenylalanine, a specialized N-Boc protected amino acid. The protocols herein are designed to be a self-validating system, ensuring that every step is grounded in a clear understanding of the potential hazards and the rationale behind each safety measure.

Hazard Assessment: Understanding the Compound

While a specific Safety Data Sheet (SDS) for Boc-2,3-dimethyl-L-phenylalanine is not widely available, we can establish a robust safety protocol by analyzing its chemical class and structurally similar compounds, such as N-Boc-3-methyl-L-phenylalanine and Boc-L-phenylalanine.[1][2]

N-Boc protected amino acids are typically crystalline solids or powders.[3][4] The primary hazards arise from the physical form of the compound and its potential reactivity.

• As a Solid: The principal risk is the inhalation of fine dust particles during handling, such as weighing or transferring the material.[1] This can lead to respiratory tract irritation.[1][2]

• In Solution: When dissolved, the primary risk shifts to accidental splashes, which can cause skin and eye irritation.[2]

• Chemical Reactivity: The Boc protecting group is stable under many conditions but is labile to strong acids like trifluoroacetic acid (TFA), which is itself highly corrosive and requires stringent handling protocols.[3][5]

The following table summarizes the key potential hazards based on analogous compounds.

Hazard Type	Potential Effect	Primary Route of Exposure	Mitigation Strategy
Respiratory Irritation	May cause irritation to the respiratory tract.[1][2]	Inhalation of dust	Engineering Controls, Respiratory Protection
Skin Irritation	May cause skin irritation upon contact.[1][2]	Direct Contact (Solid or Solution)	Gloves, Lab Coat
Eye Irritation	Causes serious eye irritation.[2][6]	Direct Contact (Dust or Splash)	Goggles, Face Shield
Ingestion	May be harmful if swallowed.[1]	Ingestion	Good Laboratory Practices

The Core Directive: Baseline PPE for All Operations

Before any work with Boc-2,3-dimethyl-L-phenylalanine begins, a baseline level of personal protective equipment is mandatory. This is your "always-on" protocol, providing a fundamental layer of protection against unforeseen incidents.[7][8]

• Laboratory Coat: A properly fitted lab coat is your first line of defense, protecting your skin and personal clothing from incidental contact with powders or droplets.[9]

• Safety Glasses with Side Shields: These are the absolute minimum for eye protection in a laboratory setting and protect against flying particles.[10] However, as we will see, they are insufficient for handling liquids.

• Nitrile Gloves: Disposable nitrile gloves provide sufficient protection against incidental contact with this class of compound.[7][10] It is crucial to change them immediately if contamination is suspected. For prolonged work, consider double-gloving.

• Full-Length Pants and Closed-Toe Shoes: This is a standard and non-negotiable laboratory policy to protect your legs and feet from spills.[9]

Caption: Baseline PPE required upon entering the laboratory.

Task-Specific PPE Protocols: A Procedural Guide

Beyond the baseline, your choice of PPE must adapt to the specific task at hand. This procedural approach ensures that the level of protection matches the level of risk.

Protocol 1: Handling the Solid Compound (e.g., Weighing, Aliquoting)

The primary goal here is to prevent the generation and inhalation of airborne dust.

Step-by-Step Methodology:

• Select Engineering Controls: Before handling the powder, ensure you are working within a certified chemical fume hood or a dedicated powder containment hood. This is the most critical step to minimize respiratory exposure.[1]

• Don Baseline PPE: Put on your lab coat, nitrile gloves, long pants, and closed-toe shoes.

• Select Eye Protection: Wear safety glasses with side shields as a minimum.

• Prepare Work Area: Place a disposable weighing paper or boat on the analytical balance inside the enclosure.

• Handle Compound: Using a spatula, carefully transfer the desired amount of Boc-2,3-dimethyl-L-phenylalanine. Move slowly and deliberately to avoid creating airborne dust.

• Clean Up: After weighing, carefully fold the weighing paper and place any residual powder in the designated solid waste container. Wipe down the spatula and the balance surface with a damp cloth to collect any remaining particles, disposing of the cloth as hazardous waste.

• Doff PPE: Remove gloves and wash your hands thoroughly.

A Note on Respiratory Protection: If your risk assessment determines that engineering controls like a fume hood are insufficient to control dust, a fitted N95 respirator may be required.[9] Use of respirators must be part of a formal institutional respiratory protection program, which includes fit-testing and training.[11]

Protocol 2: Preparing Solutions and Running Reactions

When working with the compound in liquid form, the risk shifts from inhalation to chemical splashes.

Step-by-Step Methodology:

• Work in a Fume Hood: All manipulations involving solvents should be performed inside a chemical fume hood to control vapor inhalation and contain potential splashes.

• Don Baseline PPE: Put on your lab coat, nitrile gloves, long pants, and closed-toe shoes.

• Upgrade Eye and Face Protection: This is critical. Switch from safety glasses to chemical splash goggles .[7] Goggles form a seal around your eyes, providing superior protection against liquids.[11]

• Assess Need for Face Shield: If you are handling larger volumes (>100 mL) of the solution or are working with other hazardous reagents (e.g., strong acids like TFA for deprotection), a face shield must be worn in addition to your chemical splash goggles.[7][11]

• Perform Liquid Transfers: Carefully add solvents to the solid compound. Use a pipette or a funnel for transfers between flasks to minimize the chance of spills.

• Clean Up: Clean any spills immediately with an appropriate absorbent material. All cleanup materials should be disposed of as hazardous chemical waste.

• Doff PPE: After the procedure, remove your face shield (if used), goggles, and gloves. Wash your hands thoroughly.

Caption: Decision workflow for selecting appropriate eye protection.

Spill and Disposal Plan

Proper containment and disposal are the final steps in ensuring a safe workflow.

Emergency Spill Response

• Small Solid Spill: Avoid sweeping with a dry brush, as this can create dust. Gently cover the spill with a paper towel dampened with water, then carefully scoop the material into a container labeled "Hazardous Waste."[1]

• Small Liquid Spill: Use a chemical absorbent pad or spill pillow to contain and absorb the liquid. Place all contaminated materials into a sealed bag and then into the hazardous waste container.

For any large spill, or if you feel unsafe, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office immediately.

Waste Disposal Protocol

All materials contaminated with Boc-2,3-dimethyl-L-phenylalanine must be treated as hazardous chemical waste.[12] Never dispose of this chemical down the drain.

• Waste Segregation: Maintain separate, clearly labeled waste containers for:

  • Solid waste (e.g., excess reagent, contaminated weighing paper, gloves).

  • Liquid waste (e.g., reaction mixtures, solvent rinses).

• Container Requirements: All waste containers must be in good condition, compatible with the waste, and kept tightly sealed when not in use.[12]

• Labeling: Label containers clearly with "Hazardous Waste" and the full chemical name: "Boc-2,3-dimethyl-L-phenylalanine".[12]

• Decontamination: Thoroughly rinse empty containers that held the compound with a suitable solvent (e.g., ethanol or acetone). This rinsate must be collected and disposed of as hazardous liquid waste.[12]

• Pickup: Contact your institution's EHS office to schedule a pickup for the full waste containers.

Caption: Workflow for the proper disposal of chemical waste.

By integrating this comprehensive PPE and handling strategy into your daily laboratory operations, you build a deep, trustworthy culture of safety that extends far beyond the product itself.

References

• Environmental Health and Safety. Personal Protective Equipment Requirements for Laboratories. University of Alabama at Birmingham. 7

• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. 9

• Sigma-Aldrich. Technical Support Information Bulletin 1184. 13

• AAPPTec, LLC. MSDS - Safety Data Sheet for Boc-Phe(3-Me)-OH. 1

• Cayman Chemical. (2025, October 8). Safety Data Sheet for L-Phenylalanine. 14

• Environmental Health and Safety. Personal Protective Equipment for Laboratories. Dartmouth College. 11

• Office of Research. Personal Protection Equipment (PPE) in Laboratories Policy. Boston University. 8

• BenchChem. The Cornerstone of Modern Peptide Synthesis: An In-depth Technical Guide to N-Boc Protected Amino Acids. 3

• Environmental Health & Safety. (2025, January). Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment. University of Nevada, Reno. 10

• Fisher Scientific. (2025, December 26). SAFETY DATA SHEET for N-Boc-N-methyl-L-phenylalanine. 15

• Sigma-Aldrich. Application Note – N-Boc protection. 16

• ECHEMI. BOC-L-Phenylalanine SDS, 13734-34-4 Safety Data Sheets. 2

• Fisher Scientific. (2009, September 22). SAFETY DATA SHEET for BOC-L-Phenylalanine. 17

• BenchChem. Proper Disposal of N-Boc-aminomethanol: A Step-by-Step Guide for Laboratory Professionals. 12

• The Royal Society of Chemistry. Experimental Procedures. 18

• Durham Tech. (2014, September 9). SAFETY DATA SHEET for L-Phenylalanine. 19

• Carl ROTH. Safety Data Sheet: Boc-L-Phenylalanine. 20

• National Center for Biotechnology Information. PubChem Compound Summary for CID 637610, Boc-D-phenylalanine. 6

• Organic Chemistry Portal. Boc-Protected Amino Groups. 21

• Thermo Fisher Scientific. (2009, September 22). SAFETY DATA SHEET. 22

• Suzhou Highfine Biotech. Double BOC protection selective removal method. 23

• The Royal Society of Chemistry. (2015, October 28). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stabl. 5

Sources

• 1. peptide.com [peptide.com]
• 2. echemi.com [echemi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Boc-D-phenylalanine | C14H19NO4 | CID 637610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 8. Personal Protection Equipment (PPE) in Laboratories Policy | Office of Research [bu.edu]
• 9. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 10. Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 11. Personal Protective Equipment for Laboratories | Environmental Health and Safety [ehs.dartmouth.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. peptide.com [peptide.com]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. fishersci.com [fishersci.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 18. rsc.org [rsc.org]
• 19. webdev.durhamtech.edu [webdev.durhamtech.edu]
• 20. carlroth.com [carlroth.com]
• 21. organic-chemistry.org [organic-chemistry.org]
• 22. assets.thermofisher.com [assets.thermofisher.com]
• 23. Double BOC protection selective removal method [en.highfine.com]